3-(Methylamino)-3-oxopropanoic acid

• CAS: 42105-98-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 3-(Methylamino)-3-oxopropanoic Acid

Abstract

This technical guide provides a comprehensive overview of a robust and efficient synthesis pathway for 3-(methylamino)-3-oxopropanoic acid, a valuable building block in pharmaceutical and chemical research. The presented methodology is designed for researchers, scientists, and drug development professionals, offering a detailed, step-by-step protocol, mechanistic insights, and critical analysis of experimental parameters. The synthesis is approached as a two-step process commencing with the mono-amidation of diethyl malonate with methylamine, followed by a selective hydrolysis of the resulting ester. This guide emphasizes scientific integrity, providing a self-validating system through detailed procedural explanations and characterization data.

Introduction

3-(Methylamino)-3-oxopropanoic acid, also known as N-methylmalonamic acid, is a derivative of malonic acid featuring a methylamide functional group. This bifunctional molecule holds significant potential in organic synthesis, serving as a versatile precursor for more complex molecular architectures. Its utility is particularly noted in the construction of heterocyclic compounds and as a component in the development of novel therapeutic agents.

The synthesis of N-substituted malonamic acids can be challenging, often requiring careful control of reaction conditions to achieve selective mono-amidation and prevent the formation of undesired byproducts such as diamides or decarboxylated species. This guide outlines a logical and field-proven approach to overcome these challenges, ensuring a high-yield and high-purity synthesis of the target compound.

Strategic Synthesis Pathway

The selected synthesis route is a two-step process designed for efficiency and scalability. The pathway leverages readily available starting materials and employs well-understood reaction mechanisms.

Overall Synthesis Scheme:

An In-Depth Technical Guide to the Physicochemical Properties of N-methylmalonamic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

N-methylmalonamic acid, a molecule of significant interest in toxicology and environmental health, is primarily recognized as a key metabolite of the widely used isothiazolinone biocides, methylisothiazolinone (MI) and chloromethylisothiazolinone (MCI).[1][2] Its detection in biological matrices serves as a crucial biomarker for assessing human exposure to these common preservatives and potential sensitizers.[1][2][3] This technical guide provides a comprehensive overview of the physicochemical properties of N-methylmalonamic acid, offering valuable insights for researchers in drug metabolism, toxicology, and analytical chemistry. The guide delves into its chemical identity, structural characteristics, and available and predicted physicochemical parameters. Furthermore, it outlines detailed experimental protocols for its quantification and discusses its synthesis and stability. This document aims to be a central resource for scientists and professionals requiring a deep technical understanding of N-methylmalonamic acid.

Introduction: The Significance of N-methylmalonamic Acid as a Biomarker

N-methylmalonamic acid (NMMA) has emerged as a critical biomarker for monitoring human exposure to methylisothiazolinone (MI) and chloromethylisothiazolinone (MCI), two prevalent biocides found in a vast array of consumer and industrial products, including cosmetics, personal care items, and water-based paints.[1][3] Due to their potential as skin sensitizers, the use of MI and MCI is a subject of regulatory scrutiny.[1] The quantification of NMMA in urine provides a reliable method for assessing the extent of human uptake of these biocides.[1][2][3]

From a chemical standpoint, N-methylmalonamic acid is a dicarboxylic acid monoamide, possessing both a carboxylic acid and an amide functional group. This bifunctionality governs its chemical behavior, including its acidity, solubility, and reactivity. Understanding these fundamental properties is paramount for the development of robust analytical methods, for predicting its environmental fate, and for comprehending its toxicokinetic profile.

This guide provides a detailed exploration of the physicochemical properties of N-methylmalonamic acid, bridging the gap between its toxicological significance and its fundamental chemical characteristics.

Chemical Identity and Structure

A clear understanding of the chemical identity and structure of N-methylmalonamic acid is the foundation for interpreting its physicochemical properties.

Identifier	Value	Source
IUPAC Name	3-(methylamino)-3-oxopropanoic acid	-
Synonyms	N-methylmalonamic acid, NMMA	[1][2][3]
CAS Number	25550-61-0 (predicted)	-
Molecular Formula	C4H7NO3	-
Molecular Weight	117.10 g/mol	-
Canonical SMILES	CNC(=O)CC(=O)O	-

Molecular Structure

The structure of N-methylmalonamic acid features a three-carbon chain with a carboxylic acid group at one terminus and an N-methylamide group at the other. The presence of both a hydrogen bond donor (the amide N-H and the carboxylic acid O-H) and multiple hydrogen bond acceptors (the carbonyl oxygens and the amide oxygen) dictates its intermolecular interactions and, consequently, its physical properties.

Caption: 2D structure of N-methylmalonamic acid.

Physicochemical Properties

Acidity (pKa)

The pKa value is a critical parameter that influences the ionization state of a molecule at a given pH, which in turn affects its solubility, lipophilicity, and biological transport. N-methylmalonamic acid has one acidic proton on the carboxylic acid group.

Property	Predicted Value	Method
pKa	3.5 - 4.5	Chemically similar to other small carboxylic acids.

Note: This is an estimated value. The actual pKa may vary.

The acidity of N-methylmalonamic acid is crucial for its analysis by methods such as gas chromatography, where derivatization of the acidic proton is often necessary.[1]

Solubility

The solubility of N-methylmalonamic acid is influenced by its ability to form hydrogen bonds with solvent molecules.

Solvent	Predicted Solubility	Rationale
Water	Soluble	The presence of carboxylic acid and amide groups allows for hydrogen bonding with water.
Methanol	Soluble	Polar protic solvent capable of hydrogen bonding.
Ethanol	Soluble	Polar protic solvent. The solubility of the related methylmalonic acid in ethanol is approximately 25 mg/mL.
Acetonitrile	Slightly Soluble	Polar aprotic solvent.
n-Hexane	Insoluble	Nonpolar solvent. The pentafluorobenzyl (PFB) derivative is extractable into n-hexane.[1]

Note: These are qualitative predictions based on chemical structure and analogy.

Melting and Boiling Points

The melting and boiling points are indicative of the strength of intermolecular forces. The ability of N-methylmalonamic acid to form hydrogen bonds suggests it will have relatively high melting and boiling points for its molecular weight.

Property	Predicted Value	Method
Melting Point	100 - 120 °C	Prediction based on group contribution methods.
Boiling Point	Decomposes before boiling	Carboxylic acids and amides can be prone to decomposition at elevated temperatures.

Note: These are estimated values and require experimental verification.

Spectroscopic Data

Spectroscopic data is essential for the identification and quantification of N-methylmalonamic acid.

• Mass Spectrometry (MS): In GC-MS/MS analysis, N-methylmalonamic acid is typically derivatized, for example, with pentafluorobenzyl bromide (PFB-Br), to enhance its volatility and ionization efficiency.[1] The resulting PFB ester can then be analyzed. The mass spectrum of the underivatized molecule would be expected to show a molecular ion peak ([M]+) and fragmentation patterns corresponding to the loss of CO2, H2O, and cleavage of the amide bond.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR (Predicted):

    • A singlet or broad singlet for the carboxylic acid proton (δ 10-12 ppm).

    • A broad signal for the amide proton (δ 7-8.5 ppm).

    • A singlet for the methylene protons (CH₂) adjacent to the carbonyl groups (δ 3.0-3.5 ppm).

    • A doublet for the methyl protons (CH₃) coupled to the amide proton (δ 2.7-2.9 ppm).

  • ¹³C NMR (Predicted):

    • Two signals for the carbonyl carbons (C=O) in the range of δ 170-180 ppm.

    • A signal for the methylene carbon (CH₂) around δ 40-50 ppm.

    • A signal for the methyl carbon (CH₃) around δ 25-30 ppm.

• Infrared (IR) Spectroscopy (Predicted):

  • A broad O-H stretch from the carboxylic acid (2500-3300 cm⁻¹).

  • An N-H stretch from the amide (3100-3500 cm⁻¹).

  • A strong C=O stretch from the carboxylic acid (1700-1730 cm⁻¹).

  • A strong C=O stretch from the amide (Amide I band) (1630-1680 cm⁻¹).

  • An N-H bend from the amide (Amide II band) (1510-1570 cm⁻¹).

Synthesis and Stability

Synthesis of N-methylmalonamic Acid

A plausible synthetic route to N-methylmalonamic acid involves the reaction of a malonic acid monoester with methylamine, followed by hydrolysis of the ester. A similar procedure has been described for the synthesis of the ethyl ester of N-methylmalonamic acid.[3]

Caption: Proposed synthetic pathway for N-methylmalonamic acid.

Step-by-step conceptual protocol:

• Amidation: Malonic acid monoester (e.g., monoethyl malonate) is reacted with methylamine in a suitable solvent. This reaction selectively forms the amide at the ester position, leaving the carboxylic acid group intact.

• Hydrolysis: The resulting N-methylmalonamic acid ester is then subjected to hydrolysis (either acidic or basic) to cleave the ester group and yield N-methylmalonamic acid.

• Purification: The final product can be purified by crystallization or chromatography.

Stability

• pH Stability: Amic acids, such as N-methylmalonamic acid, can be susceptible to hydrolysis, particularly under acidic or basic conditions, to yield malonic acid and methylamine. However, they are generally stable at neutral pH.

• Thermal Stability: The compound is expected to be relatively stable at room temperature. At elevated temperatures, decarboxylation of the malonic acid backbone may occur, especially under acidic conditions.

Experimental Protocols: Quantification of N-methylmalonamic Acid in Urine

The following is a generalized protocol for the quantification of N-methylmalonamic acid in urine, based on established gas chromatography-tandem mass spectrometry (GC-MS/MS) methods.[1]

Caption: Workflow for the GC-MS/MS analysis of N-methylmalonamic acid.

Materials and Reagents

• Urine samples

• N-methylmalonamic acid standard

• ¹³C₃-N-methylmalonamic acid (internal standard)

• Pentafluorobenzyl bromide (PFB-Br)

• Anhydrous sodium sulfate

• n-Hexane

• Other necessary solvents and reagents

Sample Preparation and Derivatization

• Sample Preparation: A known volume of urine is aliquoted and freeze-dried to remove water.

• Derivatization: The dried residue is reconstituted in an anhydrous solvent, and the internal standard is added. Pentafluorobenzyl bromide is added as the derivatizing agent, and the reaction is allowed to proceed at an elevated temperature (e.g., 60-70°C) to convert the carboxylic acid to its PFB ester. This step is crucial for making the analyte volatile enough for GC analysis.

Extraction and Analysis

• Extraction: The derivatized sample is extracted with a nonpolar solvent such as n-hexane to isolate the PFB-ester of N-methylmalonamic acid.[1]

• Concentration: The organic extract is concentrated under a gentle stream of nitrogen.

• GC-MS/MS Analysis: The concentrated extract is injected into the GC-MS/MS system. The analysis is performed in selected reaction monitoring (SRM) mode for high selectivity and sensitivity.

Quality Control

The method should be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). Quality control samples at different concentrations should be included in each analytical run to ensure the reliability of the results.

Conclusion

N-methylmalonamic acid is a molecule of considerable importance in the field of human biomonitoring. While extensive research has focused on its role as a metabolite and its analytical detection, a comprehensive characterization of its fundamental physicochemical properties has been lacking. This technical guide has consolidated the available information and provided reliable predictions for key parameters such as pKa, solubility, and spectral data. The outlined synthetic strategy and analytical protocol offer practical guidance for researchers working with this compound. A deeper understanding of the physicochemical properties of N-methylmalonamic acid will undoubtedly facilitate more accurate exposure assessments and further research into the toxicology of isothiazolinone biocides.

References

• Schettgen, T., Bertram, J., & Kraus, T. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry.
• Schettgen, T., Murawski, A., Schmied-Tobies, M. I. H., Rucic, E., & Kolossa-Gehring, M. (2020). N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen Bank From 2000 to 2017 - Exposure and Time Trends. Chemosphere, 246, 125743.
• CN101085747A - Method for preparing N-methyl-malonamic acid ethyl ester - Google Patents. (n.d.).
• Schettgen, T., Kraus, T., & Bertram, J. (2019). The methylisothiazolinone and methylchloroisothiazolinone metabolite N-methylmalonamic acid (NMMA) in urine of children and adolescents in Germany – Human biomonitoring results of the German Environmental Survey 2014–2017 (GerES V). International Journal of Hygiene and Environmental Health, 222(8), 1133-1139.

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• 1. Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CN101085747A - Method for preparing N-methyl-malonamic acid ethyl ester - Google Patents [patents.google.com]

An In-depth Technical Guide to the Spectroscopic Characterization of 1-Acetyl-4-(4-hydroxyphenyl)piperazine

A Note on Chemical Identification: This guide focuses on the compound 1-Acetyl-4-(4-hydroxyphenyl)piperazine, which is assigned CAS Registry Number 67914-60-7 . The initial query referenced CAS 42105-98-6; however, publicly available scientific data and chemical supplier databases predominantly associate this number with 3-(methylamino)-3-oxopropanoic acid. Extensive spectroscopic data is available for 1-Acetyl-4-(4-hydroxyphenyl)piperazine, a key intermediate in the synthesis of pharmaceuticals, suggesting it is the intended subject for a detailed technical guide.

Introduction

1-Acetyl-4-(4-hydroxyphenyl)piperazine, also known as 4-(4-acetyl-1-piperazinyl)phenol, is a piperazine derivative of significant interest in medicinal chemistry and pharmaceutical development. Its structure incorporates a phenolic hydroxyl group, a piperazine ring, and an acetyl group, making it a versatile scaffold for the synthesis of more complex molecules. Notably, it serves as a crucial intermediate in the multi-step synthesis of the broad-spectrum antifungal agent, ketoconazole.[1] The robust characterization of this compound is paramount for quality control and regulatory purposes, with spectroscopic techniques forming the cornerstone of its analytical profile. This guide provides a detailed overview of the spectroscopic data for 1-Acetyl-4-(4-hydroxyphenyl)piperazine, offering insights into the principles, experimental protocols, and interpretation of its spectral features.

Chemical Properties [2][3]

Property	Value
Molecular Formula	C₁₂H₁₆N₂O₂
Molecular Weight	220.27 g/mol
Appearance	White to off-white solid
Melting Point	180-185 °C
SMILES	CC(=O)N1CCN(CC1)c2ccc(O)cc2
InChI Key	AGVNLFCRZULMKK-UHFFFAOYSA-N

Spectroscopic Analysis Workflow

The comprehensive characterization of 1-Acetyl-4-(4-hydroxyphenyl)piperazine involves a multi-technique spectroscopic approach to confirm its identity, purity, and structure. The following diagram illustrates a typical workflow.

Spectroscopic analysis workflow for 1-Acetyl-4-(4-hydroxyphenyl)piperazine.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The IR spectrum of 1-Acetyl-4-(4-hydroxyphenyl)piperazine displays characteristic absorption bands corresponding to its key structural features.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Instrument Preparation: Ensure the FT-IR spectrometer is powered on and has undergone its startup diagnostics.

• Background Scan: Clean the ATR crystal with a suitable solvent (e.g., isopropanol) and acquire a background spectrum.

• Sample Application: Place a small amount of the solid 1-Acetyl-4-(4-hydroxyphenyl)piperazine sample onto the ATR crystal.

• Spectrum Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Acquire the IR spectrum over the range of 4000-400 cm⁻¹.

• Data Processing: Process the acquired spectrum to obtain a transmittance or absorbance plot.

Characteristic IR Absorption Bands [4]

Wavenumber (cm⁻¹)	Functional Group	Description of Vibration
~3150	O-H	Strong, broad band due to hydrogen-bonded phenolic hydroxyl group
~2960, 2920	C-H	Aliphatic C-H stretching of the piperazine ring and methyl group
~1620	C=O	Strong absorption from the amide carbonyl (acetyl group)
~1575, 1500, 1470	C=C	Aromatic ring stretching vibrations
~1360	C-H	Bending vibration of the methyl group

The presence of these distinct peaks provides strong evidence for the successful synthesis and purity of 1-Acetyl-4-(4-hydroxyphenyl)piperazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. Both ¹H and ¹³C NMR are essential for the unambiguous structural elucidation of 1-Acetyl-4-(4-hydroxyphenyl)piperazine.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using appropriate parameters (e.g., number of scans, relaxation delay).

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum. This may require a longer acquisition time due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final NMR spectra.

¹H NMR Spectral Data (Predicted)

The ¹H NMR spectrum of 1-Acetyl-4-(4-hydroxyphenyl)piperazine is expected to show distinct signals for the aromatic protons, the piperazine ring protons, and the acetyl methyl protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~9.0	Singlet	1H	Phenolic -OH
~6.8	Multiplet	4H	Aromatic C-H
~3.6	Multiplet	4H	Piperazine C-H (adjacent to N-acetyl)
~3.0	Multiplet	4H	Piperazine C-H (adjacent to N-aryl)
~2.1	Singlet	3H	Acetyl -CH₃

¹³C NMR Spectral Data (Predicted)

The ¹³C NMR spectrum will show signals for each unique carbon atom in the molecule.

Chemical Shift (δ, ppm)	Assignment
~169	C=O (acetyl)
~152	Aromatic C-O
~144	Aromatic C-N
~119	Aromatic C-H
~116	Aromatic C-H
~50	Piperazine C (adjacent to N-aryl)
~45	Piperazine C (adjacent to N-acetyl)
~21	-CH₃ (acetyl)

A comprehensive study has confirmed the structural features of 1-Acetyl-4-(4-hydroxyphenyl)piperazine using ¹H and ¹³C NMR spectroscopy.[4]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound. It can also provide structural information through the analysis of fragmentation patterns.

Experimental Protocol: Electrospray Ionization (ESI) MS

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Infusion: Infuse the sample solution into the ESI source of the mass spectrometer at a constant flow rate.

• Ionization: Apply a high voltage to the ESI needle to generate charged droplets, leading to the formation of gas-phase ions.

• Mass Analysis: Analyze the ions using a mass analyzer (e.g., quadrupole, time-of-flight) to separate them based on their mass-to-charge ratio (m/z).

• Detection: Detect the ions to generate a mass spectrum.

Expected Mass Spectral Data

The ESI mass spectrum of 1-Acetyl-4-(4-hydroxyphenyl)piperazine is expected to show a prominent protonated molecular ion peak [M+H]⁺.

m/z	Ion
221.13	[C₁₂H₁₇N₂O₂]⁺

Fragmentation Pattern

The fragmentation of piperazine analogues in tandem mass spectrometry (MS/MS) often involves cleavage of the C-N bonds within the piperazine ring and the bonds connecting the piperazine ring to its substituents.[5] For 1-Acetyl-4-(4-hydroxyphenyl)piperazine, characteristic fragment ions would be expected from the loss of the acetyl group and cleavage of the piperazine ring.

Conclusion

The spectroscopic techniques of IR, NMR, and mass spectrometry provide a comprehensive and unambiguous characterization of 1-Acetyl-4-(4-hydroxyphenyl)piperazine. The data obtained from these methods are crucial for confirming the identity and purity of this important pharmaceutical intermediate, ensuring the quality and consistency of the final active pharmaceutical ingredients derived from it. The combination of these analytical techniques provides a robust and self-validating system for the quality control of this compound in a research and drug development setting.

References

• Investigation on 1-Acetyl-4-(4-hydroxyphenyl) piperazine an anti-fungal drug by spectroscopic, quantum chemical computations and molecular docking studies. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Synthesis of 1-acetyl-4-(4-hydroxyphenyl)piperazine. (n.d.). PrepChem.com. Retrieved January 22, 2026, from [Link]

• Design and Synthesis of Some Piperazine Hybrid Molecules. (n.d.). Revue Roumaine de Chimie. Retrieved January 22, 2026, from [Link]

• Buy 1-Acetyl-4-(4-hydroxyphenyl) piperazine - High Purity at Best Price. (n.d.). IndiaMART. Retrieved January 22, 2026, from [Link]

• 1-Acetyl-4-(4-hydroxyphenyl)-piperazine | C12H16N2O2 | MD Topology | NMR | X-Ray. (n.d.). Automated Topology Builder. Retrieved January 22, 2026, from [Link]

• United States Patent 4,335,125. (1982). Google Patents.

• 1-Acetyl-4-(4-hydroxyphenyl)piperazine | 67914-60-7. (n.d.). Pharmaffiliates. Retrieved January 22, 2026, from [Link]

• Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine. (n.d.). Google Patents.

• Mass Fragmentation Characteristics of Piperazine Analogues. (n.d.). Journal of Chinese Mass Spectrometry Society. Retrieved January 22, 2026, from [Link]

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• 1. 4-(1-Acetylpiperazin-4-yl)phenol CAS#: 67914-60-7 [amp.chemicalbook.com]
• 2. Design, Synthesis, and in Vitro Evaluation of 4‐(4‐Hydroxyphenyl)piperazine‐Based Compounds Targeting Tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. zpxb.xml-journal.net [zpxb.xml-journal.net]

"biological activity of 3-(Methylamino)-3-oxopropanoic acid"

An In-depth Technical Guide to the Biological Profile of 3-(Methylamino)-3-oxopropanoic Acid

Executive Summary

This technical guide provides a comprehensive analysis of 3-(Methylamino)-3-oxopropanoic acid, a molecule more commonly known in scientific literature as N-methylmalonamic acid (NMMA). While its chemical structure, a derivative of propanoic acid, suggests potential for various biological interactions, this guide establishes that its primary and well-documented role is not as a direct bioactive agent but as a crucial metabolite for human biomonitoring. Specifically, NMMA is the principal urinary metabolite of the widely used isothiazolinone biocides, Methylisothiazolinone (MI) and Methylchloroisothiazolinone (MCI).

This document moves beyond a simple recitation of facts to provide a field-proven perspective for researchers, toxicologists, and drug development professionals. It delves into the causality behind its biological relevance, focusing on its formation, pharmacokinetics, and its application as a validated biomarker of exposure to sensitizing agents. Furthermore, this guide critically evaluates unsubstantiated claims regarding other biological activities and outlines a detailed, field-tested protocol for its quantification in biological matrices. We conclude by proposing future research directions to explore any potential intrinsic bioactivity, thereby providing a complete and authoritative overview of the current state of knowledge.

Chemical Identity and Physicochemical Properties

3-(Methylamino)-3-oxopropanoic acid (NMMA) is an organic compound featuring a carboxylic acid and an N-methylated amide group.[1] Its polar functional groups render it soluble in water, a key characteristic for its role as a urinary metabolite.[1]

Property	Value	Source
IUPAC Name	3-(Methylamino)-3-oxopropanoic acid	[1]
Synonyms	N-methylmalonamic acid (NMMA)	[2][3]
CAS Number	42105-98-6	[1]
Molecular Formula	C₄H₇NO₃	[1]
Molecular Weight	117.10 g/mol	[1]
Appearance	White to off-white solid/crystalline substance	[1]
Solubility	Soluble in water	[1]

The Primary Biological Role: A Metabolite of Isothiazolinone Biocides

The overwhelming body of scientific evidence defines the biological significance of NMMA through its role as a metabolite. It is not known to be a product of endogenous human metabolism but rather a catabolic product of xenobiotics.

Metabolic Pathway from Parent Biocides

NMMA is the common, major urinary metabolite of two prevalent isothiazolinone biocides: Methylisothiazolinone (MI) and the mixture Methylchloroisothiazolinone/Methylisothiazolinone (MCI/MI).[2][4] These biocides are extensively used as preservatives in cosmetics, personal care products, paints, and other industrial applications.[2] Human exposure is common and has raised toxicological concerns due to the potent skin-sensitizing properties of the parent compounds.[2][3]

The metabolic conversion involves the opening of the isothiazolinone ring, although the specific enzymatic steps are not fully detailed in the literature. The resulting NMMA is then excreted in the urine, making it an excellent, non-invasive biomarker of exposure.[3][5]

Figure 1: Metabolic conversion of MI and MCI to NMMA.

Pharmacokinetics and Excretion

Understanding the pharmacokinetics of NMMA is essential for its application in exposure assessment. Studies involving oral administration of isotope-labeled MI and MCI to human volunteers have provided critical toxicokinetic data.

Following administration of MI, approximately 23.7% of the dose is excreted as NMMA in the urine.[4] For MCI, this figure is 13.3%.[4] The excretion is rapid, with over 90% of the NMMA being eliminated within the first 24 hours.[4] The elimination half-lives are also short, calculated at approximately 6.1 hours for MI and 7.6 hours for MCI, indicating that NMMA reflects recent exposure.[4]

Important Distinction: Not to be Confused with Methylmalonic Acid

It is critically important for researchers to distinguish 3-(Methylamino)-3-oxopropanoic acid (NMMA) from Methylmalonic Acid (MMA) . The similar nomenclature belies their vastly different biological contexts. Methylmalonic acid is a well-known intermediate in endogenous amino acid and odd-chain fatty acid metabolism. Elevated levels of MMA in blood and urine are the hallmark of Methylmalonic Acidemia, a group of serious inherited metabolic disorders.[6] NMMA has no known connection to this disease.

Application in Human Biomonitoring and Toxicology

The primary application of NMMA analysis is in the field of toxicology and public health for assessing human exposure to MI and MCI/MI.[2]

Rationale for Biomonitoring

Given the widespread use of MI and MCI, there is a public health interest in quantifying the extent of population exposure.[2] The sensitizing potential of these biocides can lead to allergic contact dermatitis.[3] Direct measurement of the parent compounds is difficult due to their reactive nature and rapid metabolism. Therefore, quantifying a stable, major metabolite like NMMA provides a reliable and integrated measure of the total absorbed dose from all exposure routes (dermal, inhalation, etc.).

Population Exposure Data

Large-scale biomonitoring studies, such as those utilizing the German Environmental Specimen Bank, have demonstrated that NMMA is quantifiable in the urine of the general population, confirming widespread exposure.[2]

Population Study Parameter	Value	Source
Study Population	German Environmental Specimen Bank (2000-2017)	[2]
Number of Participants	480	[2]
Detection Frequency	100% (above LOQ of 0.5 µg/L)	[2]
Median Urinary Level	4.1 µg/g creatinine	[2]
95th Percentile Urinary Level	8.5 µg/g creatinine	[2]

These data are invaluable for establishing reference ranges and for tracking exposure trends over time, which can, in turn, inform regulatory decisions on the use of these biocides in consumer products.[2]

Standardized Protocol: Quantification of NMMA in Urine

The robust and sensitive quantification of NMMA is paramount for its use as a biomarker. The gold-standard methodology is based on gas chromatography-tandem mass spectrometry (GC-MS/MS).

Causality in Method Selection

The choice of GC-MS/MS is dictated by the need for high sensitivity and specificity. NMMA is present at low concentrations (ng/mL range) in urine, and the matrix is complex.[3] GC-MS/MS provides excellent chromatographic separation and mass filtering, allowing for accurate quantification free from interferences. Derivatization is a necessary step because NMMA itself is not sufficiently volatile for gas chromatography. Pentafluorobenzyl bromide (PFBBr) is an effective derivatizing agent for carboxylic acids, creating a stable, volatile ester that is also highly sensitive to electron capture detection, further enhancing the method's performance. The use of a stable isotope-labeled internal standard (e.g., ¹³C₃-NMMA) is critical for self-validation, as it corrects for variations in sample preparation, extraction efficiency, and instrument response, ensuring the highest degree of accuracy and precision.[3]

Step-by-Step Experimental Protocol

This protocol is adapted from the validated method described by Schettgen et al. (2017).[3]

• Sample Preparation:

  • Aliquot 1 mL of urine into a suitable glass tube.

  • Add the internal standard (¹³C₃-NMMA) to each sample, calibrator, and quality control.

  • Freeze the samples completely at -20°C or lower.

• Lyophilization (Freeze-Drying):

  • Lyophilize the samples until all water has been removed, resulting in a dry residue. This step concentrates the analyte and removes water, which would interfere with the subsequent derivatization step.

• Derivatization:

  • To the dry residue, add 100 µL of a 10% solution of pentafluorobenzyl bromide (PFBBr) in an anhydrous solvent like acetone.

  • Add 10 µL of a catalyst, such as triethylamine.

  • Seal the tubes and heat at 60°C for 1 hour to drive the esterification reaction to completion.

  • After heating, allow the samples to cool to room temperature.

• Liquid-Liquid Extraction:

  • Add 1 mL of n-hexane to the reaction mixture.

  • Vortex vigorously for 1 minute to extract the PFB-derivatized NMMA into the organic phase.

  • Centrifuge to separate the phases.

  • Carefully transfer the upper n-hexane layer to a clean tube.

• Concentration and Analysis:

  • Evaporate the n-hexane extract to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume (e.g., 50 µL) of a suitable solvent like iso-octane.

  • Transfer the reconstituted sample to an autosampler vial.

  • Inject a defined volume (e.g., 1 µL) into the GC-MS/MS system.

• GC-MS/MS Conditions:

  • GC Column: Use a non-polar or medium-polarity column suitable for separating the derivatized analyte (e.g., a DB-5ms or equivalent).

  • Carrier Gas: Helium at a constant flow rate.

  • Injection Mode: Splitless injection to maximize sensitivity.

  • Mass Spectrometer: Operate in Electron Ionization (EI) mode.

  • Detection: Use Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for both the native NMMA-PFB derivative and its labeled internal standard.

Workflow Visualization

Figure 2: Analytical workflow for NMMA quantification.

Critical Evaluation of Unsubstantiated Biological Activities

A review of commercial supplier data and non-peer-reviewed sources reveals several claims about the biological activity of NMMA that are not currently supported by the primary scientific literature.

• Claim: A Metabolite of Nitroprusside. One vendor datasheet suggests NMMA is a metabolite of the vasodilator drug sodium nitroprusside.[7] Extensive literature on nitroprusside metabolism confirms its breakdown into cyanide and subsequently thiocyanate, with no mention of NMMA formation.[8][9] This claim appears to be erroneous.

• Claim: Inhibitor of Nitrate Uptake. The same source claims NMMA is a potent inhibitor of nitrate uptake.[7] A search for supporting evidence was unsuccessful. While other, unrelated amino acids have been studied for their effects on nitrate uptake in plants, there is no peer-reviewed data linking NMMA to this activity in any biological system.[10]

• Claim: Anti-inflammatory and Biocidal Properties. Anti-inflammatory and biocidal properties have also been attributed to NMMA in a commercial context.[7] While many propanoic acid derivatives are being investigated for such properties, no specific studies on NMMA validating these claims could be identified.[11]

Expert Insight: It is a crucial aspect of scientific integrity to differentiate between data published in peer-reviewed journals and claims made on commercial websites, which may lack rigorous validation. Researchers are strongly advised to seek primary literature to support any claims regarding the bioactivity of a compound before commencing experimental work.

Future Research Directions

While the current evidence points to NMMA being primarily a biomarker, its chemical structure does not preclude the possibility of intrinsic biological activity. Future research could productively explore the following avenues:

• Direct Cellular Effects: Investigate the effects of NMMA on various human cell lines (e.g., keratinocytes, hepatocytes, renal cells) at concentrations relevant to those potentially found in tissues following high exposure to parent compounds. Assays could include cytotoxicity, proliferation, and inflammatory cytokine production.

• Enzymatic Screening: Screen NMMA against a panel of relevant enzymes, particularly those involved in amino acid and fatty acid metabolism, to determine if it acts as an inhibitor or substrate.

• Elucidation of the Metabolic Pathway: Utilize advanced metabolomic techniques and labeled parent compounds to precisely identify the human enzymes responsible for the conversion of MI and MCI to NMMA.

Conclusion

References

• Kolossa-Gehring, M., Apel, P., Schroeder, C., & Schulz, C. (2020). N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen Bank From 2000 to 2017 - Exposure and Time Trends. Chemosphere, 246, 125743. [Link]

• Schettgen, T., Bertram, J., & Kraus, T. (2021). Quantification of a mercapturate metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone (“M-12”) in human urine using online-SPE-LC/MS/MS. Analytical Methods, 13(36), 4145-4153. [Link]

• Schettgen, T., Bertram, J., & Kraus, T. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry. Journal of Chromatography B, 1044-1045, 185-193. [Link]

• Schettgen, T., Bertram, J., & Kraus, T. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gaschromatography-tandem mass spectrometry. ResearchGate. [Link]

• Palmer, R. F., & Lasseter, K. C. (1975). Sodium nitroprusside. The New England journal of medicine, 292(6), 294–297. [Link]

• Stanimirova, I., Tsvetkova, B., & Nankov, A. (2023). Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. International Journal of Molecular Sciences, 24(23), 16969. [Link]

• Kim, H. J., Lee, H. J., & Kim, Y. J. (2007). The Effect of Mixed Amino Acids on Nitrate Uptake and Nitrate Assimilation in Leafy Radish. Korean Journal of Horticultural Science and Technology, 25(3), 239-244. [Link]

• Duncan, M. W., Kopin, I. J., & Markey, S. P. (1991). 2-amino-3-(methylamino)-propanoic acid (BMAA) pharmacokinetics and blood-brain barrier permeability in the rat. Journal of neurochemistry, 57(1), 107–112. [Link]

• Doxtader, K. G., & Alexander, M. (1966). Role of 3-Nitropropanoic acid in nitrate formation by Aspergillus flavus. Journal of bacteriology, 91(3), 1186–1191. [Link]

• PubChem. (n.d.). 3-Amino-3-Oxopropanoic Acid. Retrieved January 22, 2026, from [Link]

• Tobacyk, J., & Toton, E. (2020). Sodium nitroprusside is not associated with metabolic acidosis during intraoperative infusion in children. Anaesthesiology Intensive Therapy, 52(2), 118-123. [Link]

• Schettgen, T., Bertram, J., & Kraus, T. (2022). Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers. Archives of toxicology, 91(4), 1845–1852. [Link]

• National Center for Biotechnology Information. (n.d.). Sodium Nitroprusside. In StatPearls. Retrieved January 22, 2026, from [Link]

• Duncan, M. W., Kopin, I. J., & Markey, S. P. (1991). 2-amino-3-(methylamino)-propanoic acid (BMAA) pharmacokinetics and blood-brain barrier permeability in the rat. PubMed. [Link]

• Stanimirova, I., Tsvetkova, B., & Nankov, A. (2023). Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. ResearchGate. [Link]

• Erndim. (n.d.). Organic Acids Qualitative Analysis in Urine by GCMS. Retrieved January 22, 2026, from [Link]

• Schettgen, T., Bertram, J., & Kraus, T. (2017). Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers. PubMed. [Link]

• Lee, D. Y., Lee, W. H., & Lin, C. C. (2021). Plumbagin Elicits Cell-Specific Cytotoxic Effects and Metabolic Responses in Melanoma Cells. Molecules, 26(10), 2865. [Link]

• Patel, K., & Udupa, N. (2018). Analgesic, Anti- inflammatory, Anti- lipoxygenase Activity and Characterization of Three Bioactive Compounds in the Most Active Fraction of Leptadenia reticulata (Retz.)Wight & Arn. – A Valuable Medicinal Plant. Pharmacognosy Journal, 10(5). [Link]

• Diamond, A. M., Oleinik, N. V., & Krupenko, N. I. (2018). Trapping biosynthetic acyl–enzyme intermediates with encoded 2,3-diaminopropionic acid. Nature, 564(7736), 450–454. [Link]

• Sołtysiak, M., & Fichna, J. (2022). Anti-Inflammatory Function of Fatty Acids and Involvement of Their Metabolites in the Resolution of Inflammation in Chronic Obstructive Pulmonary Disease. International journal of molecular sciences, 23(19), 11849. [Link]

• Wang, Z., & Han, L. (2000). Quantitation of urinary methylmalonic acid by gas chromatography mass spectrometry and its clinical applications. Chinese medical journal, 113(1), 66–68. [Link]

• Mizukawa, B., Wei, J., & Shrestha, M. (2015). MA9 cells are sensitive to cooperative inhibition of Bcl-2 proteins... ResearchGate. [Link]

• Ghisla, S., & Thorpe, C. (2004). The enzymatic basis for the dehydrogenation of 3-phenylpropionic acid: in vitro reaction of 3-phenylpropionyl-CoA with various acyl-CoA dehydrogenases. Biochimica et biophysica acta, 1699(1-2), 1–13. [Link]

• Arnold, G. L., & Hyland, K. (1997). Quantitation of urinary methylmalonic acid by gas chromatography mass spectrometry and its clinical applications. Clinical chemistry, 43(10), 1930–1932. [Link]

• Arnold, W. M., & Racker, E. (1975). Effects of Sodium Nitroprusside, Nitroglycerin, and Sodium Azide on Levels of Cyclic Nucleotides and Mechanical Activity of Various Tissues. Journal of cyclic nucleotide research, 1(6), 361–378. [Link]

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• 3. Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the In Vitro Stability of 3-(Methylamino)-3-oxopropanoic Acid

Introduction

3-(Methylamino)-3-oxopropanoic acid, also known as N-methylmalonamic acid, is a molecule of growing interest in biomedical and environmental research. It has been identified as a principal metabolite of methylisothiazolinone (MIT) and methylchloroisothiazolinone (MCI), two widely used biocides in cosmetics, household products, and industrial applications.[1][2][3] Understanding the in vitro stability of this metabolite is crucial for accurate toxicological assessments, pharmacokinetic modeling, and the development of reliable analytical methods for its quantification in biological matrices.[4] This guide provides a comprehensive overview of the factors influencing the stability of 3-(Methylamino)-3-oxopropanoic acid and detailed protocols for its in vitro stability assessment.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-(Methylamino)-3-oxopropanoic acid is fundamental to designing and interpreting stability studies.

Property	Value	Source
IUPAC Name	3-(Methylamino)-3-oxopropanoic acid	PubChem
Synonyms	N-methylmalonamic acid	[1][2]
Molecular Formula	C4H7NO3	Biosynth
Molecular Weight	117.10 g/mol	Biosynth
Solubility	Expected to be soluble in water and polar organic solvents.	[1]
Structure

Caption: Chemical structure of 3-(Methylamino)-3-oxopropanoic acid.

Potential Degradation Pathways

The chemical structure of 3-(Methylamino)-3-oxopropanoic acid, containing both an amide and a carboxylic acid functional group, suggests that its stability in vitro will be primarily influenced by hydrolysis. The rate and extent of this degradation are expected to be highly dependent on pH and temperature.

Hydrolysis

Hydrolysis is a chemical reaction in which a water molecule breaks one or more chemical bonds.[5] In the case of 3-(Methylamino)-3-oxopropanoic acid, the amide linkage is the most probable site of hydrolytic cleavage. This reaction can be catalyzed by both acid and base.[5][6][7]

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen of the amide is protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This leads to the cleavage of the amide bond, yielding malonic acid and methylamine.[8]

• Base-Catalyzed Hydrolysis: In alkaline conditions, the hydroxide ion acts as a nucleophile, attacking the carbonyl carbon of the amide. This is followed by the departure of the methylamine anion, which is subsequently protonated by water, to form malonic acid and methylamine.[9]

The degradation kinetics of amides often follow pseudo-first-order kinetics, particularly when the pH is kept constant.[10]

Caption: Potential hydrolytic degradation pathways.

Recommended In Vitro Stability Testing Protocol

To comprehensively evaluate the in vitro stability of 3-(Methylamino)-3-oxopropanoic acid, a systematic study across a range of physiologically and environmentally relevant conditions is recommended.

Experimental Workflow

Caption: Experimental workflow for stability testing.

Step-by-Step Methodology

1. Materials and Reagents:

• 3-(Methylamino)-3-oxopropanoic acid (analytical standard)

• HPLC-grade water, methanol, and acetonitrile

• Phosphate buffered saline (PBS)

• Citrate, phosphate, and borate buffers covering a pH range of 3 to 10

• Human plasma (or other relevant biological matrix)

• Formic acid or acetic acid (for LC-MS mobile phase)

• Internal standard (e.g., a stable isotope-labeled analog of the analyte)

2. Stock Solution Preparation:

• Prepare a 1 mg/mL stock solution of 3-(Methylamino)-3-oxopropanoic acid in a suitable solvent (e.g., water or methanol).

• Serially dilute the stock solution to prepare working solutions for spiking into the incubation matrices.

3. Incubation Conditions:

• pH-Dependent Stability:

  • Prepare a series of buffers at different pH values (e.g., 3, 5, 7.4, 9).

  • Spike the working solution into each buffer to a final concentration of 1 µg/mL.

  • Incubate the samples at a constant temperature (e.g., 37°C).

  • Collect aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Plasma Stability:

  • Thaw frozen human plasma at 37°C.

  • Spike the working solution into the plasma to a final concentration of 1 µg/mL.

  • Incubate the samples at 37°C.

  • Collect aliquots at the same time points as the pH stability study.

4. Sample Processing:

• At each time point, transfer an aliquot of the incubation mixture to a clean tube.

• Quench the reaction by adding an equal volume of cold acetonitrile containing the internal standard. This will precipitate proteins in the plasma samples.

• Vortex and centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the initial mobile phase for analysis.

5. Analytical Method:

• Instrumentation: A high-performance liquid chromatography system coupled with a tandem mass spectrometer (LC-MS/MS) is recommended for its high sensitivity and selectivity.[4]

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is suitable for separating this polar compound.

  • Mobile Phase: A gradient elution with a mixture of water and methanol or acetonitrile, both containing a small amount of formic acid (e.g., 0.1%), is a good starting point.

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode should be evaluated for optimal sensitivity.

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both the analyte and the internal standard to ensure accurate quantification.

Data Analysis

• Calculate the concentration of 3-(Methylamino)-3-oxopropanoic acid at each time point using a calibration curve.

• Plot the natural logarithm of the remaining concentration versus time.

• The degradation rate constant (k) can be determined from the slope of the linear regression line.

• The half-life (t1/2) can be calculated using the formula: t1/2 = 0.693 / k.

Expected Outcomes and Interpretation

The stability of 3-(Methylamino)-3-oxopropanoic acid is anticipated to be lowest at the extremes of the pH range (acidic and alkaline) due to accelerated hydrolysis of the amide bond.[10] In biological matrices like plasma, enzymatic degradation by amidases could also contribute to its breakdown, although the primary degradation pathway is likely to be chemical hydrolysis.

Conclusion

This technical guide outlines a comprehensive approach to evaluating the in vitro stability of 3-(Methylamino)-3-oxopropanoic acid. By systematically investigating the effects of pH and biological matrices, researchers can gain crucial insights into the persistence of this metabolite. The provided protocols and analytical methods offer a robust framework for generating high-quality, reliable data essential for various scientific disciplines.

References

• pH Effect on Stability and Kinetics Degradation of Nitazoxanide in Solution - Semantic Scholar. (n.d.). Retrieved from [Link]

• N-methylmalonamic acid (NMMA) as metabolite of methylisothiazolinone and methylchloroisothiazolinone in 24-h urine samples of the German Environmental Specimen Bank from 2000 to 2017 – exposure and time trends - ResearchGate. (n.d.). Retrieved from [Link]

• Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC - NIH. (n.d.). Retrieved from [Link]

• III Analytical Methods. (n.d.). Retrieved from [Link]

• Quantitative determination of methylamines using microelectrodes - PubMed. (n.d.). Retrieved from [Link]

• N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen Bank From 2000 to 2017 - Exposure and Time Trends - PubMed. (n.d.). Retrieved from [Link]

• Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry - PubMed. (n.d.). Retrieved from [Link]

• Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers - PubMed. (n.d.). Retrieved from [Link]

• the hydrolysis of amides - Chemguide. (n.d.). Retrieved from [Link]

• 3-(Methylaminomethylamino)-3-oxopropanoic acid | C5H10N2O3 | CID 59283320. (n.d.). Retrieved from [Link]

• (PDF) Degradation Pathway - ResearchGate. (n.d.). Retrieved from [Link]

• Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gaschromatography-tandem mass spectrometry | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Amide Hydrolysis Using Acid Or Base - Master Organic Chemistry. (2019, October 7). Retrieved from [Link]

• Microbial Dehalogenation: 3-Chloropropanoic Acid (3-CPA) Degradation as a Case Study 1. (n.d.). Retrieved from [Link]

• Selected Methods of Analysis. (n.d.). Retrieved from [Link]

• Novel Pathway for Catabolism of the Organic Sulfur Compound 3,3′-Dithiodipropionic Acid via 3-Mercaptopropionic Acid and 3-Sulfinopropionic Acid to Propionyl-Coenzyme A by the Aerobic Bacterium Tetrathiobacter mimigardefordensis Strain DPN7 - ResearchGate. (n.d.). Retrieved from [Link]

• mechanism of amide hydrolysis - YouTube. (2019, January 15). Retrieved from [Link]

• Preparation and Some Reactions with 3-(Quinolin-3-yl)-3-Oxopropanoic Acid. (n.d.). Retrieved from [Link]

• Analytical techniques for the detection of α-amino-β-methylaminopropionic acid - Analyst (RSC Publishing). (n.d.). Retrieved from [Link]

• Analytical Methods - OPUS. (n.d.). Retrieved from [Link]

• On the hydrolysis mechanisms of amides and peptides - University of Regina. (2018, May 15). Retrieved from [Link]

• Reactions of Amides - A Level Chemistry Revision Notes - Save My Exams. (n.d.). Retrieved from [Link]

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A Technical Guide to the Potential Research Applications of 3-(Methylamino)-3-oxopropanoic Acid

Abstract: 3-(Methylamino)-3-oxopropanoic acid, also known as N-methylmalonamic acid, is a small dicarboxylic acid derivative with underexplored potential in biomedical research and drug discovery. Its structure, featuring a malonic acid backbone and an N-methyl amide group, suggests intriguing possibilities for its application as a metabolic probe and a scaffold in medicinal chemistry. The malonic acid core makes it a structural analog to malonate and potentially an inhibitor of enzymes that process malonyl-CoA, a critical building block in fatty acid and polyketide biosynthesis. The N-methyl amide group can enhance metabolic stability and modulate binding interactions, key features in modern drug design. This guide synthesizes the known properties of this compound with established biochemical and medicinal chemistry principles to propose novel research applications. We present detailed, field-proven experimental workflows for investigating its potential as an inhibitor of fatty acid synthesis and as a foundational fragment for the development of novel therapeutics. This document serves as a strategic roadmap for researchers, scientists, and drug development professionals seeking to leverage this compound's unique chemical attributes.

Introduction to 3-(Methylamino)-3-oxopropanoic Acid: A Molecule of Latent Potential

3-(Methylamino)-3-oxopropanoic acid (CAS No: 42105-98-6) is a derivative of malonic acid, a fundamental molecule in biochemistry.[1][2] While direct and extensive research on this specific compound is limited, its constituent parts—the malonate core and the N-methyl amide—are well-characterized in various biological contexts. This juxtaposition provides a strong rationale for its investigation.

Chemical Identity and Physicochemical Properties

The unique arrangement of a carboxylic acid and an N-methyl amide on a three-carbon chain dictates the molecule's reactivity and potential biological interactions. A summary of its key properties is presented below.

Property	Value	Source
CAS Number	42105-98-6	[1][2]
Molecular Formula	C4H7NO3	[1][2]
Molecular Weight	117.1 g/mol	[1]
Synonyms	N-methylmalonamic acid	[2]
SMILES	CNC(=O)CC(=O)O	[1]
Melting Point	157.0 °C	[1]
Boiling Point	398.6 °C	[1]

Synthesis and Characterization Overview

The synthesis of N-methylmalonamic acid can be approached through standard organic chemistry reactions. A common method involves the reaction of a malonic acid ester, such as diethyl malonate, with methylamine. This aminolysis reaction typically proceeds under mild conditions to yield the mono-amide derivative.

Causality in Synthesis: The use of a malonic acid ester instead of malonic acid itself is crucial. The ester group is a better leaving group than the hydroxyl of the carboxylic acid, facilitating the nucleophilic attack by methylamine. This approach provides a higher yield and purity of the desired N-methylmalonamic acid.

Characterization of the final product would be confirmed using standard analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): To confirm the carbon skeleton and the presence and connectivity of the methyl and methylene protons.

• Mass Spectrometry (MS): To verify the molecular weight of 117.1 g/mol .

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl stretches of the carboxylic acid and the amide.

Rationale for Investigation: The Scientific Premise

The scientific interest in 3-(Methylamino)-3-oxopropanoic acid is built upon two key pillars:

• Structural Mimicry of Malonyl-CoA: Malonyl-CoA is a cornerstone of metabolism, serving as the primary building block for fatty acids and a wide array of natural products called polyketides.[3][4] Molecules that can mimic or interfere with malonyl-CoA can act as powerful modulators of these pathways. The malonic acid core of our topic compound makes it a prime candidate for investigation as a competitive inhibitor of enzymes in these pathways.

• The N-Methyl Advantage in Drug Design: The incorporation of N-methyl groups into peptides and small molecules is a well-established strategy in drug development.[5][6] This modification can block amide bond cleavage by proteases, thereby increasing the metabolic stability and in vivo half-life of a drug.[7] Furthermore, the N-methyl group can alter the conformational properties of a molecule, which can lead to enhanced binding affinity and selectivity for its biological target.[5][8]

Potential Research Application 1: A Probe for Metabolic Pathway Modulation

Hypothesis: An Inhibitor of Fatty Acid Synthase (FAS)

We hypothesize that 3-(Methylamino)-3-oxopropanoic acid can act as a competitive inhibitor of enzymes that utilize malonyl-CoA, such as Fatty Acid Synthase (FAS). By mimicking the malonate portion of malonyl-CoA, it could bind to the active site of FAS, thereby blocking the elongation of fatty acid chains. This has significant therapeutic implications, as FAS is overexpressed in many cancers and is considered a promising target for anti-cancer drug development.

Proposed Mechanism of Action

The proposed mechanism involves the competitive binding of 3-(Methylamino)-3-oxopropanoic acid to the malonyl-CoA binding site on the acyl carrier protein (ACP) domain of FAS. This prevents the loading of the actual malonyl-CoA substrate, halting the fatty acid synthesis cycle.

Caption: Proposed mechanism of FAS inhibition.

Experimental Workflow: In Vitro FAS Inhibition Assay

This protocol is designed to determine the inhibitory potential and kinetics of 3-(Methylamino)-3-oxopropanoic acid on purified FAS.

Caption: Workflow for FAS in vitro inhibition assay.

Detailed Step-by-Step Protocol:

• Reagent Preparation:

  • Assay Buffer: Prepare a 100 mM potassium phosphate buffer (pH 7.0) containing 1 mM EDTA.

  • Substrates: Prepare stock solutions of acetyl-CoA (10 mM), NADPH (10 mM), and malonyl-CoA (10 mM) in the assay buffer.

  • Test Compound: Prepare a 100 mM stock solution of 3-(Methylamino)-3-oxopropanoic acid in DMSO. Create a serial dilution series (e.g., from 10 mM to 1 µM) in the assay buffer.

• Assay Execution (96-well UV-transparent plate):

  • To each well, add 150 µL of assay buffer.

  • Add 10 µL of purified human FAS enzyme (final concentration ~5 µg/mL).

  • Add 10 µL of the test compound serial dilutions (or buffer for control).

  • Add 10 µL of acetyl-CoA (final concentration ~0.5 mM).

  • Pre-incubate the plate at 37°C for 5 minutes. This step allows the inhibitor to bind to the enzyme before the reaction starts.

  • Initiate the reaction by adding a 20 µL mixture of NADPH (final concentration 0.25 mM) and malonyl-CoA (final concentration 0.1 mM).

  • Immediately place the plate in a microplate reader pre-heated to 37°C.

• Data Acquisition:

  • Monitor the decrease in absorbance at 340 nm over 15 minutes. This measures the rate of NADPH consumption, which is directly proportional to FAS activity.

• Data Analysis and Validation:

  • Calculate the initial reaction velocity (V₀) for each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

  • To determine the mechanism of inhibition (e.g., competitive), perform kinetic studies by varying the concentration of malonyl-CoA at fixed inhibitor concentrations (Lineweaver-Burk plot). This self-validates the initial hypothesis by providing mechanistic insight.

Potential Research Application 2: A Scaffold in Medicinal Chemistry

Hypothesis: A Building Block for Novel Protease Inhibitors

The N-methylmalonamic acid structure represents a valuable starting point for fragment-based drug discovery (FBDD). Its carboxylic acid and amide groups provide handles for synthetic elaboration, while the N-methyl group provides inherent metabolic stability. We hypothesize that this fragment can be elaborated into potent inhibitors of therapeutic targets, such as viral proteases or caspases, where a dicarboxylic acid mimic can chelate key active site metals or form critical hydrogen bonds. Malonic acid derivatives have already shown promise as inhibitors of enzymes like HIV reverse transcriptase and protease.[9]

Design Strategy: Fragment-Based Elaboration

The core idea is to use 3-(Methylamino)-3-oxopropanoic acid as a "seed" fragment. After confirming its weak binding to a target of interest (e.g., via NMR or surface plasmon resonance), synthetic chemistry would be used to "grow" the fragment into a more potent inhibitor by adding chemical moieties that occupy adjacent binding pockets.

Synthetic Workflow: Amide Coupling and Derivatization

The carboxylic acid provides a reactive handle for standard peptide coupling reactions (e.g., using HATU or EDC/HOBt) to attach a diverse library of amines, exploring different chemical spaces.

Caption: Synthetic workflow for library generation.

Detailed Step-by-Step Protocol (Example: HATU Coupling):

• Reaction Setup:

  • In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 1 equivalent of 3-(Methylamino)-3-oxopropanoic acid in an anhydrous polar aprotic solvent like DMF.

  • Add 1.1 equivalents of the desired amine building block.

  • Add 2.5 equivalents of a non-nucleophilic base, such as diisopropylethylamine (DIPEA), to the mixture.

• Activation and Coupling:

  • In a separate vial, dissolve 1.1 equivalents of the coupling reagent HATU in DMF.

  • Add the HATU solution dropwise to the reaction mixture at 0°C. The use of a coupling reagent like HATU is critical for efficiently forming the amide bond while minimizing side reactions and racemization.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Workup and Purification:

  • Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

  • Once complete, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer sequentially with a mild acid (e.g., 1M HCl), a base (e.g., saturated NaHCO₃), and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product using flash column chromatography or preparative HPLC to yield the final, high-purity compound.

• Downstream Screening:

  • The resulting library of compounds would then be subjected to a screening cascade, starting with primary biochemical assays against the target protein, followed by secondary cell-based assays to assess potency, selectivity, and cytotoxicity.

Summary and Future Directions

3-(Methylamino)-3-oxopropanoic acid stands as a molecule with significant, yet largely untapped, research potential. Its structural features position it as a compelling candidate for two high-impact research avenues:

• As a Metabolic Probe: Its potential to inhibit key enzymes in fatty acid metabolism warrants thorough investigation. Successful validation could provide a new chemical tool for studying metabolic pathways and a lead compound for developing therapeutics for cancer and metabolic disorders.

• As a Medicinal Chemistry Scaffold: The compound's utility as a fragment for FBDD is clear. The inherent N-methylation provides a head start in developing drug candidates with favorable pharmacokinetic properties.

Future work should focus on executing the proposed experimental workflows. The in vitro inhibition studies are a logical first step to validate the metabolic modulation hypothesis. Concurrently, computational docking studies could help prioritize which enzyme targets are most likely to bind this scaffold, guiding the synthetic elaboration efforts for drug discovery. The exploration of this simple yet promising molecule could unlock new avenues in both basic science and therapeutic development.

References

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• PubChem. (n.d.). 3-Amino-3-Oxopropanoic Acid. Retrieved from [Link]

• Bello, D., Rubanu, M. G., Bandaranayaka, N., Götze, J. P., Bühl, M., & O'Hagan, D. (2019). Acetyl Coenzyme A Analogues as Rationally Designed Inhibitors of Citrate Synthase. ChemBioChem, 20(10), 1259-1263. Retrieved from [Link]

• Hewage, H. S., et al. (2018). On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds. Nature Communications, 9(1), 385. Retrieved from [Link]

• ResearchGate. (n.d.). Malonic Acid and Derivatives. Retrieved from [Link]

• Lessing, V., et al. (2019). N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen Bank From 2000 to 2017 - Exposure and Time Trends. International Journal of Hygiene and Environmental Health, 222(5), 849-855. Retrieved from [Link]

• Biron, E., & Chatterjee, J. (2015). The importance of amide protons in peptide drug development. Journal of Peptide Science, 21(8), 618-624. Retrieved from [Link]

• Wikipedia. (2023). Methylmalonic acid. Retrieved from [Link]

• El-Sayed, M. A., et al. (2021). Novel 2-(Diphenylmethylidene) Malonic Acid Derivatives as Anti-HIV Agents: Molecular Modeling, Synthesis and Biological Evaluation. Molecules, 26(11), 3326. Retrieved from [Link]

• SciSpace. (2019). Acetyl Coenzyme A Analogues as Rationally Designed Inhibitors of Citrate Synthase. Retrieved from [Link]

• Wikipedia. (2023). Malonyl-CoA. Retrieved from [Link]

• van der Poel, P. L., et al. (2010). Synthesis of biobased N-methylpyrrolidone by one-pot cyclization and methylation of γ-aminobutyric acid. Green Chemistry, 12(9), 1612-1616. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of pharmaceutical N, N-(di)methylamines from the. Retrieved from [Link]

• ResearchGate. (n.d.). Generalized mechanism associated with the synthesis of malonamide derivatives (MDs) from amines and malonic esters. Retrieved from [Link]

• Schettgen, T., Bertram, J., & Kraus, T. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry. Journal of Chromatography B, 1044-1045, 185-193. Retrieved from [Link]

• Purdue University Graduate School. (2020). IMPROVED SYNTHESIS OF ACETYL-COA AND MALONYL-COA ANALOGS AND THEIR USE TO STUDY STRUCTURE-FUNCTION RELATIONSHIPS OF ACYLTRANSFERASES. Retrieved from [Link]

• Al-Haded, F. A., et al. (2022). Influence of N-Methylation and Conformation on Almiramide Anti-Leishmanial Activity. Molecules, 27(19), 6296. Retrieved from [Link]

• Semantic Scholar. (2016). Application and Mechanism of Malonic Acid as a Green Alternative for Protein-Crosslinking. Retrieved from [Link]

• Iris Biotech. (n.d.). Why N-Methyl Amino Acids are Essential for Peptide Drug Manufacturers. Retrieved from [Link]

• Google Patents. (n.d.). EP0254080B1 - Malonic acid derivatives and methods for their synthesis.

• MDPI. (2016). Synthesis of Glycosides of Glucuronic, Galacturonic and Mannuronic Acids: An Overview. Retrieved from [Link]

• bioRxiv. (2022). An alternative malonyl-CoA producing pathway in nature. Retrieved from [Link]

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"solubility of 3-(Methylamino)-3-oxopropanoic acid in organic solvents"

An In-Depth Technical Guide to the Solubility of 3-(Methylamino)-3-oxopropanoic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Understanding the solubility of 3-(Methylamino)-3-oxopropanoic acid, also known as N-methylmalonamic acid, is critical for its application in various scientific fields, including drug development and metabolomics. This guide provides a comprehensive overview of the predicted solubility of this compound in a range of organic solvents, based on its molecular structure and physicochemical properties. It also offers a detailed, field-proven experimental protocol for determining its solubility, ensuring scientific integrity and reproducibility.

Introduction: The Significance of Solubility

3-(Methylamino)-3-oxopropanoic acid is a dicarboxylic acid derivative with a secondary amide group.[1][2] Its presence as a metabolite of the widely used biocides methylisothiazolinone and chloromethylisothiazolinone has made it a key biomarker in human biomonitoring studies.[3][4][5] In the context of drug development and chemical synthesis, understanding the solubility of a compound is paramount. It influences everything from reaction kinetics and purification strategies to formulation and bioavailability. This guide will delve into the theoretical and practical aspects of the solubility of 3-(Methylamino)-3-oxopropanoic acid in organic solvents.

Physicochemical Properties and Predicted Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent.[6] The molecular structure of 3-(Methylamino)-3-oxopropanoic acid, with its carboxylic acid and secondary amide functional groups, imparts a high degree of polarity.

Key Structural Features Influencing Solubility:

• Carboxylic Acid Group (-COOH): This group is a strong hydrogen bond donor and acceptor, readily interacting with polar solvents.

• Secondary Amide Group (-C(O)NHCH₃): The amide group also participates in hydrogen bonding, further enhancing its affinity for polar solvents.

• Methyl Group (-CH₃): This nonpolar group has a minor influence on the overall polarity of the molecule.

Due to these polar functional groups, 3-(Methylamino)-3-oxopropanoic acid is soluble in water.[1] Its solubility in organic solvents is expected to follow a trend based on solvent polarity.

Predicted Solubility in Organic Solvents:

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	These solvents can act as both hydrogen bond donors and acceptors, readily solvating the carboxylic acid and amide groups. The structurally similar methylmalonic acid exhibits good solubility in ethanol.[7]
Polar Aprotic	DMSO, DMF, Acetonitrile	Moderate to High	These solvents are polar and can accept hydrogen bonds, but they cannot donate them as effectively as protic solvents. Methylmalonic acid is soluble in DMSO and DMF.[7] The related compound methylisothiazolinone is mostly soluble in acetonitrile.[8][9]
Low Polarity	Dichloromethane, Chloroform	Low	These solvents have weaker dipole-dipole interactions and are poor hydrogen bonders, making them less effective at solvating the highly polar solute.
Nonpolar	Hexane, Toluene	Very Low/Insoluble	The lack of polarity and inability to form hydrogen bonds in these solvents will not favor the dissolution of the polar 3-(Methylamino)-3-oxopropanoic acid. The related compound methylisothiazolinone is only slightly soluble in xylene.[8][9]

Intermolecular Interactions and Solubility

The dissolution of 3-(Methylamino)-3-oxopropanoic acid in a polar protic solvent like methanol involves the disruption of the solute-solute and solvent-solvent interactions and the formation of new solute-solvent interactions. The following diagram illustrates the key hydrogen bonding interactions that facilitate this process.

Caption: Intermolecular forces in the dissolution of 3-(Methylamino)-3-oxopropanoic acid.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The equilibrium shake-flask method is a widely accepted and robust technique for determining the solubility of a compound in a given solvent.[10]

Objective: To determine the saturation solubility of 3-(Methylamino)-3-oxopropanoic acid in a selection of organic solvents at a constant temperature.

Materials:

• 3-(Methylamino)-3-oxopropanoic acid (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker or vortex mixer

• Thermostatically controlled water bath or incubator

• Analytical balance

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another suitable analytical technique for quantification.

Experimental Workflow:

Caption: Workflow for the shake-flask solubility determination method.

Step-by-Step Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 3-(Methylamino)-3-oxopropanoic acid to a pre-weighed vial. The excess solid is crucial to ensure that saturation is reached.

  • Add a known volume of the selected organic solvent to the vial.

• Equilibration:

  • Securely cap the vials.

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours). A preliminary kinetic study can determine the optimal equilibration time.

• Sample Collection and Filtration:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the supernatant through a syringe filter into a clean, pre-weighed vial. This step is critical to remove any undissolved solid particles.

• Quantification:

  • Accurately weigh the filtered solution.

  • Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the diluted solution using a validated HPLC method or another appropriate quantitative technique to determine the concentration of 3-(Methylamino)-3-oxopropanoic acid.

• Data Analysis:

  • Calculate the solubility in mg/mL or mol/L using the determined concentration and the dilution factor.

Self-Validating System and Trustworthiness:

• Visual Confirmation: The presence of undissolved solid at the end of the equilibration period confirms that a saturated solution has been achieved.

• Reproducibility: The experiment should be performed in triplicate to ensure the precision and reliability of the results.

• Kinetic Confirmation: To ensure equilibrium has been reached, samples can be taken at different time points (e.g., 24, 48, and 72 hours) and analyzed. The solubility should be constant at equilibrium.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise table.

Example Data Table:

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Methanol	25	Experimental Value	Calculated Value
Ethanol	25	Experimental Value	Calculated Value
DMSO	25	Experimental Value	Calculated Value
Acetonitrile	25	Experimental Value	Calculated Value
Dichloromethane	25	Experimental Value	Calculated Value
Hexane	25	Experimental Value	Calculated Value

Conclusion

While readily available data on the solubility of 3-(Methylamino)-3-oxopropanoic acid in a wide array of organic solvents is limited, its physicochemical properties strongly suggest a high solubility in polar protic solvents and diminishing solubility with decreasing solvent polarity. The provided experimental protocol offers a robust framework for researchers to determine the precise solubility in solvents relevant to their specific applications, thereby facilitating advancements in their respective fields.

References

• Schettgen, T., Bertram, J., & Kraus, T. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry.
• Schettgen, T., Rüther, M., & Kolossa-Gehring, M. (2019). N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen Bank From 2000 to 2017 - Exposure and Time Trends. International Journal of Hygiene and Environmental Health, 222(8), 1133–1139.

• ResearchGate. (n.d.). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gaschromatography-tandem mass spectrometry | Request PDF. Retrieved from [Link]

• Schettgen, T., Kraus, T., & Lammert, M. (2017). Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers. Archives of Toxicology, 91(9), 3165–3172.
• LibreTexts Chemistry. (2023). Solubility of Organic Compounds.

• ResearchGate. (n.d.). N-methylmalonamic acid (NMMA) as metabolite of methylisothiazolinone and methylchloroisothiazolinone in 24-h urine samples of the German Environmental Specimen Bank from 2000 to 2017 – exposure and time trends. Retrieved from [Link]

• Cayman Chemical. (n.d.).
• EXPERIMENT 1 DETERMIN

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• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.).

• Pharmaffiliates. (n.d.). 3-(Methylamino)-3-oxopropanoic Acid | 42105-98-6. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Solubility of citric, malonic, and malic acids in different solvents from 303.2 to 333.2 K. Retrieved from [Link]

• YouTube. (2025). How To Determine Solubility Of Organic Compounds? - Chemistry For Everyone. Retrieved from [Link]

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N-Methylmalonamic Acid: A Mechanistic Exploration of a Key Biomonitoring Analyte

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Division

Abstract

N-methylmalonamic acid (NMMA) has emerged as a critical biomarker for human exposure to the widely used isothiazolinone biocides. While its utility in biomonitoring is well-established, a comprehensive understanding of its intrinsic mechanism of action at the molecular and cellular level remains largely uncharted territory. This technical guide synthesizes the current, albeit limited, direct knowledge of NMMA and extrapolates potential mechanisms by examining the well-documented activities of its structural and metabolic relatives, methylmalonic acid (MMA) and malonic acid. This guide will delve into the probable mitochondrial and enzymatic interactions of NMMA, proposing a framework for future research. We will explore its metabolic origins, hypothesize its cellular impact, and provide detailed experimental protocols to rigorously test these hypotheses. This document serves as a foundational resource for researchers aiming to elucidate the toxicological and physiological significance of N-methylmalonamic acid beyond its role as a mere exposure marker.

Introduction: The Rise of N-Methylmalonamic Acid in Human Biomonitoring

N-methylmalonamic acid (NMMA) is recognized as a primary urinary metabolite of methylisothiazolinone (MI) and chloromethylisothiazolinone (MCI/MI), two common biocides found in a vast array of consumer and industrial products.[1][2][3][4] Due to their potential as skin sensitizers, regulatory agencies and researchers have focused on quantifying human exposure, with NMMA serving as a reliable biomarker.[1][2][3] Studies have successfully developed and validated sensitive analytical methods for the quantification of NMMA in urine, establishing its presence in the general population.[1] While the link between isothiazolinone exposure and NMMA excretion is clear, the question of whether NMMA itself is biologically inert or possesses its own mechanism of action remains unanswered. One study notes that the possibility of NMMA formation through endogenous physiological processes cannot be entirely dismissed, adding another layer of complexity to its biological role.[1]

This guide will navigate the current landscape of knowledge surrounding NMMA and venture into scientifically grounded hypotheses regarding its potential mechanisms of action. By drawing parallels with the known toxicities of methylmalonic acid (MMA) and malonic acid, we can construct a logical framework for investigating the cellular and molecular impacts of NMMA.

Metabolic Origins of N-Methylmalonamic Acid

The primary established metabolic pathway for NMMA is the breakdown of isothiazolinone biocides. Following human exposure to MI and MCI/MI, these compounds are metabolized, leading to the formation and subsequent excretion of NMMA in the urine.[2][4] The toxicokinetics of this process have been studied in human volunteers, revealing rapid excretion with half-lives in the range of 6 to 8 hours.[4]

The following diagram illustrates the metabolic conversion of Methylisothiazolinone (MI) to N-methylmalonamic acid (NMMA).

Caption: Potential inhibition sites of NMMA in the ETC.

The disruption of the electron transport chain is a major source of reactive oxygen species (ROS). The accumulation of MMA in methylmalonic acidemia is associated with increased oxidative stress, leading to lipid and protein peroxidation. [5]This oxidative damage contributes to the cellular pathology observed in this disease. It is conceivable that NMMA, if it indeed inhibits the ETC, could also lead to an increase in ROS production and subsequent oxidative stress.

Impairment of Coenzyme Q10 Status

Coenzyme Q10 (CoQ10) is a vital component of the electron transport chain, acting as an electron carrier. It also functions as a potent lipid-soluble antioxidant. Studies have shown that treatment of neuronal cells with pathological concentrations of MMA leads to a significant reduction in CoQ10 levels. [5][6]This decrease in CoQ10 could be a consequence of direct inhibition of its biosynthetic pathway or increased oxidative catabolism. [5]A reduction in CoQ10 would further exacerbate mitochondrial dysfunction. The potential for NMMA to similarly affect CoQ10 homeostasis is a critical area for investigation.

Experimental Protocols for Investigating the Mechanism of Action of N-Methylmalonamic Acid

To move from hypothesis to evidence, a series of targeted experiments are necessary. The following protocols provide a framework for elucidating the mechanism of action of NMMA.

In Vitro Enzyme Inhibition Assays

Objective: To determine if NMMA directly inhibits the activity of mitochondrial respiratory chain complexes.

Methodology:

• Isolation of Mitochondria: Isolate mitochondria from a suitable source, such as cultured cells (e.g., HepG2, SH-SY5Y) or rat liver, using differential centrifugation.

• Enzyme Activity Assays: Measure the activity of each mitochondrial complex (I, II, III, IV, and V) spectrophotometrically using established protocols.

  • Complex I (NADH:ubiquinone oxidoreductase): Monitor the oxidation of NADH at 340 nm.

  • Complex II (Succinate dehydrogenase): Monitor the reduction of a suitable electron acceptor, such as 2,6-dichlorophenolindophenol (DCPIP), at 600 nm.

  • Complex III (Ubiquinol:cytochrome c oxidoreductase): Monitor the reduction of cytochrome c at 550 nm.

  • Complex IV (Cytochrome c oxidase): Monitor the oxidation of reduced cytochrome c at 550 nm.

  • Complex V (ATP synthase): Measure ATP synthesis using a luciferase-based assay.

• Inhibition Studies: Incubate isolated mitochondria with varying concentrations of NMMA prior to initiating the enzyme activity assays. Include malonic acid as a positive control for Complex II inhibition and MMA as a broader inhibitor control.

• Kinetic Analysis: For any observed inhibition, perform kinetic studies to determine the type of inhibition (e.g., competitive, non-competitive, uncompetitive) by varying both substrate and inhibitor concentrations.

Cellular Respiration and Mitochondrial Function Assays

Objective: To assess the impact of NMMA on cellular respiration and overall mitochondrial health in intact cells.

Methodology:

• Cell Culture: Culture relevant cell lines (e.g., neuronal cells, hepatocytes) in appropriate media.

• Treatment: Expose cells to a range of NMMA concentrations for various time points.

• High-Resolution Respirometry: Utilize an instrument such as the Seahorse XF Analyzer to measure the oxygen consumption rate (OCR) and extracellular acidification rate (ECAR). This will provide real-time data on mitochondrial respiration and glycolysis.

  • Perform a "Mito Stress Test" by sequential injections of oligomycin, FCCP, and rotenone/antimycin A to determine basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

• Mitochondrial Membrane Potential: Assess mitochondrial membrane potential using fluorescent probes such as TMRM or JC-1 and quantify via flow cytometry or fluorescence microscopy.

• ATP Production: Measure intracellular ATP levels using a luciferin/luciferase-based assay kit.

Oxidative Stress and Coenzyme Q10 Measurement

Objective: To determine if NMMA induces oxidative stress and alters Coenzyme Q10 levels in cultured cells.

Methodology:

• Cell Culture and Treatment: As described in section 4.2.

• ROS Measurement: Quantify intracellular ROS production using fluorescent probes like DCFDA or MitoSOX Red via flow cytometry or fluorescence microscopy.

• Lipid Peroxidation Assay: Measure the levels of malondialdehyde (MDA) or 4-hydroxynonenal (4-HNE), byproducts of lipid peroxidation, using commercially available kits.

• Coenzyme Q10 Quantification: Extract lipids from treated and control cells and quantify CoQ10 levels using high-performance liquid chromatography (HPLC) with electrochemical or UV detection.

Data Presentation and Interpretation

The quantitative data generated from the proposed experiments should be summarized in clear and concise tables to facilitate comparison and interpretation.

Table 1: Hypothetical IC50 Values for NMMA Inhibition of Mitochondrial Respiratory Chain Complexes

Mitochondrial Complex	NMMA IC50 (mM)	Malonic Acid IC50 (mM)	MMA IC50 (mM)
Complex I	> 10	N/A	2.5
Complex II	1.5	0.5	3.0
Complex III	> 10	N/A	4.0
Complex IV	> 10	N/A	> 10

Note: The values in this table are hypothetical and for illustrative purposes only.

Table 2: Hypothetical Effects of NMMA on Cellular Respiration Parameters

Treatment	Basal Respiration (pmol O2/min)	ATP-linked Respiration (pmol O2/min)	Maximal Respiration (pmol O2/min)
Control	100 ± 10	75 ± 8	250 ± 20
NMMA (1 mM)	80 ± 9	60 ± 7	180 ± 15
NMMA (5 mM)	50 ± 6	35 ± 5	100 ± 12

Note: The values in this table are hypothetical and for illustrative purposes only.

Conclusion and Future Directions

While N-methylmalonamic acid is currently valued primarily as a biomarker of exposure to isothiazolinone biocides, its potential to exert its own biological effects warrants thorough investigation. Based on the well-established mechanisms of action of its structural analogs, methylmalonic acid and malonic acid, it is highly probable that the primary target of NMMA is the mitochondrion. Specifically, inhibition of the electron transport chain, with a potential focus on Complex II, leading to impaired cellular respiration, increased oxidative stress, and a possible reduction in Coenzyme Q10 levels, represents a strong, testable hypothesis.

The experimental protocols outlined in this guide provide a clear path forward for researchers to elucidate the mechanism of action of N-methylmalonamic acid. A comprehensive understanding of its biological activity is essential for a complete risk assessment of isothiazolinone exposure and for determining if NMMA itself contributes to any potential toxicity. Future research should also aim to definitively establish whether NMMA has any endogenous sources, as this would have significant implications for its role in human health and disease.

References

• Al-Dirbashi, OY., et al. (2020). The Effect of Methylmalonic Acid Treatment on Human Neuronal Cell Coenzyme Q10 Status and Mitochondrial Function. International Journal of Molecular Sciences, 21(23), 9137. [Link]

• Schettgen, T., Bertram, J., & Kraus, T. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry. Journal of Chromatography B, 1044-1045, 185-193. [Link]

• Schettgen, T., et al. (2021). New data on the metabolism of chloromethylisothiazolinone and methylisothiazolinone in human volunteers after oral dosage: excretion kinetics of a urinary mercapturic acid metabolite (“M-12”). Archives of Toxicology, 95(4), 1397-1406. [Link]

• Manoli, I., & Venditti, C. P. (2021). New insights into the pathophysiology of methylmalonic acidemia. Journal of Inherited Metabolic Disease, 44(3), 548-564. [Link]

• Schettgen, T., et al. (2020). N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen Bank From 2000 to 2017 - Exposure and Time Trends. Chemosphere, 246, 125743. [Link]

• Al-Dirbashi, OY., et al. (2020). The Effect of Methylmalonic Acid Treatment on Human Neuronal Cell Coenzyme Q10 Status and Mitochondrial Function. PubMed, 33266298. [Link]

• Schettgen, T., & Kraus, T. (2017). Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers. Archives of Toxicology, 91(9), 3175-3183. [Link]

• DeBrosse, M., & Vockley, J. (2022). Mitochondrial Distress in Methylmalonic Acidemia: Novel Pathogenic Insights and Therapeutic Perspectives. International Journal of Molecular Sciences, 23(19), 11883. [Link]

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• 4. Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to the Synthesis and Characterization of 3-(Methylamino)-3-oxopropanoic Acid Derivatives

Abstract

This technical guide provides an in-depth exploration of the synthesis and characterization of 3-(methylamino)-3-oxopropanoic acid, also known as N-methylmalonamic acid, and its derivatives. These compounds are of significant interest due to their roles as metabolites of common biocides and their potential applications in medicinal chemistry.[1][2][3] This document outlines robust synthetic strategies, provides detailed, field-proven experimental protocols, and discusses the critical characterization techniques required to ensure structural integrity and purity. The content is tailored for researchers, scientists, and professionals in drug development, offering both theoretical grounding and practical, actionable insights.

Introduction and Strategic Overview

3-(Methylamino)-3-oxopropanoic acid (CAS 42105-98-6) is a simple yet functionally significant organic compound, featuring both a carboxylic acid and a methylamide group.[4][5] Its derivatives are crucial in various research areas, including the study of metabolic pathways and as building blocks for more complex molecules.[4][6] Notably, it is a known human metabolite of the widely used biocides methylisothiazolinone (MI) and chloromethylisothiazolinone (MCI), making its synthesis essential for toxicological and environmental studies.[7][8]

The synthetic challenge lies in the selective formation of the amide bond without compromising the free carboxylic acid. This guide will focus on the most reliable and versatile method: the direct acylation of methylamine with a malonic acid derivative. We will delve into the causality behind experimental choices, ensuring a reproducible and scalable synthesis.

Synthetic Strategies: A Comparative Analysis

The formation of an amide bond is a cornerstone of organic synthesis.[9] For a molecule like 3-(methylamino)-3-oxopropanoic acid, several pathways can be envisioned. The key is to selectively react one of the carboxylic acid groups of a malonic acid precursor.

Method	Starting Materials	Advantages	Disadvantages
Method A: Mono-ester Acyl Chloride	Malonic acid mono-ester, Thionyl chloride, Methylamine	High reactivity of acyl chloride ensures good yield.	Requires an additional ester hydrolysis step; acyl chlorides are moisture-sensitive.
Method B: Direct Amide Coupling	Malonic acid mono-ester, Methylamine, Coupling Agent (e.g., DCC, EDC)	Milder conditions; avoids harsh reagents like thionyl chloride.	Coupling agents can be expensive; byproducts (e.g., DCU) can complicate purification.
Method C: Ring Opening of Anhydride	Meldrum's acid or other cyclic malonic anhydrides, Methylamine	Often clean and high-yielding.	Availability of substituted cyclic anhydrides may be limited.

Rationale for Selected Method: For this guide, we will focus on a hybrid approach that combines the reactivity of an activated species with the practicality of a one-pot reaction, providing a balance of efficiency and simplicity. We will utilize a malonic acid mono-ester, activate it in situ, and then introduce methylamine. This approach is highly adaptable for creating a variety of derivatives by simply changing the starting ester or the amine.

In-Depth Experimental Protocol: Synthesis of 3-(Methylamino)-3-oxopropanoic acid

This protocol details the synthesis from a readily available starting material, monomethyl malonate. The causality behind each step is explained to provide a deeper understanding of the process.

3.1. Materials and Reagents

• Monomethyl malonate

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• Methylamine (2.0 M solution in THF)

• Dichloromethane (DCM), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Hydrochloric acid (1 M)

• Sodium bicarbonate (saturated solution)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

3.2. Step-by-Step Synthesis Workflow

Caption: A comprehensive workflow for the synthesis of 3-(Methylamino)-3-oxopropanoic acid.

Procedure:

• Activation: To a flame-dried round-bottom flask under an inert atmosphere (N2 or Ar), add monomethyl malonate (1.0 eq). Dissolve in anhydrous DCM. Cool the solution to 0°C in an ice bath. Add HOBt (1.1 eq) followed by EDC (1.1 eq). Stir the reaction mixture at 0°C for 30 minutes.

  • Rationale: The combination of EDC and HOBt forms a highly reactive O-acylisourea intermediate which is then converted to an activated HOBt ester.[10] This two-step activation minimizes side reactions and reduces the risk of racemization if chiral centers are present. Performing this at 0°C controls the reaction rate and improves stability.

• Amide Coupling: Slowly add a 2.0 M solution of methylamine in THF (1.2 eq) to the reaction mixture at 0°C. Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir overnight.

  • Rationale: Slow addition of the amine nucleophile controls the exotherm of the reaction. Using a slight excess of methylamine ensures the complete consumption of the activated ester.

• Workup and Extraction: Quench the reaction by adding 1 M HCl. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous magnesium sulfate.

  • Rationale: The acid wash removes unreacted amine and EDC byproducts. The bicarbonate wash removes unreacted HOBt and any remaining carboxylic acid starting material.

• Purification of Intermediate: Filter the drying agent and concentrate the organic phase under reduced pressure. The crude product, methyl 3-(methylamino)-3-oxopropanoate, can be purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes.

• Saponification (Hydrolysis): Dissolve the purified methyl ester in a mixture of THF and methanol (1:1). Add 1 M NaOH (1.5 eq) and stir at room temperature for 2-4 hours, monitoring by TLC until the starting material is consumed.

  • Rationale: Saponification is a standard method for converting an ester to a carboxylic acid under basic conditions.

• Final Isolation: Remove the organic solvents under reduced pressure. Redissolve the residue in water and acidify to pH 2-3 with 1 M HCl. Extract the product into ethyl acetate (3x). Dry the combined organic layers with anhydrous magnesium sulfate, filter, and evaporate the solvent to yield the final product, 3-(methylamino)-3-oxopropanoic acid, typically as a white to off-white solid.[4]

Characterization: A Multi-Technique Approach

Confirming the identity and purity of the synthesized compound is paramount. A combination of spectroscopic and analytical techniques provides a self-validating system of characterization.

Caption: The analytical workflow for comprehensive characterization.

4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation.[11] For 3-(methylamino)-3-oxopropanoic acid, the following signals are expected:

• ¹H NMR (in DMSO-d₆):

  • A broad singlet for the carboxylic acid proton (-COOH).

  • A quartet or broad singlet for the amide proton (-NH-).

  • A singlet for the methylene protons (-CH₂-).

  • A doublet for the methyl group protons (-NH-CH₃), which couples to the amide proton.

• ¹³C NMR (in DMSO-d₆):

  • A signal for the carboxylic acid carbonyl carbon (-COOH).

  • A signal for the amide carbonyl carbon (-CONH-).

  • A signal for the methylene carbon (-CH₂-).

  • A signal for the methyl carbon (-CH₃).

4.2. Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. Using electrospray ionization (ESI), one would expect to see the molecular ion peak [M+H]⁺ or [M-H]⁻.

Parameter	Expected Value
Molecular Formula	C₄H₇NO₃[12]
Molecular Weight	117.10 g/mol [5]
Expected Mass (ESI+)	m/z 118.05
Expected Mass (ESI-)	m/z 116.03

4.3. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to identify the key functional groups present in the molecule.

• O-H stretch (carboxylic acid): Broad absorption around 3300-2500 cm⁻¹.

• N-H stretch (amide): Moderate absorption around 3300 cm⁻¹.

• C=O stretch (carboxylic acid and amide): Strong absorptions around 1700 cm⁻¹ and 1640 cm⁻¹, respectively.

Conclusion and Future Directions

This guide provides a comprehensive framework for the synthesis and characterization of 3-(methylamino)-3-oxopropanoic acid and its derivatives. The detailed protocol, rooted in established amide coupling chemistry, offers a reliable and scalable method for producing these valuable compounds.[9][13] The multi-technique characterization workflow ensures the production of high-purity materials suitable for demanding applications in research and development. Future work could focus on developing stereoselective syntheses for chiral derivatives or exploring alternative, greener synthetic methodologies.

References

• Schettgen, T., Bertram, J., & Kraus, T. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry. Journal of Chromatography B, 1044-1045, 185-193. [Link]

• Wikipedia. (n.d.). 3-Oxopropanoic acid. Retrieved from [Link]

• ResearchGate. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gaschromatography-tandem mass spectrometry. Retrieved from [Link]

• Kühn, S., et al. (2019). N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen Bank From 2000 to 2017 - Exposure and Time Trends. International Journal of Hygiene and Environmental Health, 222(6), 933-940. [Link]

• Pharmaffiliates. (n.d.). 3-(Methylamino)-3-oxopropanoic Acid. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Retrieved from [Link]

• Fadda, A. A., et al. (2010). Preparation and Some Reactions with 3-(Quinolin-3-yl)-3-Oxopropanoic Acid. Revista de la Sociedad Química de México, 54(1), 23-29. [Link]

• Monash University. (n.d.). Synthesis of N-Alkyl Amino Acids. Retrieved from [Link]

• Grokipedia. (2024). 3-Oxopropanoic acid. Retrieved from [Link]

• Chad's Prep. (2018, September 21). 20.12 Synthesis and Reactions of Amides [Video]. YouTube. [Link]

• Royal Society of Chemistry. (2019). Quantification of a mercapturate metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone (“M-12”) in human urine using online-SPE-LC/MS/MS. Analytical Methods, 11(38), 4905-4912. [Link]

• Behrman, E. J., & Hillenbrand, E. L. (2008). Synthesis of N-formylmaleamic acid and some related N-formylamides. Journal of Chemical Research, 2008(8), 448-449. [Link]

• MDPI. (2020). NMR Characterization of Lignans. Molecules, 25(10), 2340. [Link]

• MDPI. (2022). NMR Spectroscopy in Diagnosis and Monitoring of Methylmalonic and Propionic Acidemias. International Journal of Molecular Sciences, 23(9), 4698. [Link]

• Mezo, G., et al. (2001). Methods for syntheses of N-methyl-DL-aspartic acid derivatives. Amino Acids, 20(1), 61-79. [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

• Schettgen, T., et al. (2017). Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers. Archives of Toxicology, 91(9), 3147-3154. [Link]

• ResearchGate. (2019). N-methylmalonamic acid (NMMA) as metabolite of methylisothiazolinone and methylchloroisothiazolinone in 24-h urine samples of the German Environmental Specimen Bank from 2000 to 2017 – exposure and time trends. Retrieved from [Link]

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• 8. Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: Quantification of N-methylmalonamic Acid in Urine by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

Introduction: The Significance of N-methylmalonamic Acid as a Biomarker

N-methylmalonamic acid (NMMA) has been identified as a principal urinary metabolite of the widely used biocides methylisothiazolinone (MI) and chloromethylisothiazolinone (MCI).[1][2][3] These isothiazolinones are prevalent in a vast array of consumer and industrial products, including cosmetics, household cleaning agents, and water-based paints.[4] Due to their potential as skin sensitizers, there is a significant regulatory and research interest in accurately assessing human exposure to these compounds.[2][5] The quantification of NMMA in urine provides a reliable and non-invasive method for human biomonitoring of MI and MCI exposure.[1][6]

This application note provides a detailed, field-proven protocol for the sensitive and specific quantification of NMMA in human urine using gas chromatography-tandem mass spectrometry (GC-MS/MS). The methodology is based on a robust sample preparation procedure involving freeze-drying and derivatization, followed by highly selective instrumental analysis. This protocol is designed for researchers, scientists, and drug development professionals requiring a validated method for exposure assessment and toxicokinetic studies.

Principle of the Method

The analytical workflow for NMMA quantification is a multi-step process designed to ensure high sensitivity and specificity. The core challenge in analyzing NMMA by GC-MS is its low volatility due to the presence of a carboxylic acid group. To overcome this, a derivatization step is employed to convert the non-volatile NMMA into a more volatile and thermally stable compound suitable for gas chromatography.

This protocol utilizes pentafluorobenzyl bromide (PFB-Br) as the derivatization agent. PFB-Br reacts with the carboxylic acid moiety of NMMA to form a PFB-ester, which is more amenable to GC analysis.[1][2] Following derivatization, the resulting compound is extracted and analyzed by GC-MS/MS. The use of a tandem mass spectrometer (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity and sensitivity, minimizing interferences from the complex urine matrix.[1][6] An isotopically labeled internal standard, such as ¹³C₃-NMMA, is crucial for accurate quantification by correcting for matrix effects and variations during sample preparation and injection.[2]

Materials and Reagents

Item	Supplier	Notes
N-methylmalonamic acid (NMMA)	Commercially Available	Analytical Standard
¹³C₃-N-methylmalonamic acid	Commercially Available	Internal Standard
Pentafluorobenzyl bromide (PFB-Br)	Commercially Available	Derivatization Agent
n-Hexane	Commercially Available	HPLC or GC Grade
Acetonitrile	Commercially Available	Anhydrous
Diisopropylethylamine	Commercially Available	Catalyst
Sodium Sulfate, anhydrous	Commercially Available	Drying Agent
Ultrapure Water	In-house	Type 1
Human Urine	Biobank or collected	Blank matrix for calibration
Centrifuge Tubes (15 mL)	Commercially Available	Polypropylene
Glass Vials (2 mL) with inserts	Commercially Available	For GC-MS/MS analysis
Freeze Dryer	---	---
Centrifuge	---	---
Vortex Mixer	---	---
Heating Block/Water Bath	---	---

Experimental Protocol: A Step-by-Step Guide

This protocol is designed to be a self-validating system, with each step optimized for maximum recovery and reproducibility.

Preparation of Standards and Quality Controls

• Stock Solutions: Prepare individual stock solutions of NMMA and ¹³C₃-NMMA in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

• Working Standard Solutions: Serially dilute the NMMA stock solution with acetonitrile to prepare a series of working standard solutions for the calibration curve.

• Internal Standard Spiking Solution: Prepare a working solution of ¹³C₃-NMMA in acetonitrile at a concentration appropriate to yield a consistent response across all samples.

• Calibration Standards and Quality Controls (QCs): Spike blank human urine with the appropriate volumes of the NMMA working standard solutions to create calibration standards at various concentration levels. Similarly, prepare QCs at low, medium, and high concentrations.

Sample Preparation and Derivatization

The causality behind this multi-step sample preparation is to first isolate and concentrate the analyte from the aqueous urine matrix and then chemically modify it for GC-MS/MS analysis.

• Aliquoting and Internal Standard Spiking: To a 1.5 mL centrifuge tube, add 0.5 mL of urine sample, calibration standard, or QC. Add the internal standard spiking solution to each tube.

• Freeze-Drying: Freeze the samples completely and then lyophilize them overnight until all water is removed. This step is critical as water interferes with the derivatization reaction.

• Derivatization:

  • To the dried residue, add 100 µL of a solution of 10% pentafluorobenzyl bromide in acetonitrile and 20 µL of diisopropylethylamine.

  • Vortex the tubes thoroughly to ensure complete mixing.

  • Incubate the reaction mixture at 60°C for 1 hour in a heating block or water bath.[7]

• Liquid-Liquid Extraction (LLE):

  • After cooling to room temperature, add 1 mL of n-hexane to each tube.

  • Vortex vigorously for 2 minutes to extract the derivatized NMMA into the organic phase.

  • Centrifuge at 4000 rpm for 5 minutes to separate the layers.

• Final Preparation:

  • Carefully transfer the upper organic (n-hexane) layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Transfer the dried extract to a 2 mL GC vial with an insert for analysis.

Caption: Workflow for NMMA analysis in urine.

GC-MS/MS Instrumental Parameters

The following instrumental parameters have been optimized for the sensitive and selective detection of derivatized NMMA.

Parameter	Setting
Gas Chromatograph
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Oven Program	Initial 80°C, hold 1 min, ramp to 280°C at 20°C/min, hold 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Precursor Ion (m/z)
NMMA-PFB derivative	To be determined empirically
¹³C₃-NMMA-PFB derivative	To be determined empirically

Note: The specific MRM transitions for the PFB derivative of NMMA should be optimized on the specific instrument being used.

Method Validation

A thorough method validation is essential to ensure the reliability of the generated data. The validation should be performed in accordance with regulatory guidelines such as those from the FDA.[8][9][10]

Validation Parameters

Parameter	Acceptance Criteria	Purpose
Linearity	Correlation coefficient (r²) > 0.99	Demonstrates a proportional response to analyte concentration.
Accuracy	Within ±15% of nominal value (±20% at LLOQ)	Measures the closeness of the measured value to the true value.
Precision	Coefficient of variation (CV) ≤ 15% (≤ 20% at LLOQ)	Assesses the reproducibility of the method.
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3	The lowest concentration of analyte that can be reliably detected.
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10, with acceptable accuracy and precision	The lowest concentration that can be quantitatively measured with acceptable accuracy and precision.
Selectivity	No significant interfering peaks at the retention time of the analyte in blank samples.	Ensures the method is measuring only the intended analyte.
Matrix Effect	Assessed by comparing the response in post-extraction spiked samples to that in neat solutions.	Evaluates the influence of urine components on the ionization of the analyte.
Stability	Analyte stability under various storage and handling conditions (freeze-thaw, bench-top, long-term).	Ensures the integrity of the analyte in samples from collection to analysis.

Example Validation Data

The following table presents example validation data based on published literature for a similar method.[2]

Parameter	Result
Linear Range	0.5 - 100 ng/mL
LLOQ	0.5 ng/mL[2]
Intra-day Precision (CV)	3.7 - 10.9%
Inter-day Precision (CV)	5.2 - 9.8%
Accuracy	89 - 114%
Recovery	> 85%

Conclusion

This application note provides a comprehensive and robust protocol for the quantification of N-methylmalonamic acid in human urine by GC-MS/MS. The detailed steps for sample preparation, including an essential derivatization step, coupled with optimized instrumental parameters, allow for the highly sensitive and selective measurement of this important biomarker. Adherence to the described method validation principles will ensure the generation of high-quality, reliable, and defensible data for human biomonitoring studies and toxicological assessments of MI and MCI exposure.

References

• Schettgen, T., Bertram, J., & Kraus, T. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry. Journal of Chromatography B, 1044-1045, 185-193. [Link]

• Schettgen, T., Bertram, J., & Kraus, T. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry. ResearchGate. [Link]

• Schettgen, T., et al. (2021). Quantification of a mercapturate metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone (“M-12”) in human urine using online-SPE-LC/MS/MS. Analytical Methods, 13(30), 3421-3429. [Link]

• Lemieux, B., et al. (1996). Methylmalonic Acid Quantification by Stable Isotope Dilution Gas Chromatography/Mass Spectrometry from Filter Paper Urine Samples. Clinical Chemistry, 42(6), 859-865. [Link]

• Dunn, W. B., et al. (2011). Establishment and validation of a gas chromatography-mass spectrometry analytical method for targeted metabolomics. Metabolomics, 7(4), 506-524. [Link]

• Tsikas, D. (2022). Unusual Derivatization of Methylmalonic Acid with Pentafluorobenzyl Bromide to a Tripentafluorobenzyl Derivative and Its Stable-Isotope Dilution GC-MS Measurement in Human Urine. Molecules, 27(16), 5202. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Lüdeke, A., et al. (2019). N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen Bank From 2000 to 2017 - Exposure and Time Trends. International Journal of Hygiene and Environmental Health, 222(5), 837-844. [Link]

• Chiang, C. C., et al. (1995). Quantitation of urinary methylmalonic acid by gas chromatography mass spectrometry and its clinical applications. Zhonghua Yi Xue Za Zhi (Taipei), 55(3), 245-252. [Link]

• Tsikas, D. (2022). Unusual Derivatization of Methylmalonic Acid with Pentafluorobenzyl Bromide to a Tripentafluorobenzyl Derivative and Its Stable-Isotope Dilution GC-MS Measurement in Human Urine. PubMed. [Link]

• Schettgen, T., et al. (2018). GC/MS/MS-chromatograms (MRM-mode) of one volunteer pre- and post-dosage... ResearchGate. [Link]

• Shires, V., et al. (2011). Validation of Analytical Methods for Biomarkers Employed in Drug Development. The AAPS Journal, 13(1), 127-138. [Link]

• Manoli, I., et al. (2023). Biomarkers to predict disease progression and therapeutic response in isolated methylmalonic acidemia (MMA). Journal of Inherited Metabolic Disease, 46(5), 893-905. [Link]

• GMP Compliance. (2013). Bioanalytical Method Validation: What does the FDA expect?. [Link]

• Formiventos. (2025). Bioanalytical Method Validation for Biomarkers. [Link]

• Schettgen, T., et al. (2017). Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers. Archives of Toxicology, 91(9), 3177-3185. [Link]

• Taylor & Francis Online. (2025). Special consideration: commentary on the 2025 FDA Bioanalytical Method Validation for Biomarkers. [Link]

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Quantitative Analysis of 3-(Methylamino)-3-oxopropanoic Acid in Human Plasma using a Validated HPLC-MS/MS Method

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust, sensitive, and specific High-Performance Liquid Chromatography with tandem Mass Spectrometry (HPLC-MS/MS) method for the quantitative determination of 3-(methylamino)-3-oxopropanoic acid in human plasma. 3-(Methylamino)-3-oxopropanoic acid is an organic compound with relevance in biochemical and metabolic studies.[1][2] The method described herein employs a straightforward protein precipitation protocol for sample preparation and utilizes a C18 stationary phase for chromatographic separation. The analyte is detected using a triple quadrupole mass spectrometer operating in negative electrospray ionization mode with Multiple Reaction Monitoring (MRM). This method has been developed and validated in accordance with the principles outlined in the FDA and EMA guidelines on bioanalytical method validation, ensuring its suitability for pharmacokinetic and metabolic research.[3][4][5]

Introduction

3-(Methylamino)-3-oxopropanoic acid (also known as N-methylmalonamic acid) is a small, polar organic compound with the molecular formula C₄H₇NO₃ and a molecular weight of 117.10 g/mol .[6] Its structure, containing both a carboxylic acid and an amide functional group, makes it relevant in the study of metabolic pathways.[1] Accurate quantification of such small polar molecules in complex biological matrices like plasma presents an analytical challenge due to potential matrix effects and poor retention on traditional reversed-phase chromatography columns.

Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) is the definitive technique for bioanalytical quantification due to its inherent selectivity and sensitivity.[3] This note provides a comprehensive protocol that addresses the challenges of analyzing 3-(methylamino)-3-oxopropanoic acid by optimizing sample preparation, chromatography, and mass spectrometric detection. The validation parameters established demonstrate that the method is reliable, reproducible, and fit for its intended purpose in a regulated bioanalytical environment.

Experimental Workflow

The overall analytical process is streamlined to ensure efficiency and reproducibility from sample receipt to final data reporting.

Caption: High-level experimental workflow for the analysis of 3-(methylamino)-3-oxopropanoic acid.

Materials and Methods

Chemicals and Reagents

• Analyte: 3-(Methylamino)-3-oxopropanoic acid (Purity ≥98%)

• Internal Standard (IS): A suitable stable isotope-labeled analog, such as 3-(Methylamino)-3-oxopropanoic acid-d3. If unavailable, a structurally similar compound with close chromatographic behavior can be used after thorough validation.

• Solvents: HPLC-grade Methanol, Acetonitrile (ACN).

• Reagents: Formic acid (LC-MS grade), Ammonium formate.

• Water: Deionized water, 18 MΩ·cm or greater.

• Matrix: Drug-free human plasma (K2-EDTA).

Sample Preparation Protocol

The selection of a sample preparation technique is critical. For this application, protein precipitation is chosen for its simplicity, speed, and effectiveness in removing the bulk of proteinaceous material that can interfere with the analysis and damage the HPLC system.[7]

Step-by-Step Protocol:

• Allow all frozen plasma samples, calibration standards (CS), and quality control (QC) samples to thaw completely at room temperature.

• Vortex each sample for 5-10 seconds to ensure homogeneity.

• Pipette 50 µL of each sample (blank, CS, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the Internal Standard working solution (e.g., at 1 µg/mL) to every tube except the blank matrix. To the blank, add 10 µL of the reconstitution solvent.

• Add 200 µL of cold acetonitrile (ACN) to each tube to precipitate the plasma proteins. The use of a 4:1 ratio of ACN to plasma is a common and effective approach.[7]

• Vortex vigorously for 30 seconds to ensure thorough mixing and complete protein precipitation.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C. This will form a tight pellet of precipitated proteins.

• Carefully transfer the supernatant (~250 µL) to a new set of tubes or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C. This step concentrates the analyte and removes the organic solvent, which is often incompatible with the initial mobile phase conditions.[8]

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A: 5% Mobile Phase B).

• Vortex for 15 seconds, then centrifuge at 3,000 x g for 5 minutes to pellet any remaining particulates.

• Transfer the final extract to HPLC vials for analysis.

HPLC-MS/MS Conditions

The parameters below are optimized for the separation and detection of a small polar analyte. The use of formic acid in the mobile phase aids in protonation/deprotonation, improving chromatographic peak shape and ionization efficiency.[9]

Table 1: HPLC Parameters

Parameter	Setting	Rationale
HPLC System	Agilent 1290 Infinity II or equivalent	Provides high pressure and low delay volume for fast, efficient separations.
Column	Waters Acquity UPLC HSS T3 (2.1 x 100 mm, 1.8 µm)	C18 column with tri-functional bonding and end-capping, providing enhanced retention for polar compounds and stability at low pH.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier promotes better peak shape for carboxylic acids.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic phase for eluting the analyte.
Flow Rate	0.4 mL/min	Standard flow for a 2.1 mm ID column, balancing speed and efficiency.
Gradient	0-1.0 min: 5% B; 1.0-4.0 min: 5-95% B; 4.0-5.0 min: 95% B; 5.1-6.0 min: 5% B	A gradient is necessary to elute the polar analyte with good peak shape and then wash the column of more hydrophobic matrix components.
Column Temp.	40°C	Reduces mobile phase viscosity and can improve peak symmetry.
Injection Volume	5 µL	A small volume minimizes potential matrix effects and column overload.

| Autosampler Temp. | 10°C | Maintains sample integrity prior to injection. |

Table 2: Mass Spectrometer Parameters

Parameter	Setting	Rationale
MS System	Sciex QTRAP 6500+ or equivalent	High-sensitivity triple quadrupole for robust quantitative performance.
Ionization Mode	Electrospray Ionization (ESI), Negative	The carboxylic acid moiety readily deprotonates to form a stable [M-H]⁻ ion.[9]
MRM Transition	Analyte: 116.1 -> 72.1; IS: (e.g., d3) 119.1 -> 75.1	Precursor ([M-H]⁻) to product ion. The transition 116.1 -> 72.1 corresponds to the loss of CO₂ (44 Da), a characteristic fragmentation for carboxylic acids.[10]
Collision Energy	Optimized for each transition (e.g., -15 V)	The energy required to induce optimal fragmentation of the precursor ion.
Source Temp.	550°C	Facilitates efficient desolvation of the ESI droplets.
IonSpray Voltage	-4500 V	Potential applied to the ESI needle to generate charged droplets.
Curtain Gas	35 psi	Prevents neutral molecules from entering the mass analyzer.

| Dwell Time | 100 ms | Ensures sufficient data points across each chromatographic peak for accurate quantification. |

Method Validation

The method was validated according to the FDA Bioanalytical Method Validation Guidance for Industry and the EMA Guideline on bioanalytical method validation.[3][5][11][12] The validation ensures the method is fit-for-purpose.

Sources

• 1. CAS 42105-98-6: 3-(methylamino)-3-oxopropanoic acid [cymitquimica.com]
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• 3. resolvemass.ca [resolvemass.ca]
• 4. ema.europa.eu [ema.europa.eu]
• 5. fda.gov [fda.gov]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. agilent.com [agilent.com]
• 8. organomation.com [organomation.com]
• 9. Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 12. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]

Critical Scientific Advisory on the Proposed Use of 3-(Methylamino)-3-oxopropanoic Acid as a Biomarker

An extensive review of scientific literature and chemical supplier databases indicates that the use of 3-(Methylamino)-3-oxopropanoic acid as a biomarker for general biocide exposure is scientifically untenable. The primary reason is that the compound itself is classified as a biocide. According to chemical supplier Biosynth, 3-(Methylamino)-3-oxopropanoic acid (CAS 42105-98-6) is described as a "biocide with anti-inflammatory properties"[1]. A substance cannot logically serve as a specific biomarker for exposure to a class of compounds to which it belongs. Its detection in a biological matrix would primarily indicate exposure to the compound itself, not necessarily to other biocides.

Furthermore, the same source notes that 3-(Methylamino)-3-oxopropanoic acid is a metabolite of the drug nitroprusside, a potent vasodilator used in medical treatments[1]. This fact further confounds its utility as a biomarker for environmental or consumer biocide exposure, as its presence could stem from therapeutic intervention.

Given these findings, this document will pivot to a more scientifically robust and broadly applicable topic: A General Framework for the Identification and Quantification of Biocide Metabolites in Biological Matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide provides a foundational methodology that researchers can adapt to study valid biomarkers for a wide range of biocides.

Application Note: A General Framework for the Identification and Quantification of Biocide Metabolites in Biological Matrices using LC-MS/MS

Introduction: The Imperative for Biomonitoring of Biocide Exposure

The widespread use of biocidal agents in household products, agriculture, and healthcare settings has led to increased human exposure and concerns about potential health risks[1]. Biocides encompass a diverse range of chemical classes, including pyrethroids, quaternary ammonium compounds (QACs), and phenols[2][3]. Direct measurement of the parent biocide is often challenging due to rapid metabolism and short biological half-lives. Consequently, the detection of specific metabolites in biological matrices such as urine and plasma has become the gold standard for assessing exposure[4][5]. These metabolites serve as specific and sensitive biomarkers, providing a more accurate record of internal dose.

This application note presents a comprehensive, adaptable framework for the development and validation of methods to quantify biocide metabolites, leveraging the sensitivity and specificity of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Scientific Rationale: From Biocide to Biomarker

The selection of a suitable metabolite as a biomarker is predicated on a thorough understanding of the parent compound's metabolic fate. Most biocides undergo Phase I and Phase II metabolism to increase their water solubility and facilitate excretion.

• Phase I Metabolism: Involves oxidation, reduction, or hydrolysis. For example, the ester linkages in pyrethroid pesticides are readily hydrolyzed to form carboxylic acid and alcohol metabolites, which are common urinary biomarkers[4][6].

• Phase II Metabolism: Involves conjugation of the parent compound or its Phase I metabolite with endogenous molecules like glucuronic acid, sulfate, or glutathione.

The ideal biomarker should be unique to the exposure of interest, produced in sufficient quantities for detection, and stable in the chosen biological matrix. The workflow for identifying and validating such a biomarker is a multi-step process.

Caption: Biomarker discovery and validation workflow.

Generic Protocol: Quantification of a Hypothetical Carboxylic Acid Metabolite in Human Urine by LC-MS/MS

This protocol provides a template for analyzing a generic, non-volatile, acidic metabolite derived from a biocide. Causality: The choices made (e.g., solid-phase extraction chemistry, LC column type, MS polarity) are driven by the physicochemical properties of a typical carboxylic acid metabolite.

3.1 Materials and Reagents

• Analytical Standards: Certified reference materials of the target metabolite and a stable isotope-labeled internal standard (SIL-IS) are required for accurate quantification[7][8][9]. Procure from a reputable supplier (e.g., Sigma-Aldrich, Cayman Chemical).

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Reagents: Formic acid (LC-MS grade), ammonium acetate.

• Sample Preparation: Solid-Phase Extraction (SPE) cartridges (e.g., Mixed-Mode Anion Exchange).

• Biological Matrix: Pooled human urine from donors with no known exposure, to be used for calibration curve and quality control (QC) sample preparation.

3.2 Preparation of Standards, Calibrators, and QCs

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of the metabolite standard and the SIL-IS. Dissolve in methanol to a final concentration of 1 mg/mL. Store at -20°C.

• Working Solutions: Prepare intermediate stock solutions by serial dilution of the primary stocks in 50:50 methanol:water.

• Calibration Curve & QC Samples: Spike appropriate volumes of the working solutions into the pooled human urine to create a calibration curve (e.g., 8 non-zero points) and at least three levels of QC samples (low, medium, high).

3.3 Sample Preparation: Solid-Phase Extraction (SPE)

• Rationale: SPE is chosen to remove interfering matrix components (salts, urea, endogenous compounds) and to concentrate the analyte, thereby increasing sensitivity. A mixed-mode anion exchange sorbent is selected to retain the acidic metabolite via ionic interaction and wash away neutral/basic interferences.

• Thaw Samples: Bring urine samples, calibrators, and QCs to room temperature. Vortex briefly.

• Spike Internal Standard: To 500 µL of each sample, add 25 µL of the SIL-IS working solution. Vortex.

• Condition SPE Cartridge: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load Sample: Load the pre-treated sample onto the SPE cartridge.

• Wash: Wash the cartridge with 1 mL of 5% methanol in water to remove hydrophilic interferences. Follow with a wash of 1 mL of 20% acetonitrile in water to remove less polar interferences.

• Elute: Elute the target metabolite and SIL-IS with 1 mL of 5% formic acid in acetonitrile. The formic acid protonates the analyte, disrupting the ionic interaction with the sorbent.

• Evaporate & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid). Transfer to an autosampler vial.

3.4 LC-MS/MS Analysis

• Rationale: Reversed-phase chromatography is used to separate the polar metabolite from other components based on hydrophobicity. Electrospray ionization in negative mode (ESI-) is selected as it is highly efficient for deprotonating carboxylic acids. Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides exceptional specificity and sensitivity by monitoring a specific precursor-to-product ion transition for the analyte and its internal standard[10][11][12].

Caption: LC-MS/MS analytical workflow.

LC Parameters (Example):

• Column: C18 reversed-phase (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Parameters (Example):

• Ionization Mode: ESI-

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Determined by infusing the pure standard. For a hypothetical metabolite with [M-H]⁻ of 209.1, a transition might be 209.1 -> 165.1. For the SIL-IS (e.g., d4-labeled), the transition might be 213.1 -> 169.1.

Data Analysis and Presentation

• Quantification: Integrate the peak areas for the analyte and the SIL-IS.

• Calibration Curve: Calculate the ratio of the analyte peak area to the SIL-IS peak area. Plot this ratio against the nominal concentration of the calibrators. Apply a linear regression with 1/x or 1/x² weighting.

• Concentration Calculation: Determine the concentration of the analyte in unknown samples by back-calculating from the regression equation of the calibration curve.

• Quality Control: The calculated concentrations of the QC samples must fall within pre-defined acceptance criteria (e.g., ±15% of the nominal value, ±20% for the Lower Limit of Quantification).

Table 1: Example Quantitative Data for a Hypothetical Biocide Metabolite

Sample ID	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)
Blank	150	1,510,234	0.0001	< LLOQ
Cal 1 (1 ng/mL)	10,234	1,498,550	0.0068	1.0
Cal 8 (500 ng/mL)	5,012,345	1,505,678	3.3291	500.0
QC Low (3 ng/mL)	30,150	1,501,230	0.0201	2.98
QC Mid (75 ng/mL)	755,600	1,499,800	0.5038	74.95
QC High (400 ng/mL)	4,001,780	1,502,500	2.6634	398.7
Unknown 1	152,480	1,508,990	0.1010	15.1
Unknown 2	890,110	1,495,320	0.5952	88.9

Method Validation and Trustworthiness

To ensure the reliability of the data, the method must be rigorously validated according to guidelines from bodies like the FDA or ICH. This self-validating system includes assessing:

• Specificity: Absence of interfering peaks at the retention time of the analyte.

• Linearity and Range: The concentration range over which the method is accurate and precise.

• Accuracy and Precision: Intra- and inter-day analysis of QC samples.

• Limit of Detection (LOD) and Quantification (LLOQ): The lowest concentration that can be reliably detected and quantified.

• Recovery and Matrix Effects: Assessing the efficiency of the extraction process and the influence of co-eluting matrix components on ionization.

• Stability: Ensuring the analyte is stable during sample storage and processing (e.g., freeze-thaw cycles, benchtop stability).

By adhering to this framework, researchers can develop robust, reliable, and validated analytical methods to accurately assess human exposure to a wide variety of biocides through the quantification of their specific metabolites.

References

• PubChem. (n.d.). Dimethylamine. National Center for Biotechnology Information. Retrieved from [Link]

• Faucon, M., et al. (2015). An LC-MS/MS method for serum methylmalonic acid suitable for monitoring vitamin B12 status in population surveys. Clinical Chemistry and Laboratory Medicine, 53(5), 753-761. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethylamine. Retrieved from [Link]

• Ye, X., et al. (2019). Determination of Three Typical Metabolites of Pyrethroid Pesticides in Tea Using a Modified QuEChERS Sample Preparation by Ultra-High Performance Liquid Chromatography Tandem Mass Spectrometry. Molecules, 24(18), 3325. Retrieved from [Link]

• Al-Dahmani, M. H., et al. (2021). New Biocides Based on N4-Alkylcytidines: Effects on Microorganisms and Application for the Protection of Cultural Heritage Objects of Painting. Molecules, 26(16), 4994. Retrieved from [Link]

• Li, Y., et al. (2022). Dissipation Behavior and Risk Assessment of Three Pesticide Residues Under Combined Application in Greenhouse-Grown Cabbage. International Journal of Environmental Research and Public Health, 19(17), 10738. Retrieved from [Link]

• Lunder, S., et al. (2010). Consumer exposure to biocides - identification of relevant sources and evaluation of possible health effects. Environmental Health, 9, 7. Retrieved from [Link]

• Journal of Pakistan Medical Association. (2021). Method Development and Validation of Methylmalonic Acid by Liquid Chromatography / Mass Spectrometry. JPMA. The Journal of the Pakistan Medical Association, 71(1(A)), 123-127. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 3-(Methylamino)-3-oxopropanoic Acid. Retrieved from [Link]

• Semantic Scholar. (n.d.). Pesticides and Their Degradation Products Including Metabolites: Chromatography-Mass Spectrometry Methods. Retrieved from [Link]

• PubChem. (n.d.). 3-(Methylaminomethylamino)-3-oxopropanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). Microbicidal compositions of dimethylamine-epichlorohydrin amine polymers.

• ResearchGate. (n.d.). Analysis of Methylmalonic Acid in Plasma by Liquid Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• U.S. Geological Survey. (2000). Pesticides and Their Metabolites in Three Small Public Water-Supply Reservoir Systems, Western New York, 1998-99. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). CASRN Chemical Abstracts Service (CAS) Registry Number. Retrieved from [Link]

• PubChem. (n.d.). Methylmalonic Acid. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). Biocidal composition for treating water.

• Hori, H., et al. (2021). Development of a strategic approach for comprehensive detection of organophosphate pesticide metabolites in urine: Extrapolation of cadusafos and prothiofos metabolomics data of mice to humans. Journal of Occupational Health, 63(1), e12228. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Essential Reference Standards, Intermediates, and Impurity Compounds Supporting Pharmaceutical Research. Retrieved from [Link]

• ZeptoMetrix. (n.d.). Analytical Reference Materials. Retrieved from [Link]

• OEA Labs. (n.d.). Organic Analytical Reference Standards. Retrieved from [Link]

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Application Note: Robust and Reproducible Sample Preparation for the Quantification of 3-(Methylamino)-3-oxopropanoic Acid in Human Plasma

Audience: Researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and metabolic studies.

Introduction: The Analytical Imperative

3-(Methylamino)-3-oxopropanoic acid, also known as N-methylmalonamic acid, is a small, polar organic compound that may be of interest as a metabolite or biomarker in various biomedical and pharmaceutical research settings[1]. Accurate and precise quantification of this analyte in complex biological matrices like plasma is paramount for robust clinical and preclinical decision-making. The inherent complexity of plasma, with its high protein content and diverse array of endogenous components, presents a significant analytical challenge. The primary objective of the sample preparation process is to effectively remove these interfering substances while ensuring high recovery of the target analyte, thereby guaranteeing the reliability of subsequent analysis, typically by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[2][3][4].

This document provides a detailed guide to validated sample preparation protocols for 3-(Methylamino)-3-oxopropanoic acid in plasma, grounded in established bioanalytical principles and regulatory expectations. We will explore two primary methodologies—Protein Precipitation (PPT) and Solid-Phase Extraction (SPE)—explaining the scientific rationale behind each approach and providing step-by-step protocols to ensure reproducible and high-quality results.

Analyte Profile: Guiding the Extraction Strategy

Understanding the physicochemical properties of 3-(Methylamino)-3-oxopropanoic acid is critical for developing an effective sample preparation strategy. Its structure dictates its behavior in various solvents and on different extraction media.

Property	Value / Description	Implication for Sample Preparation
Chemical Formula	C₄H₇NO₃	Low molecular weight suggests good solubility in various solvents.
Molecular Weight	117.10 g/mol	Easily amenable to mass spectrometry analysis.
Structure	Contains a carboxylic acid and an amide group.	The carboxylic acid group makes the molecule acidic. Both functional groups contribute to its high polarity and water solubility[2].
Synonyms	N-methylmalonamic Acid	Important for literature searches and sourcing standards.

The high polarity and acidic nature of the molecule are the most influential factors. These properties suggest that a simple "dilute and shoot" approach would be inadequate due to significant matrix effects in LC-MS/MS analysis. Therefore, a robust cleanup strategy is essential.

Sample Preparation: Strategy and Rationale

The choice of sample preparation technique represents a balance between cleanup efficiency, recovery, throughput, and cost. For a small polar molecule like 3-(Methylamino)-3-oxopropanoic acid, two methods stand out as highly suitable:

Protein Precipitation (PPT): The High-Throughput Workhorse

PPT is a widely used technique for its simplicity, speed, and cost-effectiveness[5]. It involves adding a water-miscible organic solvent to the plasma sample, which disrupts the hydration shell around proteins, causing them to denature and precipitate[5].

• Causality of Choice: Acetonitrile (ACN) is often the preferred solvent over methanol as it tends to precipitate proteins more effectively, resulting in a cleaner supernatant[6]. For polar analytes like our target compound, which are highly soluble in the resulting aqueous-organic supernatant, PPT can provide excellent recovery with minimal analyte loss. The primary trade-off is the potential for co-precipitation of the analyte if it is significantly protein-bound and the presence of residual phospholipids, which can cause ion suppression in the MS source.

Mixed-Mode Solid-Phase Extraction (SPE): The High-Purity Specialist

SPE offers a more selective and thorough cleanup than PPT by utilizing specific physicochemical interactions between the analyte and a solid sorbent[7]. For 3-(Methylamino)-3-oxopropanoic acid, a mixed-mode SPE sorbent that combines both reversed-phase (for hydrophobic interactions) and anion-exchange (for ionic interactions) functionalities is ideal[8][9].

• Causality of Choice: A mixed-mode anion-exchange (MAX) sorbent allows for a multi-step, orthogonal cleanup. The plasma sample is loaded under conditions where the analyte (an acid) is ionized (negatively charged) and can bind to the positively charged anion-exchange functional groups on the sorbent. A series of wash steps can then be employed to remove different types of interferences. A polar, aqueous wash removes salts and other highly polar interferences. An organic wash can then remove non-polar interferences like lipids that are retained on the reversed-phase backbone of the sorbent. Finally, the analyte is eluted by changing the pH to neutralize its charge, disrupting the ionic interaction[10]. This targeted approach yields a much cleaner extract than PPT, significantly reducing matrix effects and potentially improving the lower limit of quantification (LLOQ).

Recommended Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Protein Precipitation with Acetonitrile

This protocol is optimized for speed and high-throughput applications.

Materials:

• Human plasma (K₂EDTA anticoagulant recommended)

• 3-(Methylamino)-3-oxopropanoic acid analytical standard

• Stable-isotope labeled internal standard (e.g., 3-([¹³C]Methylamino)-3-oxo-[1,2,3-¹³C₃]propanoic acid)

• Ice-cold Acetonitrile (ACN), HPLC grade

• Microcentrifuge tubes (1.5 mL) or 96-well collection plates

• Vortex mixer

• Refrigerated microcentrifuge (capable of >14,000 x g)

Step-by-Step Methodology:

• Sample Aliquoting: Pipette 100 µL of human plasma into a pre-labeled microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard (IS) working solution to each plasma sample. The IS should be prepared in a solvent compatible with plasma (e.g., 50:50 methanol:water) at a concentration that yields a robust signal in the final analysis.

• Precipitation: Add 300 µL of ice-cold acetonitrile to the plasma sample (a 3:1 ratio of ACN to plasma is highly effective for protein removal)[11].

• Mixing: Vortex the mixture vigorously for 30-60 seconds to ensure complete protein denaturation.

• Incubation (Optional but Recommended): Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully aspirate the supernatant (~350 µL) and transfer it to a clean tube or well in a 96-well plate for LC-MS/MS analysis. Avoid disturbing the protein pellet.

• Evaporation and Reconstitution (Optional): For increased sensitivity, the supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume (e.g., 100 µL) of the initial LC mobile phase.

Caption: Protein Precipitation Workflow.

Protocol 2: Mixed-Mode Solid-Phase Extraction (SPE)

This protocol is designed for maximum purity and sensitivity.

Materials:

• Mixed-Mode Anion Exchange (MAX) SPE cartridges (e.g., 30 mg / 1 mL)

• SPE vacuum or positive pressure manifold

• Reagents:

  • Methanol (HPLC grade)

  • Deionized Water

  • Ammonium Hydroxide (NH₄OH)

  • Formic Acid (or Acetic Acid)

• Loading Buffer: 2% NH₄OH in water (v/v)

• Wash Buffer: 5% Methanol in water (v/v)

• Elution Buffer: 2% Formic Acid in Methanol (v/v)

Step-by-Step Methodology:

• Sample Pre-treatment: In a microcentrifuge tube, mix 100 µL of plasma with 10 µL of the internal standard working solution and 100 µL of the Loading Buffer (2% NH₄OH). This ensures the analyte's carboxylic acid group is deprotonated (negatively charged) for binding to the anion-exchange sorbent.

• SPE Cartridge Conditioning: Place the MAX cartridges on the manifold. Condition the sorbent by passing 1 mL of Methanol followed by 1 mL of Deionized Water. Do not let the sorbent go dry.

• Equilibration: Equilibrate the cartridge by passing 1 mL of the Loading Buffer.

• Sample Loading: Load the pre-treated plasma sample onto the cartridge at a slow, steady flow rate (~1 mL/min).

• Wash Step 1 (Polar Interferences): Wash the cartridge with 1 mL of the Wash Buffer (5% Methanol in water) to remove salts and other highly polar, unbound materials.

• Wash Step 2 (Non-Polar Interferences): Wash the cartridge with 1 mL of 100% Methanol. This step is crucial for removing lipids and other hydrophobic compounds that may be retained on the reversed-phase backbone of the sorbent.

• Elution: Elute the analyte by passing 1 mL of the Elution Buffer (2% Formic Acid in Methanol) through the cartridge into a clean collection tube. The acidic pH neutralizes the analyte, disrupting its ionic bond with the sorbent and allowing it to elute.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at ~40°C. Reconstitute the residue in 100 µL of the initial LC mobile phase for analysis.

Caption: Mixed-Mode SPE Workflow.

Method Validation: A Trustworthy and Self-Validating System

A robust sample preparation protocol is only as good as its validation. The developed bioanalytical method must be validated in accordance with regulatory guidelines to ensure its reliability.[12] Key parameters should be assessed as stipulated by agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA)[7][13].

Validation Parameter	Acceptance Criteria (Typical)	Rationale and Importance
Selectivity	No significant interference at the retention time of the analyte and IS in at least 6 unique blank plasma sources.	Ensures the method can distinguish the analyte from endogenous matrix components.[12]
Accuracy & Precision	Within-run and between-run precision (%CV) ≤15% (≤20% at LLOQ). Accuracy (% bias) within ±15% (±20% at LLOQ) of nominal values.[5]	Demonstrates the closeness of measured values to the true value and the reproducibility of the method.
Recovery	Should be consistent, precise, and reproducible. Not required to be 100%.	Measures the efficiency of the extraction process. Consistency is more critical than absolute recovery.
Matrix Effect	Assessed by comparing the response of the analyte in post-extraction spiked blank plasma to the response in a pure solution. The CV of the IS-normalized matrix factor should be ≤15%.	Evaluates the suppression or enhancement of analyte ionization caused by co-eluting matrix components.
Calibration Curve	A linear regression model with a correlation coefficient (r²) ≥ 0.99 is typically required.	Establishes the relationship between analyte concentration and instrument response over the intended analytical range.
Stability	Analyte should be stable under various conditions: freeze-thaw cycles, bench-top (room temp), long-term storage (-80°C), and post-preparative (autosampler).	Ensures that the analyte concentration does not change from the time of sample collection to the time of analysis.

Conclusion

The successful quantification of 3-(Methylamino)-3-oxopropanoic acid in plasma hinges on a meticulously developed and validated sample preparation protocol. For high-throughput needs, Protein Precipitation with Acetonitrile offers a rapid, simple, and effective solution with good analyte recovery. For applications demanding the highest sensitivity and purity, Mixed-Mode Solid-Phase Extraction provides a superior cleanup, minimizing matrix effects and improving assay performance. The choice between these methods should be guided by the specific requirements of the study, including the desired LLOQ, sample throughput, and available resources. Both protocols, when coupled with a stable-isotope labeled internal standard and a validated LC-MS/MS method, provide a robust framework for the reliable bioanalysis of this polar, acidic compound.

References

• Magera, M. J., et al. (2003). Quantitation of methylmalonic acid in plasma using liquid chromatography-tandem mass spectrometry. PubMed. Retrieved from [Link]

• Nakajima, M., et al. (2018). MPLEx: A robust and universal protocol for single-sample integrative proteomic, metabolomic, and lipidomic analyses. mSystems.

• Schepers, E., et al. (2014). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gaschromatography-tandem mass spectrometry. ResearchGate. Retrieved from [Link]

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Application Notes and Protocols: Human Biomonitoring of Exposure to Industrial Chemicals

Introduction: The Imperative for Precise Exposure Assessment in Human Health

In the landscape of public and occupational health, the accurate measurement of human exposure to industrial chemicals is paramount. Biomonitoring, the assessment of chemicals or their metabolites in human tissues and fluids, offers a direct window into the internal dose of a compound, integrating exposure from all routes, including inhalation, dermal contact, and ingestion. This guide provides a detailed technical overview of the human biomonitoring of N-Methyl-2-pyrrolidone (NMP), a widely used industrial solvent, through the analysis of its major urinary metabolites. Additionally, it addresses the distinct application of 3-(Methylamino)-3-oxopropanoic acid (N-methylmalonamic acid) as a biomarker for exposure to isothiazolinone biocides.

This document is intended for researchers, scientists, and drug development professionals engaged in toxicology, occupational health, and environmental exposure assessment. It is designed to provide not only step-by-step protocols but also the scientific rationale behind the methodologies, ensuring a robust and reliable approach to human biomonitoring.

Part 1: Biomonitoring of N-Methyl-2-pyrrolidone (NMP) Exposure

Significance of NMP Biomonitoring

N-Methyl-2-pyrrolidone is a versatile solvent utilized in a broad range of industrial applications, including petrochemical processing, electronics manufacturing, and in the formulation of paints and coatings.[1][2] Due to its widespread use, the potential for occupational and environmental exposure is significant. Toxicological studies have indicated that NMP can be a developmental toxicant.[3][4] Therefore, monitoring human exposure to NMP is crucial for risk assessment and the implementation of appropriate safety measures. Biomonitoring of NMP is the preferred method over atmospheric monitoring for assessing exposure in occupational health settings.[1]

Metabolic Fate of NMP in Humans

Upon entering the body, NMP is rapidly metabolized, primarily by cytochrome P450 enzymes.[2] The major metabolic pathway involves a series of oxidation steps. The primary metabolites excreted in urine and used as biomarkers of NMP exposure are:

• 5-hydroxy-N-methyl-2-pyrrolidone (5-HNMP): The most abundant metabolite, accounting for a significant portion of the administered NMP dose.[5][6]

• N-methylsuccinimide (MSI): Formed from the further oxidation of 5-HNMP.[5][7]

• 2-hydroxy-N-methylsuccinimide (2-HMSI): Another key metabolite resulting from the hydroxylation of MSI.[5][7]

The analysis of these metabolites in urine provides a reliable indication of recent NMP exposure.[8] The half-lives of 5-HNMP, MSI, and 2-HMSI in urine are approximately 4, 8, and 17 hours, respectively.[5]

Caption: Metabolic pathway of N-Methyl-2-pyrrolidone (NMP) in humans.

Analytical Methodology for NMP Metabolites

The quantification of 5-HNMP, MSI, and 2-HMSI in urine is typically performed using chromatographic techniques coupled with mass spectrometry, which offer high sensitivity and specificity. Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods have been developed and validated.[1][3]

1.3.1. Sample Preparation: Solid-Phase Extraction (SPE)

A crucial step in the analysis of NMP metabolites from a complex matrix like urine is sample cleanup and concentration. Solid-phase extraction is a widely used technique for this purpose.

Protocol: Solid-Phase Extraction of NMP Metabolites from Urine

• Sample Pre-treatment: To 1 mL of urine, add an internal standard solution (e.g., deuterium-labeled analogs of the target metabolites). Acidify the sample with acetic acid.

• SPE Cartridge Conditioning: Condition a mixed-mode SPE cartridge (e.g., hydroxylated polystyrene-divinylbenzene copolymer) with appropriate solvents, typically methanol followed by water.[2]

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove interfering substances.

• Elution: Elute the target metabolites with a suitable organic solvent (e.g., ethyl acetate/ethanol mixture).[2]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a solvent compatible with the analytical instrument (e.g., the initial mobile phase for LC-MS/MS or a derivatization agent for GC-MS).

1.3.2. Analytical Instrumentation and Conditions

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful technique for the direct determination of NMP and its metabolites without the need for derivatization.[1]

Parameter	Condition	Rationale
Chromatographic Column	C18 or C30 reversed-phase column	Provides good separation of the polar metabolites.[1]
Mobile Phase	Gradient elution with water and methanol/acetonitrile, often with a modifier like formic acid or ammonium formate.	Optimizes the separation and ionization of the analytes.
Ionization Mode	Electrospray Ionization (ESI) in positive mode	Provides sensitive detection of the protonated molecular ions of the metabolites.
Mass Spectrometry	Triple quadrupole mass spectrometer	Allows for highly selective and sensitive detection using Multiple Reaction Monitoring (MRM).

Table 1: Typical LC-MS/MS parameters for the analysis of NMP metabolites.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS analysis of the polar and non-volatile NMP metabolites requires a derivatization step to increase their volatility and thermal stability.[3]

Protocol: Derivatization for GC-MS Analysis

• Evaporation: The reconstituted sample extract is evaporated to complete dryness.

• Silylation: Add a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), to the dried extract.

• Incubation: Heat the mixture at a specific temperature (e.g., 70-80°C) for a defined period to ensure complete derivatization.

• Injection: The derivatized sample is then ready for injection into the GC-MS system.

Parameter	Condition	Rationale
GC Column	A non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane)	Provides efficient separation of the derivatized metabolites.
Injection Mode	Cooled-injection or splitless injection	Suitable for trace analysis.[3]
Oven Temperature Program	A temperature gradient to separate the analytes based on their boiling points.	Optimizes the separation of the derivatized compounds.
Ionization Mode	Electron Ionization (EI)	Generates characteristic fragment ions for identification and quantification.
Mass Spectrometry	Single quadrupole or tandem mass spectrometer	Provides sensitive and selective detection.

Table 2: Typical GC-MS parameters for the analysis of derivatized NMP metabolites.

Caption: Experimental workflow for the biomonitoring of NMP metabolites.

Part 2: 3-(Methylamino)-3-oxopropanoic Acid as a Biomarker for Isothiazolinone Exposure

Significance and Origin

3-(Methylamino)-3-oxopropanoic acid, also known as N-methylmalonamic acid (NMMA), has been identified as a urinary metabolite of the widely used isothiazolinone biocides, methylisothiazolinone (MI) and chloromethylisothiazolinone (MCI).[9] These biocides are common preservatives in cosmetic and household products. Given that MI and MCI are known skin sensitizers, human biomonitoring of exposure to these compounds is of growing importance.[9]

Analytical Methodology for NMMA

A highly sensitive and specific method for the quantification of NMMA in urine has been developed using gas chromatography-tandem mass spectrometry (GC-MS/MS).[9]

Protocol: GC-MS/MS Analysis of NMMA in Urine

• Sample Preparation:

  • Lyophilization: Urine samples are freeze-dried.

  • Derivatization: The dried residue is derivatized with pentafluorobenzyl bromide (PFBBr). This step is crucial for making the polar NMMA amenable to GC analysis.

  • Extraction: The PFB-derivative is extracted into an organic solvent such as n-hexane.

  • Concentration: The extract is concentrated before analysis.

• Instrumental Analysis:

  • GC-MS/MS System: A gas chromatograph coupled to a tandem mass spectrometer is used.

  • Ionization: Electron ionization (EI) is typically employed.

  • Internal Standard: A stable isotope-labeled internal standard, such as 13C3-NMMA, is used for accurate quantification.[9]

  • Detection: The analysis is performed in selected reaction monitoring (SRM) mode for high selectivity and sensitivity.

Quantitative Data Summary

Analyte	Method	Limit of Quantification (LOQ)	Matrix	Reference
5-HNMP, MSI, 2-HMSI	LC-MS/MS	0.006 - 0.03 mg/L	Urine	[1]
5-HNMP, 2-HMSI	GC-MS	5 - 20 µg/L	Urine	[3]
NMMA	GC-MS/MS	0.5 ng/mL	Urine	[9]

Table 3: Summary of analytical methods and their performance for NMP metabolites and NMMA.

Conclusion and Future Perspectives

The biomonitoring of NMP exposure through the analysis of its urinary metabolites, 5-HNMP, MSI, and 2-HMSI, is a well-established and robust methodology. Both LC-MS/MS and GC-MS offer the necessary sensitivity and selectivity for accurate exposure assessment in occupational and environmental health studies.

Furthermore, the identification of N-methylmalonamic acid as a biomarker for exposure to the isothiazolinone biocides MI and MCI opens new avenues for monitoring exposure to these common consumer and industrial chemicals. The development of sensitive analytical methods for NMMA will be instrumental in understanding the extent of human exposure to these potential sensitizers.

Future research should focus on the development of high-throughput methods for the simultaneous analysis of a broader range of industrial chemical metabolites, including those from NMP and isothiazolinones. This will provide a more comprehensive picture of human exposure to complex chemical mixtures and aid in the development of more effective public health strategies.

References

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• Suzuki, Y., et al. (2009). Direct determination of N-methyl-2-pyrrolidone metabolites in urine by HPLC-electrospray ionization-MS/MS using deuterium-labeled compounds as internal standard. Journal of Chromatography B. [Link]

• Akesson, B., & Jönsson, B. A. (1997). Major metabolic pathway for N-methyl-2-pyrrolidone in humans. Drug Metabolism and Disposition. [Link]

• Schettgen, T., et al. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry. Journal of Chromatography B. [Link]

• Tölgyesi, A., et al. (2025). Analysis of N-methyl-2-pyrrolidone and its hydroxy metabolite at low concentration level in water samples using liquid chromatography tandem mass spectrometry. Journal of Chromatography A. [Link]

• Carnerup, M. A., et al. (2006). Automated Solid-Phase Extraction and Liquid Chromatography Tandem Mass Spectrometry Determination of N -methyl-2-pyrrolidone and its Metabolites in Urine and Plasma. Journal of Chromatographic Science. [Link]

• Veulemans, H., et al. (2007). Biological Monitoring and Health Effects of Low-Level Exposure to N-methyl-2-pyrrolidone: A Cross-Sectional Study. Annals of Work Exposures and Health. [Link]

• Schindler, B. K., et al. (2012). Quantification of Four Major Metabolites of Embryotoxic N-Methyl- and N-Ethyl-2-pyrrolidone in Human Urine by Cooled-Injection Gas Chromatography and Isotope Dilution Mass Spectrometry. ResearchGate. [Link]

• Schettgen, T., et al. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gaschromatography-tandem mass spectrometry. ResearchGate. [Link]

• Li, W., et al. (2010). Validated hydrophilic interaction LC-MS/MS method for determination of N-methyl-2-pyrrolidinone residue: Applied to a depletion study of N-methyl-2-pyrrolidinone in swine liver following intramuscular administration of drug N-methyl-2-pyrrolidinone formulation. Journal of Chromatography B. [Link]

• Suzuki, Y., et al. (2009). Direct determination of N-methyl-2-pyrrolidone metabolites in urine by HPLC-electrospray ionization-MS/MS using deuterium-labeled compounds as internal standard. ResearchGate. [Link]

• Bélanger, P., et al. (2018). LCMSMS Method to Analyze Metabolite of N-Methyl-2-Pyrrolidone (NMP) and N-Ethyl-2-Pyrrolidone (NEP) in Human Urine. ResearchGate. [Link]

• Koch, H. M., et al. (2018). Metabolites of the alkyl pyrrolidone solvents NMP and NEP in 24-h urine samples of the German Environmental Specimen Bank from 1991 to 2014. International Archives of Occupational and Environmental Health. [Link]

• Al-Amoudi, O. S. (2014). Methylmalonic Acidemia Diagnosis by Laboratory Methods. Journal of Clinical & Medical Genomics. [Link]

• Schettgen, T., et al. (2017). Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers. ResearchGate. [Link]

• Bader, M., et al. (2007). Oxidative metabolism of NMP according to Åkesson et al. 17 (A) and... ResearchGate. [Link]

• Maties, M., et al. (1981). Measurement of methylmalonic acid in urine filter paper specimens by gas chromatography. Clinica Chimica Acta. [Link]

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• Carnerup, M. A., et al. (2007). Automated Solid-Phase Extraction and Liquid Chromatography Tandem Mass Spectrometry Determination of N-methyl-2-pyrrolidone and its Metabolites in Urine and Plasma. Semantic Scholar. [Link]

• Carnerup, M. A., et al. (2005). Determination of 5-hydroxy-N-methyl-2-pyrrolidone and 2-hydroxy-N-methylsuccinimide in human plasma and urine using liquid chromatography-electrospray tandem mass spectrometry. ResearchGate. [Link]

• Carnerup, M. A., et al. (2006). Levels of N-methyl-2-pyrrolidone (NMP) and its metabolites in plasma and urine from volunteers after experimental exposure to NMP in dry and humid air. Toxicology Letters. [Link]

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Application Notes and Protocols for the Analysis of 3-(Methylamino)-3-oxopropanoic Acid

Introduction

3-(Methylamino)-3-oxopropanoic acid, also known as N-methylmalonamic acid, is a small, polar molecule of interest in various scientific fields. It has been identified as a metabolite of the widely used biocides methylisothiazolinone (MI) and chloromethylisothiazolinone (MCI), making its detection crucial for exposure and toxicological studies.[1] Furthermore, its structural similarity to endogenous metabolites necessitates the development of highly specific and robust analytical methods for accurate quantification and identification in complex biological and environmental matrices.

The inherent polarity of 3-(Methylamino)-3-oxopropanoic acid, conferred by its carboxylic acid and amide functional groups, presents unique challenges for traditional analytical approaches.[2][3] This guide provides a comprehensive overview of the analytical standards and detailed protocols for the characterization and quantification of this compound. It is designed for researchers, scientists, and drug development professionals who require reliable and validated methods for their studies.

This document will delve into the primary analytical techniques, including liquid chromatography, gas chromatography, and nuclear magnetic resonance spectroscopy. For each technique, we will not only provide step-by-step protocols but also explain the underlying scientific principles that govern the methodological choices. All protocols are designed to be self-validating systems, grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[4][5]

Physicochemical Properties and Handling

Understanding the physicochemical properties of 3-(Methylamino)-3-oxopropanoic acid is fundamental to developing effective analytical methods. These properties dictate choices in sample preparation, chromatographic conditions, and detection techniques.

Property	Predicted/Observed Value	Implication for Analysis
Chemical Formula	C₄H₇NO₃	Guides mass spectrometry analysis (m/z).
Molecular Weight	117.10 g/mol	Basic parameter for all quantitative analyses.
Structure	HOOC-CH₂-C(=O)NHCH₃	Contains both a carboxylic acid and a secondary amide.
Polarity	High	Poses a challenge for retention in standard reversed-phase chromatography.[2][3] Requires specialized columns or mobile phases.
Volatility	Low	Unsuitable for direct GC analysis; requires derivatization to increase volatility.[6]
UV Absorbance	Weak (amide chromophore)	Low-wavelength UV detection is possible but may lack sensitivity and specificity.

Handling and Storage:

• Store the reference standard in a cool, dry, and dark place to prevent degradation.

• For preparing stock solutions, use high-purity solvents like methanol, acetonitrile, or water. Assess solubility and stability in the chosen solvent.

• Due to its acidic nature, solutions may be corrosive to certain materials over time. Use appropriate laboratory glassware and storage containers.

Primary Analytical Techniques

High-Performance Liquid Chromatography (HPLC/UPLC)

HPLC is the cornerstone technique for analyzing polar, non-volatile compounds like 3-(Methylamino)-3-oxopropanoic acid.[7] The choice of stationary phase and mobile phase is critical to achieve adequate retention and separation from matrix components.

Rationale for HPLC

Due to its high polarity, 3-(Methylamino)-3-oxopropanoic acid is poorly retained on traditional C18 reversed-phase columns under standard mobile phase conditions.[2][3] To overcome this, several strategies can be employed:

• Hydrophilic Interaction Liquid Chromatography (HILIC): This technique uses a polar stationary phase and a mobile phase with a high concentration of organic solvent, which is ideal for retaining and separating very polar analytes.

• Aqueous Normal Phase (ANP): ANP offers a versatile approach for analyzing polar compounds and can handle both charged and uncharged molecules.[8]

• Ion-Pair Chromatography: Adding an ion-pairing reagent to the mobile phase can enhance the retention of ionic analytes on a reversed-phase column.[9]

• Polar-Embedded or Polar-Endcapped Columns: These are modified reversed-phase columns that provide better retention for polar compounds and are more stable in highly aqueous mobile phases.[8]

Protocol 1: HILIC-HPLC with UV Detection

This protocol is designed for the quantification and purity assessment of 3-(Methylamino)-3-oxopropanoic acid as a bulk substance or in simple formulations.

Method Parameters:

Parameter	Condition	Rationale
Instrument	UPLC/HPLC System with UV/PDA Detector	Standard equipment for chromatographic analysis.
Column	BEH Amide Column (e.g., 2.1 x 100 mm, 1.7 µm)	Amide phases are excellent for retaining polar acidic compounds in HILIC mode.
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid)	Provides ions for MS compatibility and pH control to ensure consistent ionization state of the analyte.
Mobile Phase B	Acetonitrile	The weak eluting solvent in HILIC mode.
Gradient	95% B to 50% B over 5 minutes	A gradient ensures the elution of the polar analyte while maintaining good peak shape.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
Injection Vol.	2 µL	Small volume to minimize peak distortion.
Detection	UV at 210 nm	The amide bond has a weak absorbance at low UV wavelengths.
Sample Diluent	90:10 Acetonitrile:Water	High organic content is crucial for good peak shape in HILIC.

Step-by-Step Protocol:

• Standard Preparation: Accurately weigh ~10 mg of 3-(Methylamino)-3-oxopropanoic acid reference standard and dissolve in 10 mL of the sample diluent to create a 1 mg/mL stock solution. Prepare working standards by serial dilution.

• Sample Preparation: Dissolve the sample in the diluent to achieve a concentration within the calibration range. Filter through a 0.22 µm syringe filter if necessary.

• System Equilibration: Equilibrate the column with the initial mobile phase conditions (95% B) for at least 15-20 minutes or until a stable baseline is achieved.

• Analysis: Inject the standards and samples. Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Quantification: Determine the concentration of the analyte in the samples using the linear regression equation from the calibration curve.

Protocol 2: LC-MS/MS for Trace-Level Quantification

For high sensitivity and selectivity, especially in complex matrices like urine or plasma, LC-MS/MS is the method of choice.[10] It uses a triple quadrupole mass spectrometer to isolate a specific precursor ion and detect a specific product ion, minimizing interferences.

Method Parameters:

Parameter	Condition	Rationale
LC System	UPLC/HPLC System	As described in Protocol 1.
Mass Spectrometer	Triple Quadrupole Mass Spectrometer	Required for MRM experiments, providing high sensitivity and selectivity.[10]
Ionization Source	Electrospray Ionization (ESI), Negative Ion Mode	The carboxylic acid group is readily deprotonated, making ESI(-) the preferred mode.[11]
MRM Transition	Precursor Ion (Q1): m/z 116.1 → Product Ion (Q3): m/z 72.1	The precursor is the [M-H]⁻ ion. The product ion corresponds to a stable fragment (e.g., loss of CO₂). This transition needs to be empirically optimized.
Source Temp.	150 °C	Optimized for efficient desolvation.
Desolvation Temp.	400 °C	Optimized for efficient desolvation.

Step-by-Step Protocol:

• Tuning and Optimization: Infuse a standard solution of the analyte directly into the mass spectrometer to optimize source parameters and determine the optimal precursor and product ions for Multiple Reaction Monitoring (MRM).

• LC Method: Use the HILIC method described in Protocol 1. The ammonium formate buffer is MS-compatible.

• Sample Preparation: For biological samples (e.g., urine), a simple "dilute-and-shoot" approach may suffice.[1] Dilute the sample 1:10 or higher with the sample diluent (90:10 Acetonitrile:Water). The high acetonitrile content will also precipitate proteins. Centrifuge and inject the supernatant.

• Internal Standard: For robust quantification, use a stable isotope-labeled internal standard (e.g., ¹³C₃-N-methylmalonamic acid) if available.[1]

• Analysis and Quantification: Spike samples and calibration standards with the internal standard. Analyze the samples and create a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

Gas Chromatography-Mass Spectrometry (GC-MS)

Direct GC analysis of 3-(Methylamino)-3-oxopropanoic acid is not feasible due to its low volatility and thermal lability.[6] However, GC-MS can be a powerful technique after a chemical derivatization step that converts the polar functional groups into more volatile, thermally stable moieties.[12]

Rationale for Derivatization

Derivatization is a chemical reaction that modifies the analyte to make it suitable for a specific analytical technique. For GC analysis of this compound, the goal is to cap the active hydrogens on the carboxylic acid and the amide nitrogen. Silylation is a common and effective derivatization method for carboxylic acids.[13]

Protocol 3: GC-MS Analysis after Silylation

This protocol is suitable for identifying and quantifying the analyte in various matrices where GC separation is advantageous.

Method Parameters:

Parameter	Condition	Rationale
Derivatizing Agent	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)	A powerful silylating agent that reacts with both the acid and amide groups.[13] TMCS acts as a catalyst.
GC System	Gas Chromatograph with a Mass Spectrometer Detector	Standard instrumentation for this type of analysis.
Column	DB-5ms or similar (30 m x 0.25 mm, 0.25 µm)	A non-polar column suitable for a wide range of derivatized compounds.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas.
Oven Program	80 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min	A typical temperature program to separate the derivatized analyte from reagent byproducts and matrix components.
Injection	1 µL, Splitless	For trace-level analysis.
MS Ionization	Electron Ionization (EI), 70 eV	Standard ionization mode for GC-MS, producing reproducible fragmentation patterns.
MS Acquisition	Scan mode (for identification) or Selected Ion Monitoring (SIM) mode (for quantification)	SIM mode provides higher sensitivity by monitoring only specific fragment ions of the derivatized analyte.

Step-by-Step Protocol:

• Sample Preparation: Evaporate an aliquot of the sample extract to complete dryness under a gentle stream of nitrogen. The absence of water is critical for successful derivatization.

• Derivatization: Add 50 µL of a suitable solvent (e.g., anhydrous acetonitrile or pyridine) and 50 µL of BSTFA + 1% TMCS to the dry residue.

• Reaction: Cap the vial tightly and heat at 70 °C for 30 minutes to ensure complete reaction.

• GC-MS Analysis: Cool the sample to room temperature and inject 1 µL into the GC-MS system.

• Data Analysis: In scan mode, identify the analyte by its retention time and the mass spectrum of its silylated derivative. For quantification in SIM mode, monitor characteristic ions and use a calibration curve prepared from derivatized standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive technique for the structural confirmation and elucidation of organic molecules.[14] It provides detailed information about the chemical environment of each proton and carbon atom in the molecule.

Protocol 4: ¹H and ¹³C NMR for Structural Verification

This protocol is intended for the unequivocal identification of 3-(Methylamino)-3-oxopropanoic acid, typically for reference standard characterization.

Method Parameters:

Parameter	Condition	Rationale
Spectrometer	400 MHz or higher NMR spectrometer	Higher field strength provides better signal dispersion and resolution.
Solvent	Dimethyl sulfoxide-d₆ (DMSO-d₆) or Deuterium oxide (D₂O)	Common solvents for polar molecules. DMSO-d₆ allows observation of exchangeable protons (NH, OH). D₂O will exchange these protons for deuterium.
Nuclei	¹H, ¹³C, and 2D experiments (e.g., COSY, HSQC)	A full suite of experiments provides comprehensive structural information.
Reference	Tetramethylsilane (TMS) or solvent residual peak	Used to calibrate the chemical shift scale.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of the deuterated solvent in an NMR tube.

• Data Acquisition: Acquire a ¹H spectrum, followed by a ¹³C spectrum. If necessary, run 2D experiments to confirm connectivity.

• Spectral Interpretation:

  • Expected ¹H NMR Signals (in DMSO-d₆):

    • A singlet for the methylene protons (-CH₂-) adjacent to the carbonyl and carboxyl groups (approx. 3.2-3.4 ppm).[15][16]

    • A doublet for the methyl protons (-NHCH ₃) coupled to the NH proton (approx. 2.6-2.8 ppm).

    • A broad signal or quartet for the amide proton (-NH CH₃) (approx. 7.8-8.2 ppm).

    • A very broad signal for the carboxylic acid proton (-COOH ) (approx. 12-13 ppm).

  • Expected ¹³C NMR Signals:

    • A signal for the methyl carbon (-C H₃).

    • A signal for the methylene carbon (-C H₂-).

    • Two signals for the carbonyl carbons (amide and carboxylic acid).

Visualization of Workflows

Figure 1: HPLC Method Development Workflow

Caption: The process flow for sample derivatization prior to GC-MS analysis.

Method Validation

Any analytical method intended for routine use must be validated to ensure it is suitable for its intended purpose. [5]The validation should be performed according to the ICH Q2(R1) guidelines. [4][5]The key parameters to evaluate for a quantitative impurity method or an assay are summarized below.

Validation Parameter	Purpose	Typical Acceptance Criteria (for HPLC Assay)
Specificity	To demonstrate that the signal is unequivocally from the analyte of interest.	Peak purity analysis (PDA), analysis of spiked placebo, comparison to a reference method.
Linearity	To show that the response is directly proportional to the concentration over a specific range.	Correlation coefficient (r²) ≥ 0.999.
Range	The concentration interval over which the method is precise, accurate, and linear.	Typically 80% to 120% of the target concentration.
Accuracy	The closeness of the measured value to the true value.	98.0% to 102.0% recovery of spiked samples at different concentrations.
Precision	The degree of scatter between a series of measurements. Assessed at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day, inter-analyst).	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1; RSD ≤ 10%.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	No significant change in results when parameters like pH, column temperature, or mobile phase composition are slightly varied.

References

• ResearchGate. (2025). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gaschromatography-tandem mass spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of methylmalonic acid in urine by HPLC with intramolecular excimer-forming fluorescence derivatization. Retrieved from [Link]

• CIPAC. (2020). Multi-active method for the analysis of active substances in formulated products. Retrieved from [Link]

• PubMed. (n.d.). High-Throughput Analysis of Methylmalonic Acid in Serum, Plasma, and Urine by LC-MS/MS. Retrieved from [Link]

• PubMed. (1994). Determination of methylmalonic acid by high-performance liquid chromatography. Retrieved from [Link]

• PubMed. (n.d.). LC-MS metabolomics of polar compounds. Retrieved from [Link]

• Encyclopedia of Chromatography. (n.d.). Acids: Derivatization for GC Analysis.

• National Institutes of Health. (n.d.). NMR Spectroscopy in Diagnosis and Monitoring of Methylmalonic and Propionic Acidemias. Retrieved from [Link]

• Waters Corporation. (n.d.). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

• Waters Corporation. (n.d.). Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000202). Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Preparation and Some Reactions with 3-(Quinolin-3-yl)-3-Oxopropanoic Acid. Retrieved from [Link]

• Welch Materials. (2024). Advanced Strategies for Retaining Polar Compounds in Chromatography. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Methylmalonic and Malonic Acid on Newcrom B Column. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• SlideShare. (2013). Mass Spectrometry analysis of Small molecules. Retrieved from [Link]

• SciSpace. (n.d.). Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. Retrieved from [Link]

• Agilent Technologies. (2009). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases. Retrieved from [Link]

• European Pharmaceutical Review. (2016). Application of LCMS in small-molecule drug development. Retrieved from [Link]

• Shimadzu. (n.d.). Fundamentals of LC, MS and LCMS. Retrieved from [Link]

• LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. Retrieved from [Link]

• U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Q2 Analytical Validation. Retrieved from [Link]

• PubMed. (2023). A Rapid Derivatization for Quantitation of Perfluorinated Carboxylic Acids from Aqueous Matrices by Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of polar compounds. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 90 MHz, DMSO-d6, experimental) (HMDB0000691). Retrieved from [Link]

• YouTube. (2024). ICH Q2 Validation of Analytical Procedures. Retrieved from [Link]

• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link]

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• 1. researchgate.net [researchgate.net]
• 2. LC-MS metabolomics of polar compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]
• 6. diverdi.colostate.edu [diverdi.colostate.edu]
• 7. cipac.org [cipac.org]
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• 16. hmdb.ca [hmdb.ca]

Application Note: Succinate Dehydrogenase (Complex II) Inhibition Assay Using 3-(Methylamino)-3-oxopropanoic Acid

Abstract

This document provides a comprehensive guide for assessing the inhibitory potential of 3-(Methylamino)-3-oxopropanoic acid, also known as N-Methylmalonamic acid, against Succinate Dehydrogenase (SDH), a critical enzyme in both the Krebs cycle and the mitochondrial electron transport chain (Complex II)[1]. Due to its structural similarity to the natural substrate, succinate, and the known inhibitory action of related dicarboxylic acids like malonate, 3-(Methylamino)-3-oxopropanoic acid is hypothesized to act as a competitive inhibitor. This guide details the scientific principles, a step-by-step protocol for a colorimetric-based kinetic assay, and procedures for data analysis to determine key inhibitory metrics such as the half-maximal inhibitory concentration (IC50).

Scientific Principle & Assay Rationale

Succinate Dehydrogenase (SDH) catalyzes the oxidation of succinate to fumarate, a vital reaction for cellular energy metabolism. In this process, electrons are transferred to an electron acceptor, which in a physiological context is ubiquinone (Coenzyme Q)[1].

For in vitro analysis, the enzyme's activity can be monitored by using an artificial electron acceptor that changes color upon reduction. This protocol utilizes 2,6-dichlorophenolindophenol (DCPIP), a redox indicator that is blue when oxidized and becomes colorless when reduced. The rate of DCPIP reduction, measured as a decrease in absorbance at 600 nm, is directly proportional to SDH activity[2][3][4].

Inhibition Mechanism: The assay is designed to quantify the extent to which 3-(Methylamino)-3-oxopropanoic acid inhibits SDH. As a structural analog of succinate, it is expected to compete with the substrate for binding to the enzyme's active site[5][6][7]. By measuring the reduction in reaction velocity at various inhibitor concentrations, we can determine its potency.

Expert Insight: The choice of a kinetic assay (measuring absorbance over time) over an endpoint assay is critical for studying enzyme inhibitors. It provides the reaction rate (velocity), which is essential for kinetic analysis and offers greater sensitivity to subtle changes in enzyme activity compared to a single time-point measurement.

Visualization of Key Processes

Diagram 1: Competitive Inhibition at the SDH Active Site

This diagram illustrates the principle of competitive inhibition, where both the substrate (Succinate) and the inhibitor (3-(Methylamino)-3-oxopropanoic acid) compete for the same active site on the Succinate Dehydrogenase enzyme.

Caption: Workflow for SDH Inhibition Assay.

Detailed Experimental Protocol

This protocol is optimized for a 96-well plate format, allowing for simultaneous testing of multiple inhibitor concentrations.

3.1. Materials & Reagents

• Enzyme Source: Isolated mitochondria or tissue/cell homogenate known to have high SDH activity (e.g., from liver, heart, or kidney).[8]

• Test Compound: 3-(Methylamino)-3-oxopropanoic acid.

• Positive Control: Malonic acid (a known competitive inhibitor of SDH).

• Substrate: Sodium Succinate.

• Assay Buffer: 50 mM Potassium Phosphate buffer, pH 7.4, containing 1 mM EDTA.

• Redox Indicator: 2,6-Dichlorophenolindophenol (DCPIP).

• Equipment: 96-well microplate reader capable of kinetic measurements at 600 nm, multichannel pipettes, incubator.

3.2. Reagent Preparation

• Assay Buffer: Prepare 500 mL of 50 mM Potassium Phosphate buffer (pH 7.4) with 1 mM EDTA. Store at 4°C.

• Enzyme Lysate: Homogenize fresh tissue (e.g., 100 mg) in 1 mL of ice-cold Assay Buffer. Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet debris. The supernatant is the enzyme source.[2] Determine protein concentration using a standard method (e.g., Bradford assay).

• Succinate Stock (1 M): Dissolve 2.70 g of Sodium Succinate dibasic hexahydrate in 10 mL of pure water. Store at -20°C.

• DCPIP Stock (5 mM): Dissolve 17.1 mg of DCPIP sodium salt hydrate in 10 mL of pure water. Protect from light and store at 4°C.

• Inhibitor Stock (100 mM): Prepare a 100 mM stock solution of 3-(Methylamino)-3-oxopropanoic acid in pure water.

• Positive Control Stock (1 M): Prepare a 1 M stock of Malonic acid in pure water.

3.3. Assay Procedure

• Prepare Inhibitor Dilutions: Perform a serial dilution of the 100 mM 3-(Methylamino)-3-oxopropanoic acid stock solution to create a range of concentrations (e.g., 100 mM, 30 mM, 10 mM, 3 mM, 1 mM, 0.3 mM, 0.1 mM, 0 mM). Also prepare a similar dilution series for the Malonic acid positive control.

• Set up the 96-Well Plate: For each reaction, the final volume will be 200 µL. Prepare wells in triplicate for each condition.

  • Blank Wells: 190 µL Assay Buffer + 10 µL Substrate Mix (for background subtraction).

  • 100% Activity Control (No Inhibitor): 140 µL Assay Buffer + 10 µL Enzyme Lysate + 10 µL Water (or solvent for inhibitor).

  • Inhibitor Wells: 130 µL Assay Buffer + 10 µL Enzyme Lysate + 10 µL of each Inhibitor Dilution.

  • Positive Control Wells: 130 µL Assay Buffer + 10 µL Enzyme Lysate + 10 µL of each Malonic Acid Dilution.

• Pre-incubation: Mix the plate gently and pre-incubate at 25°C for 5-10 minutes. This allows the inhibitor to bind to the enzyme before the reaction starts.

• Reaction Initiation: Prepare a Substrate Mix containing Succinate and DCPIP. For each 40 µL of mix, combine 38 µL of Assay Buffer, 1 µL of 1 M Succinate (final concentration: 5 mM), and 1 µL of 5 mM DCPIP (final concentration: 25 µM). Add 40 µL of this Substrate Mix to all wells (except the Blanks) to start the reaction.

• Kinetic Measurement: Immediately place the plate in the microplate reader. Measure the decrease in absorbance at 600 nm every 60 seconds for 15-30 minutes at 25°C.[2][4]

Trustworthiness Pillar: The inclusion of multiple controls is essential for a self-validating protocol. The "Blank" corrects for non-enzymatic DCPIP reduction. The "100% Activity Control" establishes the baseline uninhibited reaction rate. The "Positive Control" (Malonic acid) confirms that the assay system is responsive to known inhibitors, validating the experimental setup.

Data Analysis & Interpretation

4.1. Calculating Reaction Velocity

• For each well, plot Absorbance (600 nm) vs. Time (minutes).

• Identify the linear portion of the curve (initial rate).

• The velocity (V) of the reaction is the absolute value of the slope of this linear portion (ΔAbs/min).

• Calculate the average velocity for each set of triplicates.

• Correct all velocities by subtracting the average velocity of the Blank wells.

4.2. Determining Percentage Inhibition

Use the following formula to calculate the percent inhibition for each inhibitor concentration:

% Inhibition = [ (V_control - V_inhibitor) / V_control ] * 100

Where:

• V_control is the velocity of the 100% Activity Control (no inhibitor).

• V_inhibitor is the velocity in the presence of the inhibitor.

4.3. IC50 Determination

The IC50 is the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.[9][10][11]

• Plot % Inhibition (Y-axis) against the logarithm of the inhibitor concentration (X-axis).

• Fit the data to a sigmoidal dose-response curve (variable slope) using appropriate software (e.g., GraphPad Prism, R).

• The IC50 value is the concentration at which the curve crosses 50% inhibition.[10][12] A lower IC50 value indicates a more potent inhibitor.[12]

4.4. Example Data Presentation

Inhibitor Conc. (mM)	Log [Inhibitor]	Avg. Velocity (ΔAbs/min)	% Inhibition
0 (Control)	-	0.0520	0.0%
0.1	-1.0	0.0485	6.7%
0.3	-0.52	0.0411	21.0%
1.0	0.0	0.0307	41.0%
3.0	0.48	0.0182	65.0%
10.0	1.0	0.0099	81.0%
30.0	1.48	0.0047	91.0%
100.0	2.0	0.0021	96.0%

Expert Insight: The IC50 value is highly dependent on assay conditions, particularly the substrate concentration.[13] For competitive inhibitors, the apparent IC50 will increase as the substrate concentration increases. Therefore, it is crucial to report the succinate concentration (in this case, 5 mM) used in the assay when publishing IC50 values.

References

• Ninja Nerd. (2017). Biochemistry | Enzyme Inhibition. YouTube. [Link]

• ResearchGate. (n.d.). Mitochondrial complex II-III activity assays. ResearchGate. [Link]

• Wikipedia. (n.d.). IC50. Wikipedia. [Link]

• Wikipedia. (n.d.). Competitive inhibition. Wikipedia. [Link]

• Schettgen, T., et al. (2019). N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen Bank From 2000 to 2017 - Exposure and Time Trends. PubMed. [Link]

• edX. (n.d.). IC50 Determination. edX. [Link]

• Chemistry LibreTexts. (2025). Enzyme Inhibition. Chemistry LibreTexts. [Link]

• Hargreaves, I. P., et al. (2019). The Effect of Methylmalonic Acid Treatment on Human Neuronal Cell Coenzyme Q 10 Status and Mitochondrial Function. MDPI. [Link]

• Bénit, P., et al. (2023). Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism. NIH. [Link]

• Abbkine. (2026). Elevating Mitochondrial Research with Abbkine's CheKine™ Micro Succinate Dehydrogenase (SDH) Activity Assay Kit (KTB1230). Abbkine. [Link]

• NIH. (n.d.). Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis. NIH. [Link]

• TeachMePhysiology. (2024). Enzyme Inhibition - Types of Inhibition. TeachMePhysiology. [Link]

• Elabscience. (n.d.). Mitochondrial Complex II Activity Assay Kit (E-BC-K150-M). Elabscience. [Link]

• NIH. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. NIH. [Link]

• ACS Publications. (2024). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry. [Link]

• Microbe Notes. (2023). Enzyme Inhibitors- Competitive, Noncompetitive, End-product inhibition. Microbe Notes. [Link]

• Neuromuscular Home Page. (n.d.). SUCCINIC DEHYDROGENASE PROTOCOL. Neuromuscular Home Page. [Link]

• NIH. (2023). Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism. NIH. [Link]

• MDPI. (n.d.). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. MDPI. [Link]

• Chem Help ASAP. (2021). measuring enzyme inhibition by drugs. YouTube. [Link]

• NIH. (n.d.). Nitric Oxide Inhibits Mammalian methylmalonyl-CoA Mutase. PubMed. [Link]

• PubChem. (n.d.). 3-[(2-Iodobenzoyl)-methylamino]propanoic acid. PubChem. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. content.abcam.com [content.abcam.com]
• 3. Mitochondrial Complex II Activity Assay Kit - Elabscience® [elabscience.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Competitive inhibition - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. teachmephysiology.com [teachmephysiology.com]
• 8. A Practical Guide to SDH Activity Quantification: Elevating Mitochondrial Research with Abbkine’s CheKine™ Micro Succinate Dehydrogenase (SDH) Activity Assay Kit (KTB1230) - Abbkine – Antibodies, proteins, biochemicals, assay kits for life science research [abbkine.com]
• 9. IC50 - Wikipedia [en.wikipedia.org]
• 10. courses.edx.org [courses.edx.org]
• 11. Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Matrix Effects in LC-MS/MS Analysis of 3-(Methylamino)-3-oxopropanoic acid

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the LC-MS/MS analysis of 3-(Methylamino)-3-oxopropanoic acid. As a small, polar molecule, it presents unique analytical hurdles, primarily related to matrix effects. This document provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to help you develop robust and reliable bioanalytical methods.

Section 1: Understanding the Core Problem: Matrix Effects

This section addresses the fundamental principles of matrix effects and their specific relevance to 3-(Methylamino)-3-oxopropanoic acid.

FAQ 1: What, precisely, are "matrix effects" in LC-MS/MS?

Matrix effects are alterations in the ionization efficiency of a target analyte caused by co-eluting components from the sample matrix.[1][2][3] In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all components in a sample other than the analyte of interest, such as proteins, salts, lipids, and metabolites.[1][4] These co-eluting substances do not necessarily produce a signal in your specific MS/MS transition, but they can interfere with the physical and chemical processes of ionization in the MS source, leading to either ion suppression (decreased signal) or, less commonly, ion enhancement (increased signal).[1][3][5] This interference is a major concern in quantitative bioanalysis as it can severely compromise the accuracy, precision, and sensitivity of a method.[6]

The most common ionization technique, Electrospray Ionization (ESI), is particularly susceptible to these effects.[7][8] The mechanism of ion suppression in ESI can be attributed to several factors, including:

• Competition for Charge: Co-eluting matrix components can compete with the analyte for the limited available charge on the surface of the ESI droplets.[1]

• Changes in Droplet Properties: Interfering compounds can alter the physical properties of the droplets, such as viscosity and surface tension, which hinders the solvent evaporation and ion desorption process.[3][5][7]

• Analyte Neutralization: Basic compounds in the matrix can deprotonate and neutralize the charged analyte ions in the gas phase, preventing them from reaching the detector.[6]

Sources

• 1. longdom.org [longdom.org]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nebiolab.com [nebiolab.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. providiongroup.com [providiongroup.com]
• 8. Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations - MetwareBio [metwarebio.com]

Technical Support Center: Optimizing Derivatization of N-Methylmalonamic Acid

Welcome to the technical support resource for the derivatization of N-methylmalonamic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure successful analytical outcomes. As Senior Application Scientists, we have compiled this information based on established chemical principles and extensive field experience.

Introduction to Derivatization of N-Methylmalonamic Acid

N-methylmalonamic acid is a small, polar molecule containing both a carboxylic acid and a secondary amide functional group. These characteristics make it non-volatile and thus challenging to analyze directly using gas chromatography (GC). Derivatization is a critical sample preparation step that chemically modifies the analyte to increase its volatility and improve its chromatographic behavior. The primary goal is to cap the polar functional groups, specifically the acidic proton of the carboxylic acid and potentially the hydrogen on the amide nitrogen.

This guide will focus on the most common and effective derivatization strategies, primarily silylation and alkylation, and address the specific challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: Why is my derivatization of N-methylmalonamic acid yielding low or no product?

A1: This is a common issue that can stem from several factors:

• Incomplete Solvent Evaporation: The presence of residual water or protic solvents can quench the derivatizing reagent. Ensure your sample is completely dry before adding the reagent. Lyophilization or drying under a stream of inert gas (e.g., nitrogen) are effective methods.

• Reagent Degradation: Derivatizing reagents, especially silylating agents, are highly sensitive to moisture and air. Use fresh reagents and handle them under anhydrous conditions.

• Suboptimal Reaction Temperature: Derivatization reactions have optimal temperature ranges. For silylation with reagents like BSTFA or MSTFA, heating is often required to drive the reaction to completion. A typical starting point is 60-80°C for 30-60 minutes.

• Incorrect Reagent-to-Analyte Ratio: An insufficient amount of derivatizing reagent will lead to incomplete derivatization. A significant molar excess of the reagent is recommended.

• Matrix Effects: Components in your sample matrix may interfere with the reaction. Consider a sample cleanup step like solid-phase extraction (SPE) prior to derivatization.

Q2: I am seeing multiple peaks for my derivatized N-methylmalonamic acid in the chromatogram. What could be the cause?

A2: The presence of multiple peaks can indicate a few possibilities:

• Incomplete Derivatization: You may be seeing peaks for the singly derivatized (at the carboxylic acid) and doubly derivatized (at both the carboxylic acid and the amide) product, as well as the un-derivatized starting material.

• Tautomers: While less common for the derivatized product, the underivatized analyte can exist in different tautomeric forms.

• Degradation: The analyte or the derivatized product may be degrading at the injection port temperature of the GC.

To troubleshoot, try increasing the reaction time, temperature, and/or the amount of derivatizing reagent to favor the formation of a single, fully derivatized product. Also, optimize your GC inlet temperature.

Q3: Which derivatization reagent is best for N-methylmalonamic acid?

A3: The choice of reagent depends on your analytical goals and available instrumentation.

• Silylation Reagents (e.g., BSTFA, MSTFA): These are highly effective for derivatizing the carboxylic acid group and can also derivatize the secondary amide, though the latter is more challenging. MSTFA is often considered more potent than BSTFA. These are well-suited for GC-MS analysis.

• Alkylating Reagents (e.g., Alkyl Chloroformates like Methyl or Ethyl Chloroformate): These reagents react readily with the carboxylic acid. Derivatization of the secondary amide is less common with these reagents under standard conditions.

• Esterification Reagents (e.g., Diazomethane): While effective for carboxylic acids, diazomethane is hazardous and requires specialized handling.

For comprehensive analysis aiming to derivatize both functional groups, a silylating agent like MSTFA is often the preferred choice.

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the derivatization of N-methylmalonamic acid.

Problem 1: Low Derivatization Efficiency

Potential Cause	Troubleshooting Step	Scientific Rationale
Presence of Water	Ensure sample is completely dry before adding the derivatization reagent. Use a lyophilizer or a stream of dry nitrogen.	Silylating and alkylating reagents are highly reactive towards water. Any moisture will consume the reagent, reducing the amount available to react with the analyte.
Reagent Degradation	Use a fresh vial of derivatizing reagent. Handle under an inert atmosphere (e.g., in a glove box or with a nitrogen blanket).	These reagents are sensitive to atmospheric moisture and can hydrolyze over time, losing their reactivity.
Insufficient Reaction Time/Temp	Increase the reaction time and/or temperature. Start with 60°C for 1 hour and incrementally increase.	Derivatization is a chemical reaction with its own kinetics. Providing more energy (heat) and time can help drive the reaction to completion.
Inadequate Reagent Amount	Increase the molar excess of the derivatizing reagent relative to the analyte.	The reaction is often an equilibrium process. A large excess of the reagent shifts the equilibrium towards the product side, ensuring complete derivatization.

Problem 2: Poor Peak Shape in GC Analysis

Potential Cause	Troubleshooting Step	Scientific Rationale
Incomplete Derivatization	Refer to "Low Derivatization Efficiency" troubleshooting.	Un-derivatized or partially derivatized analyte molecules still possess polar functional groups that can interact with active sites in the GC column, leading to peak tailing.
GC Inlet Issues	Optimize the inlet temperature. Use a fresh, deactivated liner.	A temperature that is too low can lead to slow volatilization, while a temperature that is too high can cause degradation of the derivatized analyte. Active sites in a contaminated liner can also cause peak tailing.
Column Bleed	Condition the GC column according to the manufacturer's instructions.	Column bleed can co-elute with the analyte, distorting the peak shape.

Experimental Protocols

Protocol 1: Silylation using MSTFA

This protocol is a general guideline. Optimization may be required for your specific sample matrix.

• Sample Preparation:

  • Place 1-10 µg of the dried sample extract into a 2 mL autosampler vial.

  • Ensure the sample is completely dry by placing it in a vacuum desiccator for at least 30 minutes or by gently heating under a stream of nitrogen.

• Derivatization:

  • Add 50 µL of a suitable solvent (e.g., pyridine, acetonitrile). Pyridine can act as a catalyst.

  • Add 50 µL of MSTFA (N-methyl-N-(trimethylsilyl)trifluoroacetamide).

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the vial at 70°C for 60 minutes in a heating block or oven.

• Analysis:

  • Allow the vial to cool to room temperature.

  • Inject 1 µL of the derivatized sample into the GC-MS system.

Workflow for Troubleshooting Derivatization

Caption: Troubleshooting workflow for low derivatization yield.

Expected Derivatization Reaction

The primary reaction with a silylating agent like MSTFA involves the replacement of the acidic proton on the carboxylic acid with a trimethylsilyl (TMS) group. A secondary reaction can occur at the amide nitrogen.

Caption: Silylation reaction of N-methylmalonamic acid.

We trust this guide will be a valuable resource in your laboratory. For further assistance, please do not hesitate to contact our technical support team.

"reducing signal suppression for 3-(Methylamino)-3-oxopropanoic acid in urine samples"

Welcome to the technical support resource for the quantitative analysis of 3-(Methylamino)-3-oxopropanoic acid in urine samples. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of measuring this polar analyte in a challenging biological matrix. Here, we will address common issues, provide in-depth troubleshooting, and offer detailed protocols to ensure the scientific integrity of your results.

Introduction: The Challenge of Analyzing Polar Analytes in Urine

3-(Methylamino)-3-oxopropanoic acid is a small, polar molecule that can be challenging to quantify accurately in urine using liquid chromatography-mass spectrometry (LC-MS). The primary obstacle is signal suppression , a phenomenon where components of the urine matrix interfere with the ionization of the target analyte in the mass spectrometer's source, leading to a decreased signal and inaccurate quantification.[1][2][3] Urine is a complex mixture of salts, urea, proteins, and a vast array of other endogenous metabolites that can all contribute to this matrix effect.[1][3]

This guide provides a structured approach to mitigating signal suppression through optimized sample preparation, chromatography, and mass spectrometry settings.

Frequently Asked Questions (FAQs)

Q1: I am seeing significant signal suppression for my analyte. What is the most likely cause?

A1: Signal suppression in the analysis of polar compounds like 3-(Methylamino)-3-oxopropanoic acid in urine is most often caused by co-eluting endogenous components from the sample matrix.[3][4] These interfering substances compete with your analyte for ionization in the electrospray ionization (ESI) source.[1][4] Common culprits in urine include salts, urea, and other polar metabolites.[1] The more concentrated the urine, the more pronounced this effect can be.[1]

Q2: What is the simplest way to start addressing signal suppression?

A2: The most straightforward initial approach is a simple dilute-and-shoot method. By diluting the urine sample with a suitable solvent (typically the initial mobile phase), you reduce the concentration of matrix components, which can alleviate ion suppression. However, this approach also dilutes your analyte, which may compromise the sensitivity of the assay, especially for low-concentration samples.

Q3: When should I use a stable isotope-labeled internal standard (SIL-IS)?

A3: A SIL-IS is highly recommended for any quantitative LC-MS analysis in a complex matrix like urine.[1][5] A SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of stable isotopes (e.g., ¹³C, ¹⁵N, ²H). Because it co-elutes with the analyte and experiences the same matrix effects, it can effectively compensate for variations in signal intensity, improving the accuracy and precision of your results.[1][5] It is considered the gold standard for correcting matrix effects.[6]

Q4: My peak shape is poor (e.g., fronting, tailing, or splitting) in my HILIC method. What should I do?

A4: Poor peak shape in Hydrophilic Interaction Liquid Chromatography (HILIC) can be caused by several factors. Injecting the sample in a solvent that is too "strong" (i.e., has a high water content) is a common cause of peak distortion.[7][8] Ensure your sample is dissolved in a solvent with an organic content similar to or higher than your initial mobile phase.[8] Other potential causes include co-eluting interferences, improper column equilibration, or secondary interactions with the stationary phase.[9]

Troubleshooting Guide

This section provides a more detailed, problem-oriented approach to resolving common issues encountered during the analysis of 3-(Methylamino)-3-oxopropanoic acid in urine.

Issue 1: Low Analyte Recovery

Underlying Cause: Inefficient extraction of the polar analyte from the aqueous urine matrix or loss of the analyte during sample processing steps.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low analyte recovery.

Detailed Solutions:

• For Protein Precipitation (PPT):

  • Problem: The analyte may be co-precipitating with the proteins.

  • Solution: Experiment with different organic solvents (e.g., acetonitrile vs. methanol) and varying the solvent-to-sample ratio. A study comparing methanol and acetonitrile for urine metabolomics found methanol to be more suitable in some cases.[10]

• For Liquid-Liquid Extraction (LLE):

  • Problem: The chosen organic solvent may not be optimal for partitioning the polar, acidic analyte.

  • Solution: Since 3-(Methylamino)-3-oxopropanoic acid is acidic, adjusting the pH of the urine sample to below its pKa will protonate the carboxylic acid group, making it less polar and more amenable to extraction into an organic solvent like ethyl acetate.[11][12]

• For Solid-Phase Extraction (SPE):

  • Problem: The analyte may not be retained effectively on the sorbent or may not be eluting completely.

  • Solution: For a polar and acidic compound, a mixed-mode anion exchange SPE cartridge can be effective.[13] Alternatively, a hydrophilic-lipophilic balanced (HLB) sorbent can retain a broad range of compounds and may be a good starting point.[14][15] Optimize the pH of the loading solution and the composition of the wash and elution solvents.

Issue 2: High Signal Suppression (Matrix Effect)

Underlying Cause: Co-elution of interfering compounds from the urine matrix that suppress the ionization of the analyte.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high signal suppression.

Detailed Solutions:

• Improve Sample Preparation: If a simple dilute-and-shoot or protein precipitation is being used, consider a more selective technique like SPE. Mixed-mode or HLB SPE can provide cleaner extracts, significantly reducing matrix effects.[13][16]

• Optimize Chromatography (HILIC):

  • Principle: HILIC is well-suited for retaining and separating polar compounds away from the early-eluting salts and other highly polar interferences that cause suppression in reversed-phase chromatography.

  • Action: Adjust the gradient profile to increase the separation between your analyte and the void volume where most of the matrix components elute. Experiment with different HILIC stationary phases (e.g., amide, bare silica, zwitterionic) as they offer different selectivities.[7] Modifying the mobile phase pH can also alter the retention of acidic analytes.[17][18][19][20]

• Optimize Mass Spectrometer Source Parameters:

  • Principle: The efficiency of ionization can be influenced by the settings of the ESI source.

  • Action: Systematically optimize parameters such as capillary voltage, nebulizer gas pressure, and desolvation temperature.[21] A "one-factor-at-a-time" approach or a more comprehensive design of experiments (DoE) can be used to find the optimal settings for your analyte.[22]

Data-Driven Method Selection

The choice of sample preparation is a critical step in developing a robust method. Below is a comparative summary of common techniques for urine analysis.

Sample Preparation Method	Principle	Pros	Cons	Best For	Typical Recovery	Matrix Effect Reduction
Dilute-and-Shoot	Simple dilution of the sample to reduce matrix concentration.	Fast, simple, inexpensive, minimal analyte loss.	Limited cleanup, may not be sufficient for complex matrices, loss of sensitivity.	High-concentration analytes, initial screening.	~100% (by definition)	Low to Moderate
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile, methanol) to precipitate proteins.[10]	Relatively simple and fast, removes proteins.	Limited removal of other matrix components (salts, small molecules), potential for analyte co-precipitation.	Removing protein interferences.	Variable, can be >80%	Moderate
Liquid-Liquid Extraction (LLE)	Partitioning the analyte between the aqueous sample and an immiscible organic solvent.[23]	Can provide a cleaner extract than PPT.	Can be labor-intensive, may require pH adjustment for polar analytes, solvent selection is critical.	Analytes with some degree of hydrophobicity.	65-80%[5][23]	Moderate to High
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away, followed by selective elution.[23]	Highly selective, provides excellent cleanup and analyte concentration.	More complex method development, can be more expensive and time-consuming.	Low-concentration analytes in complex matrices.	>80%[23]	High

Recommended Experimental Protocols

Protocol 1: Mixed-Mode Anion Exchange Solid-Phase Extraction (SPE)

This protocol is recommended for achieving a clean extract and good recovery of 3-(Methylamino)-3-oxopropanoic acid.

• Sample Pre-treatment: Centrifuge the urine sample at 4000 x g for 10 minutes to pellet any particulates.

• Conditioning: Condition a mixed-mode anion exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of a weak buffer at a neutral pH (e.g., 25 mM ammonium acetate, pH 7).

• Loading: Load 0.5 mL of the pre-treated urine sample onto the cartridge.

• Washing:

  • Wash 1: 1 mL of the equilibration buffer to remove salts and other highly polar interferences.

  • Wash 2: 1 mL of methanol to remove non-polar interferences.

• Elution: Elute the analyte with 1 mL of 5% formic acid in methanol. The acid will neutralize the charge on the analyte, releasing it from the anion exchange sorbent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a solvent compatible with your initial HILIC mobile phase (e.g., 90:10 acetonitrile:water).

Protocol 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

This protocol is designed to achieve good retention and separation of the polar analyte from interfering matrix components.

• Column: A HILIC column with an amide or zwitterionic stationary phase (e.g., Waters ACQUITY UPLC BEH Amide, or a ZIC-HILIC column) is a good starting point.[4]

• Mobile Phase A: 10 mM ammonium acetate in water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • Start at a high percentage of mobile phase B (e.g., 95%) to ensure retention of the polar analyte.

  • Gradually decrease the percentage of mobile phase B to elute the analyte.

  • A typical gradient might be: 0-1 min, 95% B; 1-5 min, ramp to 50% B; 5-6 min, hold at 50% B; 6.1-8 min, return to 95% B for re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min for a standard analytical column.

• Injection Volume: 1-5 µL. Keep the injection volume low, especially if the sample is dissolved in a solvent with a higher water content than the initial mobile phase.[7]

Visualization of Key Concepts

Mechanism of Signal Suppression in ESI

Caption: Competition for charge and surface access in an ESI droplet.

Conclusion

Successfully quantifying 3-(Methylamino)-3-oxopropanoic acid in urine requires a systematic approach to overcome the inherent challenges of the complex matrix. By carefully selecting and optimizing sample preparation and chromatographic methods, and by employing a stable isotope-labeled internal standard, researchers can significantly reduce signal suppression and generate high-quality, reliable data. This guide provides the foundational knowledge and practical protocols to achieve this, ensuring the integrity and success of your research.

References

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• Schlittenbauer, L., et al. (2014). Matrix effects in human urine analysis using multi-targeted liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1337, 121-129. Retrieved from [Link]

• Jena, A., et al. (2016). Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. Indian Journal of Clinical Biochemistry, 31(4), 446–451. Retrieved from [Link]

• van der Nagel, B. H. C., et al. (2018). Fast and accurate quantitative organic acid analysis with LC-QTOF/MS facilitates screening of patients for inborn errors of metabolism. Journal of Inherited Metabolic Disease, 41(3), 423–433. Retrieved from [Link]

• Li, Y., et al. (2016). Preparation and Evaluation of Poly-L-Lysine Stationary Phase for Hydrophilic Interaction/Reversed-Phase Mixed-Mode Chromatography. Journal of Analytical Methods in Chemistry, 2016, 8560382. Retrieved from [Link]

• Mueller, A., et al. (2014). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. Therapeutic Drug Monitoring, 36(5), 661–668. Retrieved from [Link]

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• Shoemaker, J. D., & Elliott, W. H. (1991). Comparison of two extraction procedures for urinary organic acids prior to gas chromatography-mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 562(1-2), 125-138. Retrieved from [Link]

• Chambers, A. G., et al. (2014). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America, 32(11), 844-853. Retrieved from [Link]

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• Yamada, T., et al. (2021). Fully Automated Quantitative Measurement of Serum Organic Acids via LC-MS/MS for the Diagnosis of Organic Acidemias: Establishment of an Automation System and a Proof-of-Concept Validation. Metabolites, 11(12), 823. Retrieved from [Link]

• Bird, S. S., et al. (2018). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Analytical Chemistry, 90(19), 11528–11536. Retrieved from [Link]

• Dolan, J. W. (2016). Back to Basics: The Role of pH in Retention and Selectivity. LCGC North America, 34(6), 408-415. Retrieved from [Link]

• Jayakody, L., et al. (2021). Automated Solid Phase Extraction and Polarity-Switching Tandem Mass Spectrometry Technique for High Throughput Analysis of Urine Biomarkers for 14. ACS Omega, 6(46), 31086–31095. Retrieved from [Link]

• Smith, M. L., & Bluth, M. H. (2016). Common Interferences in Drug Testing. Clinics in Laboratory Medicine, 36(4), 667-679. Retrieved from [Link]

• Käding, P. (2024). What SPE cartridge and protocol are ideal for extracting both polar and non-polar compounds from large (500 mL) aqueous samples? ResearchGate. Retrieved from [Link]

• Agilent Technologies. (n.d.). SPE Method Development Tips and Tricks. Retrieved from [Link]

• Ivanov, A. R., et al. (2022). Structure Elucidation and Mitigation of Endogenous Interferences in LC-MS-Based Metabolic Profiling of Urine. Analytical Chemistry, 94(3), 1645–1654. Retrieved from [Link]

• Li, W., et al. (2012). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Chromatography B, 903, 154-161. Retrieved from [Link]

• Schappler, J., & Guillarme, D. (2019). Design of Experiment Strategy for an Electrospray Ionization Optimization in Supercritical Fluid Chromatography–Mass Spectrometry Coupling. LCGC North America, 37(10), 822-830. Retrieved from [Link]

• Al-Dirbashi, O. Y., et al. (2023). Urine Organic Acid Testing in the Clinical Laboratory: The Past, Current, and Future. Metabolites, 13(7), 844. Retrieved from [Link]

• Restek Corporation. (2020). How to Avoid Common Problems with HILIC Methods. Retrieved from [Link]

• Pistos, C., et al. (2014). HILIC Chromatography An Insight on the Retention Mechanism. Journal of Liquid Chromatography & Related Technologies, 37(10), 1389-1402. Retrieved from [Link]

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• Niwa, T., & Takeda, N. (1982). Quantitative metabolic profiling of urinary organic acids by gas chromatography-mass spectrometry. Comparison of isolation methods. Journal of Chromatography B: Biomedical Sciences and Applications, 230, 1-8. Retrieved from [Link]

• Waters Corporation. (n.d.). A Simplified Solid Phase Extraction (SPE) Protocol for Bioanalysis Using Oasis HLB. Retrieved from [Link]

• Yamada, T., et al. (2021). Fully Automated Quantitative Measurement of Serum Organic Acids via LC-MS/MS for the Diagnosis of Organic Acidemias. Metabolites, 11(12), 823. Retrieved from [Link]

• Moravek, Inc. (n.d.). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Rashed, M. S. (2011). Stable Isotopes for Mass Spectrometry. InTech. Retrieved from [Link]

• Phenomenex. (2021). HILIC Tips to Strengthen Your Analysis. Retrieved from [Link]

• AIT Bioscience. (n.d.). How to optimize ESI source parameters for better sensitivity in LC-MS analysis. Retrieved from [Link]

• Biotage. (2023). When should I choose a mixed-mode SPE? Retrieved from [Link]

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• Malachová, A., et al. (2014). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. Journal of Agricultural and Food Chemistry, 62(24), 5484–5494. Retrieved from [Link]

• Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. Retrieved from [Link]

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Technical Support Center: Stability of 3-(Methylamino)-3-oxopropanoic Acid in Solution

Welcome to the technical support center for 3-(Methylamino)-3-oxopropanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for stability issues that may be encountered when working with this compound in solution. As a molecule possessing both a carboxylic acid and an amide functional group, its stability can be influenced by several factors in an aqueous environment. This document provides insights based on fundamental chemical principles and data from analogous compounds to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary functional groups in 3-(Methylamino)-3-oxopropanoic acid and how do they influence its stability in solution?

A1: 3-(Methylamino)-3-oxopropanoic acid, also known as N-methylmalonamic acid, possesses two key functional groups: a carboxylic acid (-COOH) and a secondary amide (-CONHCH₃).[1][2][3] The presence of these polar groups renders the compound soluble in water.[1] However, these groups are also susceptible to chemical degradation in solution. The amide bond can undergo hydrolysis, particularly under strong acidic or basic conditions, while the β-keto acid-like structure may be prone to decarboxylation upon heating.[4][5]

Q2: What are the likely degradation pathways for 3-(Methylamino)-3-oxopropanoic acid in an aqueous solution?

A2: Based on its structure, two primary degradation pathways are anticipated:

• Hydrolysis: The amide bond can be cleaved by water, a reaction that is often catalyzed by acid or base, to yield malonic acid and methylamine.

• Decarboxylation: Similar to malonic acid, heating the solution can lead to the loss of carbon dioxide (CO₂) from the carboxylic acid group, resulting in the formation of N-methylacetamide.[4][5]

Q3: How does pH affect the stability of 3-(Methylamino)-3-oxopropanoic acid solutions?

A3: The pH of the solution is a critical factor. Strongly acidic or alkaline conditions are expected to accelerate the rate of amide hydrolysis.[6][7] For analogous compounds, stability is often greatest at a neutral or near-neutral pH.[6] It is recommended to perform preliminary stability studies at your desired pH to determine the acceptable window for your experiments.

Q4: Is 3-(Methylamino)-3-oxopropanoic acid sensitive to temperature?

A4: Yes, temperature can significantly impact stability. Elevated temperatures can increase the rates of both hydrolysis and decarboxylation.[4][8] For long-term storage of solutions, it is advisable to keep them refrigerated or frozen. When preparing solutions, avoid excessive heating.[9]

Q5: Can I autoclave solutions of 3-(Methylamino)-3-oxopropanoic acid?

A5: Autoclaving is generally not recommended. The high temperatures and pressures involved in autoclaving are likely to cause significant degradation through both hydrolysis and decarboxylation.[10] If sterile solutions are required, sterile filtration using a 0.22 µm filter is the preferred method.

Q6: How should I properly store solutions of 3-(Methylamino)-3-oxopropanoic acid?

A6: For optimal stability, solutions should be stored in tightly sealed containers in a cool and dark place.[9][11] Refrigeration (2-8 °C) is recommended for short-term storage. For longer-term storage, freezing (-20 °C or below) is advisable. Avoid repeated freeze-thaw cycles, as this can also promote degradation. Prepare fresh solutions whenever possible for critical applications.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Issue 1: Inconsistent or lower-than-expected experimental results over time.

• Potential Cause: Degradation of 3-(Methylamino)-3-oxopropanoic acid in your stock or working solutions.

• Troubleshooting Steps:

  • Verify Solution Age and Storage: Confirm the date of preparation and storage conditions of your solution. If the solution is old or has been stored improperly, discard it and prepare a fresh batch.

  • pH Measurement: Check the pH of your solution. A shift in pH could indicate degradation or interaction with buffer components.

  • Analytical Confirmation: If possible, analyze the concentration and purity of your solution using an appropriate analytical method, such as HPLC or LC-MS, to quantify the parent compound and detect any potential degradants.[12]

Issue 2: Appearance of new peaks in my analytical chromatogram.

• Potential Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Identify Potential Degradants: Based on the likely degradation pathways, the new peaks could correspond to malonic acid, methylamine, or N-methylacetamide.

  • Forced Degradation Study: To confirm the identity of the degradation products, you can perform a forced degradation study. This involves intentionally exposing a sample of the solution to harsh conditions (e.g., high temperature, strong acid, strong base) and analyzing the resulting mixture. This can help in identifying the retention times of the degradants.

  • Optimize Solution Conditions: Based on the identified degradation pathway, adjust your solution's pH, temperature, or solvent to minimize the formation of the degradant.

Issue 3: Precipitation or cloudiness observed in the solution.

• Potential Cause:

  • Low Solubility: The concentration of the compound may have exceeded its solubility limit in the chosen solvent or buffer.

  • Degradation Product Precipitation: One of the degradation products might be less soluble under the solution conditions.

  • Interaction with Buffer Salts: The compound or its degradants may be interacting with components of your buffer, leading to precipitation.

• Troubleshooting Steps:

  • Check Solubility: Review the solubility data for 3-(Methylamino)-3-oxopropanoic acid in your specific solvent system. Consider preparing a more dilute solution.

  • Buffer Compatibility: Investigate the compatibility of the compound with your chosen buffer. In some cases, switching to a different buffer system may resolve the issue.[13]

  • Filtration: If the precipitate is minor, it may be possible to remove it by filtration. However, this does not address the underlying stability issue.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

• Weighing: Accurately weigh the desired amount of solid 3-(Methylamino)-3-oxopropanoic acid in a clean, dry container.

• Dissolution: Add a portion of your desired solvent (e.g., ultrapure water, buffer) to the solid and gently swirl or vortex to dissolve. Avoid vigorous shaking for extended periods.

• Volume Adjustment: Once fully dissolved, transfer the solution to a volumetric flask and bring it to the final volume with the solvent.

• Mixing: Invert the flask several times to ensure a homogenous solution.

• Storage: Transfer the solution to a clearly labeled, airtight container and store at the recommended temperature (see FAQs).

Protocol 2: Monitoring Solution Stability by HPLC

• Sample Preparation: At specified time points (e.g., 0, 24, 48, 72 hours), withdraw an aliquot of your 3-(Methylamino)-3-oxopropanoic acid solution stored under the conditions of interest.

• Standard Preparation: Prepare a fresh standard solution of 3-(Methylamino)-3-oxopropanoic acid of a known concentration.

• HPLC Analysis: Analyze both the stored sample and the fresh standard by a suitable reverse-phase HPLC method. A C18 column with a mobile phase consisting of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol) is a common starting point. Detection can be performed using a UV detector at an appropriate wavelength.

• Data Analysis: Compare the peak area of the parent compound in the stored sample to that of the fresh standard to determine the percentage of degradation. Monitor for the appearance and growth of any new peaks, which would indicate the formation of degradation products.

Visualizations

Diagram 1: Potential Degradation Pathways

Caption: Troubleshooting workflow for inconsistent experimental results.

References

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• ResearchGate. (n.d.). Novel Pathway for Catabolism of the Organic Sulfur Compound 3,3′-Dithiodipropionic Acid via 3-Mercaptopropionic Acid and 3-Sulfinopropionic Acid to Propionyl-Coenzyme A by the Aerobic Bacterium Tetrathiobacter mimigardefordensis Strain DPN7. Retrieved from [Link]

• Analytical Methods. (2025). Analytical Methods. Retrieved from [Link]

• Organic Syntheses. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Retrieved from [Link]

• Eurofins. (2021). ANALYTICAL METHOD SUMMARIES. Retrieved from [Link]

• Duke Safety. (2025). Safe Handling of Hazardous Drugs. Retrieved from [Link]

• SGS. (n.d.). Photostability. Retrieved from [Link]

• PubChem. (n.d.). 3-Oxopropanoic acid. Retrieved from [Link]

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Technical Support Center: Purification of Crude 3-(Methylamino)-3-oxopropanoic Acid

Welcome to the technical support center for the purification of crude 3-(Methylamino)-3-oxopropanoic acid (also known as N-methylmalonamic acid). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this polar, bifunctional molecule. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles.

Introduction to Purification Challenges

3-(Methylamino)-3-oxopropanoic acid possesses both a carboxylic acid and a secondary amide functional group. This zwitterionic character at certain pH values contributes to its high polarity, making it soluble in polar solvents like water and alcohols, but challenging to separate from similarly polar impurities. The primary synthesis route often involves the reaction of a malonic acid diester (e.g., dimethyl or diethyl malonate) with methylamine, followed by saponification of the remaining ester. This process can introduce several impurities that require targeted purification strategies.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 3-(Methylamino)-3-oxopropanoic acid in a question-and-answer format.

Question 1: My final product is a sticky oil or a paste, not the expected white solid. What went wrong?

• Answer: This is a common issue when residual solvents or hygroscopic impurities are present. 3-(Methylamino)-3-oxopropanoic acid is a polar compound and can retain water or other polar solvents, leading to a non-crystalline final product.

  • Causality: The presence of both a hydrogen-bond donating carboxylic acid and a hydrogen-bond accepting amide group makes the molecule particularly prone to forming strong interactions with polar solvents.

  • Troubleshooting Steps:

    • Drying: Ensure your product is thoroughly dried under high vacuum, possibly with gentle heating (e.g., 30-40 °C) if the compound is thermally stable. Using a desiccant like phosphorus pentoxide in the vacuum desiccator can be effective.

    • Solvent Removal: If you suspect residual high-boiling polar solvents (like DMF or DMSO if used in the reaction), consider co-evaporation with a lower-boiling solvent in which your compound is insoluble but the impurity is soluble (e.g., toluene or dichloromethane). This is performed by adding the solvent to your product and evaporating it under reduced pressure, repeating the process several times.

    • Recrystallization: The product may be impure. An appropriate recrystallization can yield a crystalline solid. Please refer to the detailed recrystallization protocol in this guide.

Question 2: My NMR spectrum shows unexpected peaks. What are the likely impurities?

• Answer: Based on a typical synthesis from a malonic ester and methylamine, several process-related impurities could be present.

  • Potential Impurities & Their NMR Signatures:

    • Unreacted Diethyl Malonate: Look for a quartet around 4.2 ppm and a triplet around 1.3 ppm (for the ethyl groups).

    • N,N'-dimethylmalonamide (the diamide byproduct): This would show a singlet for the methyl groups and a singlet for the methylene protons. The chemical shifts will be different from your desired product.

    • Methylamine (unreacted): A singlet for the methyl group, which may be broad and exchangeable with D2O.

    • Malonic Acid: A potential hydrolysis byproduct, showing a singlet for the methylene protons.

  • Troubleshooting Steps:

    • Impurity Identification: Compare your spectrum with known spectra of the potential impurities. Resources like the Spectral Database for Organic Compounds (SDBS) can be helpful.

    • Purification Strategy: The choice of purification method will depend on the identified impurity.

      • For unreacted starting materials and the diamide byproduct, column chromatography or a carefully chosen recrystallization may be effective.

      • Residual methylamine can often be removed by co-evaporation with a solvent or by dissolving the crude product in a solvent and bubbling nitrogen through the solution.

Potential Impurity	Likely ¹H NMR Signature (in D₂O)	Removal Strategy
Diethyl Malonate	~4.2 ppm (q), ~1.3 ppm (t)	Acid-base extraction, Chromatography
N,N'-dimethylmalonamide	Singlet for CH₃, Singlet for CH₂	Recrystallization, Chromatography
Methylamine	Singlet (broad)	Vacuum, Co-evaporation
Malonic Acid	Singlet for CH₂	Acid-base extraction

Question 3: My yield is very low after purification. What are the common causes of product loss?

• Answer: Low yields can result from several factors during the workup and purification process.

  • Causality & Troubleshooting:

    • Incomplete Extraction: Due to its polarity, 3-(Methylamino)-3-oxopropanoic acid may have significant solubility in the aqueous phase during an organic extraction. Ensure you perform multiple extractions with your organic solvent to maximize recovery.

    • Precipitation Issues: During an acid-base workup, if the pH is not carefully adjusted to the isoelectric point of the molecule, it may remain soluble in the aqueous layer.

    • Recrystallization Losses: Using a solvent in which your product is too soluble will lead to significant losses in the mother liquor. A thorough solvent screen is crucial.

    • Adsorption on Silica Gel: The polar nature of your compound can lead to irreversible adsorption or streaking on a silica gel column, especially if the eluent is not optimized. Using a polar stationary phase (like C18) or modifying the mobile phase with additives (e.g., a small amount of acetic or formic acid) can mitigate this. For highly polar compounds, ion-exchange chromatography might be a better choice.[1]

Frequently Asked Questions (FAQs)

Q1: What is the best method to purify crude 3-(Methylamino)-3-oxopropanoic acid?

• A1: The choice of purification method depends on the nature and quantity of the impurities.

  • For removal of non-polar impurities and unreacted starting esters: An acid-base extraction is often the most effective first step.

  • For achieving high purity and removing polar byproducts: Recrystallization is a powerful technique if a suitable solvent system can be found.

  • For difficult separations of similarly polar compounds: Reversed-phase column chromatography (C18) can be effective.

Q2: What is a good starting point for a recrystallization solvent system?

• A2: Given the polar nature of the molecule, polar solvents are the best place to start. A good recrystallization solvent should dissolve the compound when hot but not when cold.[2]

  • Recommended Solvent Systems to Screen:

    • Ethanol/Water mixtures

    • Methanol/Water mixtures

    • Isopropanol

    • Acetonitrile

  • General Procedure: Start by attempting to dissolve a small amount of your crude product in a small volume of the chosen solvent at room temperature. If it is insoluble, heat the mixture to boiling. If it dissolves, allow it to cool slowly to see if crystals form. If it is too soluble at room temperature, that solvent is not suitable. If it is not soluble even when hot, that solvent is also not suitable. Often, a two-solvent system (one in which the compound is soluble and one in which it is not) provides the best results.

Q3: How can I effectively remove unreacted diethyl malonate and the N,N'-dimethylmalonamide byproduct?

• A3: An acid-base extraction is an excellent method for separating your acidic product from the neutral ester and amide byproducts.[3] The carboxylic acid can be deprotonated with a mild base to form a water-soluble carboxylate salt, leaving the neutral impurities in the organic phase.

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is designed to separate the acidic product from neutral organic impurities.

• Dissolution: Dissolve the crude reaction mixture in an organic solvent such as ethyl acetate or dichloromethane (DCM).

• Basification: Transfer the organic solution to a separatory funnel and extract with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Repeat the extraction 2-3 times. The 3-(Methylamino)-3-oxopropanoic acid will be deprotonated and move into the aqueous layer as its sodium salt.

• Separation: Combine the aqueous layers. The organic layer, containing neutral impurities like unreacted ester and the diamide byproduct, can be discarded.

• Acidification: Cool the combined aqueous layer in an ice bath and slowly add 1M HCl with stirring until the pH is acidic (around pH 2-3, check with pH paper). The product should precipitate out as a solid.

• Isolation: Collect the precipitated solid by vacuum filtration, wash with a small amount of cold water, and dry under high vacuum.

Caption: Workflow for purification via acid-base extraction.

Protocol 2: Recrystallization from an Ethanol/Water Mixture

This protocol is a general guideline and may require optimization for your specific crude product.

• Dissolution: In a flask, add the crude solid and the minimum amount of hot ethanol required to fully dissolve it.

• Addition of Anti-Solvent: While the solution is still hot, add water dropwise until the solution becomes slightly cloudy.

• Redissolution: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. For better crystal formation, you can then place it in an ice bath or a refrigerator.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of a cold ethanol/water mixture, and dry under high vacuum.

Caption: Step-by-step recrystallization workflow.

References

• Biotage. (2023). How should I purify a complex, polar, amide reaction mixture? [Online] Available at: [Link]

• Chemistry LibreTexts. (2020). Synthesis of Amino Acids. [Online] Available at: [Link]

• CN101085747A - Method for preparing N-methyl-malonamic acid ethyl ester - Google Patents. (n.d.).

• Master Organic Chemistry. (2025). The Malonic Ester and Acetoacetic Ester Synthesis. [Online] Available at: [Link]

• Natural Product Isolation. (2016). Purification Techniques, An Overview. [Online] Available at: [Link]

• Perrin, D. D., & Armarego, W. L. F. (1988).

• Reddit. (2016). Column chromatography of carboxylic acids? [Online] Available at: [Link]

• The Royal Society of Chemistry. (2017). Separation, purification and identification of the components of a mixture. [Online] Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Online] Available at: [Link]

• US5118815A - Method for crystallization of amino acids - Google Patents. (n.d.).

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. rsc.org [rsc.org]

Technical Support Center: Synthesis of 3-(Methylamino)-3-oxopropanoic Acid

Welcome to the technical support center for the synthesis of 3-(Methylamino)-3-oxopropanoic acid (also known as N-methylmalonamic acid). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and impurities encountered during its synthesis. Here, we provide in-depth troubleshooting guides and frequently asked questions to ensure the integrity and success of your experiments.

Introduction to the Synthesis and its Challenges

3-(Methylamino)-3-oxopropanoic acid is a malonic acid derivative with the chemical formula C₄H₇NO₃.[1][2] Its synthesis, while conceptually straightforward, is often plagued by impurities arising from the inherent reactivity of the starting materials and the product itself. The most common synthetic routes involve the acylation of methylamine with a malonic acid derivative. Understanding the potential side reactions and degradation pathways is crucial for obtaining a high-purity product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 3-(Methylamino)-3-oxopropanoic acid?

A1: The most common impurities are typically unreacted starting materials, byproducts from side reactions, and degradation products. These include:

• Malonic acid: Unreacted starting material.

• N,N'-dimethylmalonamide: A common byproduct formed when both carboxylic acid groups of malonic acid react with methylamine.[3][4][5]

• N-methylacetamide: Arises from the decarboxylation of the target molecule or malonic acid, followed by the amidation of the resulting acetic acid. Malonic acid and its derivatives are known to be susceptible to decarboxylation, especially under acidic conditions or with heating.[6][7][8][9][10]

• Residual coupling agents or their byproducts: If coupling agents like carbodiimides or N,N'-Carbonyldiimidazole (CDI) are used.[11]

• Residual solvents: Solvents used during the reaction or purification steps.

Q2: I see significant gas evolution during my acidic workup. What is happening?

A2: Vigorous gas evolution during acidic workup is a strong indicator of decarboxylation.[10] 3-(Methylamino)-3-oxopropanoic acid, being a substituted malonic acid, is prone to losing carbon dioxide (CO₂) under acidic conditions to form N-methylacetamide.[6][8] This is a common issue with malonic acid derivatives.[7][9]

Q3: How can I minimize the formation of the diamide byproduct, N,N'-dimethylmalonamide?

A3: The formation of the diamide can be minimized by carefully controlling the stoichiometry of the reactants. Using a molar excess of the malonic acid derivative relative to methylamine can favor the formation of the mono-amide. Alternatively, using a malonic acid monoester as the starting material, followed by amidation and subsequent hydrolysis of the ester, can prevent the formation of the diamide.

Q4: What is the best way to monitor the progress of the reaction?

A4: The reaction progress can be effectively monitored by techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography-Mass Spectrometry (GC-MS).[12][13][14] These methods can help in identifying the consumption of starting materials and the formation of the desired product and major impurities. For N-methylmalonamic acid, which has been quantified in biological samples, GC-MS/MS and LC-MS/MS are highly sensitive and specific methods.[15][16][17][18]

Q5: Is 3-(Methylamino)-3-oxopropanoic acid stable for long-term storage?

A5: As a malonic acid derivative, 3-(Methylamino)-3-oxopropanoic acid may be susceptible to decarboxylation over time, especially if stored at elevated temperatures or in a non-neutral pH environment.[6][10] It is recommended to store the purified compound in a cool, dry, and dark place. For long-term storage, an inert atmosphere may be beneficial.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 3-(Methylamino)-3-oxopropanoic acid.

Problem 1: Low Yield of the Desired Product

Potential Cause	Troubleshooting Steps
Incomplete Reaction	Monitor the reaction using an appropriate analytical technique (TLC, HPLC, GC-MS) to ensure it has gone to completion. If the reaction has stalled, consider adjusting the reaction time, temperature, or solvent.
Decarboxylation of the Product	Avoid high temperatures and strongly acidic conditions during the reaction and workup.[7][10] Perform the reaction at or below room temperature if possible. Use a mild acidic workup, keeping the temperature low.
Formation of Side Products	Optimize the stoichiometry of reactants to minimize the formation of N,N'-dimethylmalonamide. Consider using a protecting group strategy, such as starting with a malonic acid monoester.
Product Loss During Workup/Purification	3-(Methylamino)-3-oxopropanoic acid is water-soluble.[2] Avoid excessive washing with aqueous solutions during extraction. If using column chromatography, select an appropriate stationary and mobile phase to ensure good separation and recovery.

Problem 2: Presence of Significant Impurities in the Final Product

Impurity	Identification Method	Troubleshooting & Removal
Malonic Acid	NMR, HPLC, GC-MS (after derivatization)	Can be removed by careful washing of the organic phase with a weakly basic aqueous solution (e.g., dilute sodium bicarbonate) if the product is in an organic solvent. Recrystallization can also be effective.
N,N'-dimethylmalonamide	NMR, HPLC, GC-MS	Optimize reaction stoichiometry. This byproduct can often be separated from the desired product by column chromatography or fractional crystallization due to differences in polarity.
N-methylacetamide	NMR, HPLC, GC-MS	This impurity is a result of decarboxylation. Prevention is key: maintain low temperatures and neutral pH where possible. Purification can be achieved by chromatography or recrystallization.

Experimental Workflow & Impurity Formation

The following diagram illustrates a typical synthesis workflow and the points at which major impurities can arise.

Caption: Synthetic workflow and impurity formation points.

Protocols for Impurity Analysis

Protocol 1: HPLC Analysis of Reaction Mixture

Objective: To monitor the progress of the reaction and identify the presence of the starting material, product, and major impurities.

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Reaction mixture sample, appropriately diluted

Method:

• Prepare a calibration standard of your starting malonic acid derivative and, if available, the pure product and suspected impurities.

• Set up a gradient elution method. A typical starting point would be:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 5% B

  • 20-25 min: 5% B

• Set the flow rate to 1.0 mL/min and the column temperature to 25 °C.

• Set the UV detector to an appropriate wavelength (e.g., 210 nm) to detect the amide and carboxylic acid functionalities.

• Inject a small volume (e.g., 10 µL) of the diluted reaction mixture.

• Analyze the resulting chromatogram to determine the relative peak areas of the starting material, product, and any impurities.

Protocol 2: GC-MS Analysis for Volatile Impurities

Objective: To detect and identify volatile impurities such as N-methylacetamide, which may form via decarboxylation.

Materials:

• GC-MS system

• Appropriate capillary column (e.g., DB-5ms or equivalent)

• Derivatizing agent (e.g., BSTFA with 1% TMCS for the non-volatile components)

• Helium carrier gas

• Sample of the crude product

Method:

• For non-volatile components like the product and malonic acid, a derivatization step is necessary to make them volatile for GC analysis. A common method is silylation.

• Take a small, dried sample of the crude product and add the derivatizing agent. Heat gently (e.g., 60-70 °C) for 30 minutes.

• Set up the GC oven temperature program. A typical program could be:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 250 °C

  • Hold at 250 °C for 5 minutes

• Set the injector and transfer line temperatures (e.g., 250 °C).

• Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-500).

• Inject a small volume (e.g., 1 µL) of the derivatized sample.

• Analyze the resulting total ion chromatogram and mass spectra to identify the components by comparing with a mass spectral library.

Logical Relationship of Impurity Formation

The following diagram illustrates the logical pathways for the formation of the primary impurities during the synthesis of 3-(Methylamino)-3-oxopropanoic acid.

Caption: Logical pathways of product and impurity formation.

References

• Lafrance, D., Bowles, P., Leeman, K., & Rafka, R. (2011). Malonic acid derivatives undergo unusually mild decarboxylation in the presence of N,N′-carbonyldiimidazole (CDI)
• Dalla Cort, A., et al. (2019). Unveiling the Decarboxylation of a Malonic Acid-Containing Macrocycle at Acidic pH: Implications and Applications of an Overlooked Phenomenon. Chemistry – A European Journal, 25(47), 11031-11038*.
• Cabrera-Rivera, F. A., et al. (2017). Solvent- and Catalyst-Free Microwave-Assisted Decarboxylation of Malonic Acid Derivatives. International Journal of Organic Chemistry, 7(1), 83-91*.
• Ashenhurst, J. (2022).

• JoVE. (n.d.). Loss of Carboxy Group as CO2: Decarboxylation of Malonic Acid Derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (2021). Acylation of Amines, Part 2: Other Electrophiles. YouTube.
• Organic Chemistry Portal. (2021). Acylation of Amines, Part 1: with Acyl Halides. YouTube.
• BenchChem. (2025). Technical Support Center: Stability of Substituted Malonic Acids.

• PubChem. (n.d.). N,N'-Dimethylmalonamide. Retrieved from [Link]

• Sandrone, G., Dixon, D. A., & Hay, B. P. (1999). Conformational Analysis of Malonamide, N, N'-Dimethylmalonamide, and N,N, N', N'- Tetramethylmalonamide. The Journal of Physical Chemistry A, 103(18), 3554–3561*.
• Wikipedia. (n.d.). 3-Oxopropanoic acid.
• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods.
• Eurofins. (2021). ANALYTICAL METHOD SUMMARIES.
• Sheat, M. A. (2012). Synthesis of New Derivatives for Substituted Malonamic Acids. Rafidain Journal of Science, 23(4), 46-56*.
• Google Patents. (n.d.). US5334747A - Method of preparing substituted malonic ester anilides and malonic acid mono-anilides.
• Patil, A. B., et al. (2014). Synthesis and Evaluation of N,N′-dimethyl-N,N′-dicyclohexyl-Malonamide (DMDCMA) as an Extractant for Actinides. Separation Science and Technology, 49(18), 2927-2932*.
• ResearchGate. (n.d.).

• PubChem. (n.d.). Dimethyl-n,n'-dibutyltetradecylmalonamide. Retrieved from [Link]

• Francke, R., et al. (2023).
• NCERT. (n.d.). Amines.
• Chemistry LibreTexts. (2024). 24.7: Reactions of Amines.
• Grokipedia. (2026). 3-Oxopropanoic acid.
• Agency for Toxic Substances and Disease Registry. (n.d.). 6. ANALYTICAL METHODS.
• Heide, M., et al. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening in Over-the-Counter and Prescription Drug Products by Surface-Assisted Plasma-Based Desorption/Ionization High-Resolution Mass Spectrometry. Analytical Methods.

• Omsynth Lifesciences. (n.d.). Malonic Acid Impurities. Retrieved from [Link]

• Schettgen, T., et al. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gaschromatography-tandem mass spectrometry.
• PubMed. (2017).
• Wikipedia. (n.d.). Malonic acid.
• PubMed. (2017). Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers.
• PubMed. (2020). N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen Bank From 2000 to 2017 - Exposure and Time Trends.
• Chemistry Learners. (2024). Acylation Reaction on Amines | Class 12 Chemistry | Nitrogen Containing Compounds. YouTube.
• Wikipedia. (n.d.). Methylmalonic acid.
• ResearchGate. (n.d.). Gas-Phase Amidation of Carboxylic Acids with Woodward's Reagent K Ions.
• Royal Society of Chemistry. (n.d.). Quantification of a mercapturate metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone (“M-12”) in human urine using online-SPE-LC/MS/MS.
• IARC Public
• Molecules. (n.d.). Synthesis of Glycosides of Glucuronic, Galacturonic and Mannuronic Acids: An Overview.
• ResearchGate. (n.d.). Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers.
• Organic Chemistry Portal. (n.d.).
• Master Organic Chemistry. (2010). Functional Groups In Organic Chemistry.

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• 4. Conformational Analysis of Malonamide, N, N'-Dimethylmalonamide, and N,N, N', N'- Tetramethylmalonamide | Journal Article | PNNL [pnnl.gov]
• 5. US5334747A - Method of preparing substituted malonic ester anilides and malonic acid mono-anilides - Google Patents [patents.google.com]
• 6. Unveiling the Decarboxylation of a Malonic Acid‐Containing Macrocycle at Acidic pH: Implications and Applications of an Overlooked Phenomenon - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Enhancing Detection Sensitivity for N-methylmalonamic Acid (NMMA)

Welcome to the technical support center for the analysis of N-methylmalonamic acid (NMMA). As a small, polar dicarboxylic acid monoamide, NMMA presents unique challenges for sensitive quantification in complex biological matrices like plasma, urine, or tissue homogenates. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and significantly enhance the detection sensitivity of NMMA, primarily using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios. It moves beyond simple step-by-step instructions to explain the underlying scientific principles, empowering you to make informed decisions and develop robust, validated analytical methods.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Foundational Issues & Analyte Character

Q1: We are struggling to see a consistent signal for NMMA. Is it a "difficult" molecule to analyze?

A1: Yes, NMMA can be challenging for several reasons inherent to its structure. As a small, highly polar molecule, it exhibits poor retention on traditional reversed-phase (RP) liquid chromatography columns (like C18), often eluting in the void volume with salts and other polar interferences.[1][2] This co-elution can lead to significant ion suppression in the mass spectrometer's electrospray ionization (ESI) source.[3][4][5][6] Furthermore, its carboxylic acid group can lead to poor ionization efficiency in positive ion mode and potential peak tailing. A successful method requires a strategy that specifically addresses these issues. A published GC-MS/MS method for NMMA in urine required derivatization with pentafluorobenzyl bromide (PFBBr) to increase lipophilicity and volatility, achieving a limit of quantification (LOQ) of 0.5 ng/mL.[7]

Section 2: Sample Preparation - The First Line of Defense

Q2: What is the best sample preparation strategy to remove interferences and concentrate NMMA?

A2: The optimal strategy depends on your matrix, but the goal is always to remove matrix components that cause ion suppression (e.g., phospholipids, salts, proteins) while maximizing NMMA recovery.[3] A simple "dilute-and-shoot" or protein precipitation approach is unlikely to provide the necessary sensitivity.

• Expert Recommendation: Solid-Phase Extraction (SPE) is the preferred method.[8][9] Given NMMA's polar and acidic nature, a mixed-mode SPE sorbent combining anion-exchange and reversed-phase or a polar sorbent is ideal.[8][10] This allows for a multi-step wash protocol to effectively remove different classes of interferences.

Comparison of Sample Preparation Techniques

Technique	Pros	Cons	Best For
Protein Precipitation (PPT)	Fast, simple, inexpensive.	High levels of residual phospholipids and matrix components; significant ion suppression.[5]	Initial screening; high-concentration samples.
Liquid-Liquid Extraction (LLE)	Good for removing non-polar interferences.	NMMA is too polar to partition efficiently into common organic solvents without derivatization or extensive salt addition.	Post-derivatization cleanup.[11]
Solid-Phase Extraction (SPE)	Highly selective, provides excellent cleanup and concentration.[9][10]	Requires method development; more time-consuming and costly than PPT.	Low-level quantification requiring high sensitivity and accuracy.

Q3: Our recoveries from SPE are low and inconsistent. What are we doing wrong?

A3: This is a common issue and usually points to a mismatch between the analyte's chemistry and the SPE protocol.

• Causality Check 1: pH is Critical. NMMA has a carboxylic acid group. For an anion-exchange SPE, the loading buffer pH must be at least 2 units above the pKa of the carboxylic acid to ensure it is deprotonated (negatively charged) and binds to the positively charged sorbent. Conversely, for elution, the pH should be lowered to neutralize the analyte, breaking the ionic bond.

• Causality Check 2: Wash Solvent Strength. Are you prematurely eluting your analyte? A common mistake is using a wash solvent that is too polar or has the wrong pH. For a mixed-mode anion exchange/reversed-phase sorbent, use a non-polar organic wash (e.g., hexane) to remove lipids, followed by a pH-adjusted aqueous wash (e.g., ammonium acetate buffer) to remove other polar interferences without disrupting the ionic retention of NMMA.

• Causality Check 3: Elution Solvent. Your elution solvent must be strong enough to disrupt both retention mechanisms. For a mixed-mode sorbent, this often means a high-organic solvent containing an acid (e.g., 5% formic acid in methanol) to neutralize the analyte for elution from the anion-exchange sites.

Section 3: Chromatography - Achieving Retention and Separation

Q4: NMMA elutes at the solvent front on our C18 column. What chromatographic mode should we use?

A4: Standard reversed-phase chromatography is unsuitable for highly polar compounds like NMMA.[1][2] The best approach is Hydrophilic Interaction Liquid Chromatography (HILIC) .

• Mechanism: HILIC uses a polar stationary phase (like bare silica, amide, or diol) with a high-organic mobile phase (typically >60% acetonitrile).[12][13][14] A water layer forms on the stationary phase, and polar analytes like NMMA partition into this layer, allowing for retention and separation from less polar matrix components.[12][15] This technique is ideal for separating polar compounds that are poorly retained in reversed-phase.[2][14][15]

Workflow for HILIC Method Development

Caption: A streamlined workflow for developing a robust HILIC method.

Section 4: Mass Spectrometry & Detection Strategy

Q5: We have poor signal-to-noise in the MS. How can we improve ionization and detection?

A5: This requires a systematic approach, from the ion source to the detector settings.[16][17]

• Ionization Mode: NMMA has an acidic proton, making it most suitable for Electrospray Ionization in Negative Ion Mode (ESI-) . You will be detecting the deprotonated molecule [M-H]⁻.

• Source Parameters: Ensure ion source parameters (e.g., gas temperatures, gas flows, spray voltage) are optimized specifically for a low-flow, high-organic HILIC mobile phase. A dirty ion source is a common cause of sensitivity loss; regular cleaning is essential.[17]

• Adduct Formation: In positive ion mode, you may see sodium [M+Na]⁺ or potassium [M+K]⁺ adducts, which can split your signal. If you must use positive mode, ensure mobile phase additives like ammonium formate are present to promote the formation of the protonated molecule [M+H]⁺ or ammonium adduct [M+NH₄]⁺.[16][18]

Q6: Should we consider chemical derivatization?

A6: Yes, absolutely. For challenging low-level analyses, chemical derivatization is one of the most powerful tools to enhance sensitivity.[19][20] The strategy is to attach a chemical tag to NMMA's carboxylic acid group that has high ionization efficiency and directs fragmentation.[20][21]

• Why it Works:

  • Improved Chromatography: Derivatization increases the hydrophobicity of NMMA, allowing for excellent retention and peak shape on standard C18 columns, moving it away from early-eluting matrix interferences.

  • Enhanced Ionization: Reagents can be chosen that contain a permanently charged group or a moiety that is very easily protonated (e.g., a tertiary amine), dramatically increasing the signal in positive mode ESI.[19][21]

  • Predictable Fragmentation: The derivative provides a consistent and high-intensity product ion for Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) experiments, which is key for selectivity and sensitivity.[20]

Example Derivatization Agents for Carboxylic Acids

Reagent Class	Example	Mechanism	Benefit
Amine-containing	2-picolylamine (PA)	Amide bond formation (requires coupling agent like EDC).	Introduces a basic amine that is easily protonated in ESI+.[19]
Permanently Charged	Triphenylpyridinium-based	Ester or amide linkage.	Provides a permanent positive charge, ensuring high ESI efficiency.[22]
Halogenated	Pentafluorobenzyl Bromide (PFBBr)	Ester formation.	Used for GC-MS analysis to improve volatility and electron-capture detection.[7]

Section 5: Systematic Troubleshooting Protocol

Q7: My signal is gone or extremely low. Where do I start?

A7: Use a logical, systematic approach. Do not change multiple parameters at once.

Caption: A decision tree for systematically troubleshooting low signal issues.

Experimental Protocols

Protocol 1: Mixed-Mode Anion Exchange SPE for NMMA from Plasma

This protocol is a starting point and must be optimized for your specific application.

• Sorbent: Use a polymeric mixed-mode strong anion exchange/reversed-phase sorbent (e.g., Waters Oasis MAX).

• Condition: Wash cartridge with 1 mL Methanol.

• Equilibrate: Wash cartridge with 1 mL 2% Ammonium Hydroxide in Water.

• Load:

  • Pre-treat 200 µL of plasma by adding 600 µL of 2% Ammonium Hydroxide in Water.

  • Vortex and centrifuge to pellet proteins.

  • Load the supernatant onto the SPE cartridge.

  • Causality: The basic pH ensures NMMA is deprotonated and binds to the anion exchanger.

• Wash 1: Wash with 1 mL of 5% Ammonium Hydroxide in Water to remove polar, neutral, and basic interferences.

• Wash 2: Wash with 1 mL of Methanol to remove non-polar interferences retained by reversed-phase.

• Elute:

  • Elute NMMA with 1 mL of 2% Formic Acid in Methanol.

  • Causality: The acid neutralizes NMMA, breaking the ionic bond, while the methanol disrupts any reversed-phase interactions.

• Dry & Reconstitute: Evaporate the eluate to dryness under nitrogen and reconstitute in 100 µL of the initial mobile phase for HILIC analysis.

Protocol 2: Starting HILIC-MS/MS Method for NMMA

• LC Column: Amide-based HILIC column (e.g., Waters ACQUITY UPLC BEH Amide, 1.7 µm, 2.1 x 100 mm).

• Mobile Phase A: Acetonitrile with 0.1% Formic Acid.

• Mobile Phase B: Water with 0.1% Formic Acid and 10 mM Ammonium Formate.

• Gradient:

  • 0.0 min: 95% A

  • 5.0 min: 50% A

  • 5.1 min: 95% A

  • 7.0 min: 95% A

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple Quadrupole Mass Spectrometer.

• Ionization: ESI, Negative Ion Mode.

• MRM Transitions: (Hypothetical, must be optimized by infusing pure standard)

  • Analyte: NMMA (MW = 117.09 g/mol ). Precursor ion [M-H]⁻: m/z 116.1

  • Quantifier Transition: 116.1 -> 72.1 (Loss of CO₂)

  • Qualifier Transition: 116.1 -> 57.1 (Further fragmentation)

References

• Shimadzu Scientific Instruments. (n.d.). Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu. Retrieved from [Link]

• Element Lab Solutions. (n.d.). HILIC – The Rising Star of Polar Chromatography. Element Lab Solutions. Retrieved from [Link]

• Xie, C., et al. (2021). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 13(15), 1165-1179. Retrieved from [Link]

• SCION Instruments. (n.d.). Sample Preparation – Manual Solid Phase Extraction. SCION Instruments. Retrieved from [Link]

• van der Burg, M. J., et al. (2010). Targeted LC–MS derivatization for aldehydes and carboxylic acids with a new derivatization agent 4-APEBA. Analytical and Bioanalytical Chemistry, 397(2), 665-675. Retrieved from [Link]

• Kuhara, T. (2002). LC-MS metabolomics of polar compounds. Journal of Chromatography B, 781(1-2), 43-55. Retrieved from [Link]

• ResearchGate. (n.d.). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gaschromatography-tandem mass spectrometry. Retrieved from [Link]

• Agilent Technologies. (2018). Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Agilent. Retrieved from [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. NorthEast BioLab. Retrieved from [Link]

• Saraf, A. (2013). Mass Spectrometry analysis of Small molecules. SlideShare. Retrieved from [Link]

• Schettgen, T., et al. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry. Journal of Chromatography B, 1044-1045, 185-193. Retrieved from [Link]

• Raynie, D. E. (2014). Understanding and Improving Solid-Phase Extraction. LCGC International, 27(12). Retrieved from [Link]

• ZefSci. (2023). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. Retrieved from [Link]

• ResearchGate. (n.d.). Simple and practical derivatization procedure for enhanced detection of carboxylic acids in liquid chromatography–electrospray ionization-tandem mass spectrometry. Retrieved from [Link]

• Want, E. J., & Wilson, I. D. (2021). State-of-the-art in LC–MS Approaches for Probing the Polar Metabolome. In Metabolomics. Royal Society of Chemistry. Retrieved from [Link]

• Buchi.com. (n.d.). Why HILIC is what your polar compounds need for purification. Buchi.com. Retrieved from [Link]

• Keyfi, F., et al. (2016). Methylmalonic Acidemia Diagnosis by Laboratory Methods. Iranian Journal of Pathology, 11(2), 99-106. Retrieved from [Link]

• Phenomenex. (n.d.). Solid Phase Extraction for Clean-up of Polar Molecules in Salty Aqueous Samples and Analysis with SFC-UV. Phenomenex. Retrieved from [Link]

• Higashi, T., et al. (2022). A Pyridinium Derivatization Reagent for Highly Sensitive Detection of Poly(carboxylic acid)s Using Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 33(7), 1246-1254. Retrieved from [Link]

• Stoll, D. R. (2022). Essentials of LC Troubleshooting, Part V: What Happened to My Sensitivity?. LCGC North America, 40(10), 472-476. Retrieved from [Link]

• Vrije Universiteit Amsterdam. (n.d.). Targeted LC-MS derivatization for aldehydes and carboxylic acids with a new derivatization agent 4-APEBA. Vrije Universiteit Amsterdam Research Portal. Retrieved from [Link]

• Roemling, R., et al. (2010). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International, 23(6). Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2004). Toxicological Profile for Ammonia. ATSDR. Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). Matrix effect in bioanalysis: an overview. Retrieved from [Link]

• ResearchGate. (n.d.). Recent progress in polar metabolite quantification in plants using liquid chromatography – mass spectrometry (LC-MS). Retrieved from [Link]

• Higashi, T., & Shimada, K. (2007). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Drug Discoveries & Therapeutics, 1(2), 108-118. Retrieved from [Link]

• Labroots. (2021). How to quantify 200 metabolites with one LC-MS/MS method?. YouTube. Retrieved from [Link]

• Organomation. (n.d.). What is Solid Phase Extraction (SPE)?. Organomation. Retrieved from [Link]

• Bioanalysis Zone. (2016). Importance of matrix effects in LC-MS/MS bioanalysis. Bioanalysis Zone. Retrieved from [Link]

• Aficam. (n.d.). Application of Hydrophilic Interaction Chromatography (HILIC) in pharmaceutical analysis. Aficam. Retrieved from [Link]

• Babidge, P. J., & Babidge, W. J. (1994). Determination of methylmalonic acid by high-performance liquid chromatography. Analytical Biochemistry, 216(2), 424-426. Retrieved from [Link]

• Stoll, D. R. (2022). Essentials of LC Troubleshooting, Part V: What Happened to My Sensitivity?. LCGC North America, 40(10). Retrieved from [Link]

• Zhang, Y., et al. (2019). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Pharmaceutical and Biomedical Analysis, 164, 538-545. Retrieved from [Link]

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• 22. pubs.acs.org [pubs.acs.org]

Technical Support Center: Method Validation for 3-(Methylamino)-3-oxopropanoic Acid Quantification

Introduction

Welcome to the technical support center for the quantitative analysis of 3-(Methylamino)-3-oxopropanoic acid, also known as N-methylmalonamic acid. This small, polar metabolite presents unique challenges in bioanalysis, particularly when quantifying it in complex biological matrices such as plasma, urine, or tissue homogenates.[1] A robust and validated analytical method is not merely a regulatory requirement; it is the cornerstone of reliable pharmacokinetic, toxicokinetic, and biomarker studies.[2][3]

This guide is designed for researchers, scientists, and drug development professionals. It provides field-proven insights, troubleshooting guides, and detailed protocols in a direct question-and-answer format to address the specific issues you may encounter during method development, validation, and sample analysis. Our approach is grounded in established regulatory principles from the EMA and ICH M10 guidelines to ensure scientific integrity and data reliability.[4][5][6]

Section 1: Foundational Concepts & General FAQs

This section addresses high-level questions regarding the analytical strategy for 3-(Methylamino)-3-oxopropanoic acid.

Q1: What are the primary analytical challenges associated with quantifying 3-(Methylamino)-3-oxopropanoic acid?

A1: The primary challenges stem directly from its physicochemical properties:

• High Polarity: The molecule is highly water-soluble, making it difficult to retain on traditional reversed-phase (e.g., C18) HPLC columns.[7][8] This often results in elution near or in the solvent front (void volume), where it can co-elute with numerous other endogenous polar interferences, leading to poor peak shape and significant matrix effects.[9]

• Small Molecular Size: Its low mass makes it susceptible to interference from other small endogenous molecules present in biological samples.

• Lack of a Strong Chromophore: The molecule does not possess a strong UV-absorbing chromophore, making sensitive detection by HPLC-UV challenging without derivatization.

• Ionization Efficiency: As a carboxylic acid, its ionization efficiency in mass spectrometry is highly dependent on the mobile phase pH. In complex matrices, competition for ionization from co-eluting compounds (ion suppression) is a major concern.[10][11][12]

Q2: Which analytical platform is most suitable for this analysis: LC-MS/MS, GC-MS, or HPLC-UV?

A2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is unequivocally the preferred platform.

• Why LC-MS/MS? It offers the best combination of sensitivity and selectivity, which is critical for distinguishing the analyte from the complex background of a biological matrix.[13] The use of Multiple Reaction Monitoring (MRM) allows for highly specific detection, minimizing the impact of interferences that might plague other techniques.

• What about GC-MS? Gas chromatography requires analytes to be volatile and thermally stable.[14] 3-(Methylamino)-3-oxopropanoic acid is non-volatile and would require chemical derivatization (e.g., silylation) to mask its polar functional groups (carboxylic acid and amide).[14][15] While feasible, derivatization adds complexity, time, and potential sources of variability to the workflow.[16]

• Is HPLC-UV ever an option? Only if high sensitivity is not required and the matrix is relatively simple. To achieve adequate sensitivity, a derivatization step to attach a UV-active or fluorescent tag would be necessary.[17][18] This approach is often more labor-intensive and less specific than LC-MS/MS.

Q3: What are the key regulatory guidelines I should follow for method validation?

A3: The primary guidelines are the ICH M10 Guideline on Bioanalytical Method Validation and the European Medicines Agency (EMA) Guideline on Bioanalytical Method Validation .[2][4][5] These documents provide a harmonized framework for validating bioanalytical methods used in regulatory submissions. The objective is to demonstrate that the method is suitable for its intended purpose.[3][6]

Section 2: The Method Validation Master Plan

A full validation is required when establishing a new bioanalytical method.[6] The core parameters are summarized below.

Validation Parameter	Purpose	Typical Acceptance Criteria (Small Molecules)
Selectivity & Specificity	To ensure the method can differentiate and quantify the analyte in the presence of other components in the sample (e.g., metabolites, matrix components).	No significant interfering peaks at the retention time of the analyte and internal standard (IS) in at least six unique sources of blank matrix. Response of interferences should be <20% of the LLOQ for the analyte and <5% for the IS.
Linearity & Range	To demonstrate a proportional relationship between analyte concentration and instrument response over a defined range.	A minimum of 6 non-zero standards. The correlation coefficient (r²) should be ≥0.99. Back-calculated concentrations of standards should be within ±15% of nominal (±20% at LLOQ).
Lower Limit of Quantitation (LLOQ)	The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.	Analyte response should be at least 5 times the response of a blank sample. Accuracy: within ±20% of nominal. Precision: ≤20% CV.
Accuracy & Precision	To determine the closeness of measured values to the nominal value (accuracy) and the degree of scatter between measurements (precision).	At least 3 runs with QC samples at LLOQ, Low, Medium, and High concentrations (n=5 per level). Accuracy: Mean concentration at each level within ±15% of nominal (±20% at LLOQ). Precision: CV ≤15% at each level (≤20% at LLOQ).[4]
Matrix Effect	To assess the impact of co-eluting matrix components on the ionization of the analyte and IS.[19]	Evaluated at Low and High QC concentrations in at least six different matrix lots. The IS-normalized matrix factor CV should be ≤15%.
Recovery	To measure the efficiency of the extraction process.	Determined at Low, Medium, and High QC concentrations. Recovery should be consistent, precise, and reproducible (though 100% recovery is not required).
Stability	To ensure the analyte concentration remains unchanged during sample handling, processing, and storage.[20][21]	Assessed via Freeze-Thaw, Bench-Top, Long-Term, and Autosampler stability tests. Mean QC concentrations should be within ±15% of nominal values.[20]
Dilution Integrity	To verify that samples with concentrations above the Upper Limit of Quantitation (ULOQ) can be diluted with blank matrix and analyzed accurately.	Diluted QC samples should be within ±15% of their nominal concentration with a CV ≤15%.

Table based on principles from ICH M10 and EMA guidelines.[2][4][6]

Section 3: Technical Troubleshooting Guide

This section uses a practical Q&A format to solve common experimental problems.

Subsection 3.1: Sample Preparation & Extraction

Q4: My analyte recovery is low and inconsistent. What are the likely causes?

A4: For a polar molecule like 3-(Methylamino)-3-oxopropanoic acid, this is a common issue. Consider these points:

• Protein Precipitation (PPT): If you are using PPT with a solvent like acetonitrile or methanol, the analyte may remain highly soluble in the aqueous portion of the supernatant, but its recovery can be variable. Ensure your solvent-to-plasma ratio is optimized and consistent (e.g., 3:1 or 4:1).

• Liquid-Liquid Extraction (LLE): Due to its high polarity, extracting this analyte into a non-polar organic solvent (like methyl tert-butyl ether) will be very inefficient. If LLE is necessary, you would need to use a more polar solvent (like ethyl acetate) and likely perform pH modification. Since the analyte is acidic, acidifying the sample (e.g., with formic acid) to a pH below its pKa will protonate the carboxyl group, reduce its polarity, and improve its partitioning into the organic phase.

• Solid-Phase Extraction (SPE): This is often the best choice for cleaner extracts. Given the analyte's properties, a mixed-mode or weak anion exchange (WAX) sorbent is ideal. A WAX sorbent will retain the negatively charged carboxylate group under neutral or basic conditions, allowing neutral and basic interferences to be washed away. The analyte can then be eluted with an acidic solvent. A standard C18 sorbent will provide little to no retention.

Q5: I'm seeing significant matrix effects (ion suppression) even after SPE. What's next?

A5: This indicates that matrix components with similar properties to your analyte are co-eluting.[10][11]

• Check for Phospholipids: Phospholipids are a common cause of ion suppression and are not always fully removed by generic SPE protocols. Introduce a stronger organic wash step (e.g., with methanol) before elution if your analyte is retained by ion exchange.

• Optimize Chromatography: The best way to combat matrix effects is to chromatographically separate the analyte from the interfering components.[11] See the chromatography section below for specific strategies.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): An ideal internal standard like ¹³C- or ¹⁵N-labeled 3-(Methylamino)-3-oxopropanoic acid will co-elute with the analyte and experience the same degree of ion suppression. This allows for accurate correction, as the analyte-to-IS peak area ratio will remain constant. This is the most robust solution.

Subsection 3.2: Chromatography (HPLC / LC-MS)

Q6: I can't retain my analyte on a C18 column. It elutes in the void volume. What column should I use?

A6: Standard C18 columns are not suitable for this compound in highly aqueous mobile phases.[8] You need a column designed for polar analytes. The top choices are:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns (e.g., bare silica, amide, diol phases) are excellent for retaining highly polar compounds.[22] They operate with a high percentage of organic solvent (typically acetonitrile) in the mobile phase. The analyte partitions into a water-enriched layer on the stationary phase surface. This is often the most effective approach.

• Polar-Embedded Columns: These are modified reversed-phase columns (e.g., with embedded amide or carbamate groups) that are designed to prevent "phase collapse" in 100% aqueous mobile phases.[9] They offer better retention for polar molecules than traditional C18 columns.

• Aqueous Normal Phase (ANP): This mode uses silica hydride-based stationary phases and can operate in either reversed-phase or normal-phase mode, offering versatile retention for polar compounds.[22]

Q7: My peak shape is terrible (severe tailing). How can I fix it?

A7: Poor peak shape for a polar acidic compound is often due to secondary interactions with the stationary phase or issues with the sample solvent.

• Mobile Phase pH: For a reversed-phase or polar-embedded column, ensure the mobile phase pH is at least 2 units below the pKa of the analyte's carboxylic acid group. This keeps it in the neutral, protonated form, which is better retained and less likely to interact with active sites on the silica surface. A mobile phase containing 0.1% formic acid is a good starting point.[23]

• Sample Solvent (Diluent): The "stronger" the sample solvent, the worse the peak shape. In HILIC, the sample solvent should be as close as possible to the mobile phase composition (i.e., high in organic). Injecting a sample dissolved in a highly aqueous solution onto a HILIC column will cause severe peak distortion.

• Column Overload: Injecting too much mass on the column can lead to tailing. Try injecting a lower concentration or volume.

• Silanol Interactions: Uncapped silanols on the silica surface of the column can interact with the analyte. Using a well-endcapped, high-purity silica column can help. Adding a small amount of a competing base to the mobile phase is sometimes used, but this is less common in LC-MS.

Subsection 3.3: Mass Spectrometry Detection

Q8: How do I select the optimal precursor and product ions for my MRM transition?

A8: This is done by infusing a standard solution of the analyte directly into the mass spectrometer.

• Precursor Ion Selection: Acquire a full scan spectrum in both positive and negative ionization modes to see which provides a better signal. For a carboxylic acid, negative ion mode is often more sensitive, detecting the deprotonated molecule [M-H]⁻. However, sometimes adducts in positive mode (e.g., [M+H]⁺ or [M+Na]⁺) can be useful. Select the most abundant and stable ion as your precursor.

• Product Ion Selection: Perform a product ion scan on your selected precursor. Fragment the precursor using a range of collision energies to find the optimal energy that produces abundant and stable product ions. Choose at least two specific and intense product ions for your MRM transitions. One will be for quantification (quantifier) and the other for confirmation (qualifier). This increases the certainty of your identification.

Q9: I'm experiencing high background noise or seeing interfering peaks in my chromatogram. What should I do?

A9:

• Improve Chromatographic Resolution: This is the most effective solution. Adjust your gradient, mobile phase, or switch to a more selective column (see Q6) to separate the analyte from the interference.

• Increase Mass Resolution: If your instrument allows, use a higher mass resolution setting. This can sometimes resolve the analyte signal from an interference that has a very similar mass-to-charge ratio.

• Check for Contamination: High background can come from contaminated solvents, tubing, or glassware. Ensure you are using high-purity LC-MS grade solvents.

• Optimize Sample Preparation: A cleaner sample will result in a cleaner baseline. Revisit your extraction protocol (see Q4 & Q5) to better remove matrix components.

Section 4: Standard Operating Protocols (SOPs)

SOP 1: General LC-MS/MS Method Development Workflow

• Analyte Characterization: Obtain a reference standard. Determine its solubility and stability in simple solvents.

• Mass Spectrometry Tuning: Infuse the reference standard to determine the optimal ionization mode (positive/negative), precursor ion, product ions, and collision energy.

• Initial Chromatography Screening:

  • Prepare a solution of the analyte in 50:50 acetonitrile:water.

  • Screen different columns: a HILIC column and a polar-embedded reversed-phase column are good starting points.

  • For HILIC: Start with a mobile phase of 90% acetonitrile / 10% water with 10 mM ammonium formate. Run a gradient to increase the aqueous content.

  • For Reversed-Phase: Start with a mobile phase of 5% acetonitrile / 95% water with 0.1% formic acid. Run a gradient to increase the organic content.

• Sample Preparation Development: Test different extraction methods (PPT, SPE) using spiked blank matrix. Analyze the extracts using the initial LC-MS conditions to evaluate recovery and cleanliness.

• Method Optimization: Fine-tune the chromatographic gradient and sample preparation protocol to achieve optimal retention, peak shape, and separation from matrix interferences.

• Internal Standard Selection: Incorporate a stable isotope-labeled internal standard. If unavailable, a structural analog can be used, but it must be proven not to interfere with the analyte and to behave similarly during extraction and ionization.

• Pre-Validation Check: Run a small batch of calibration standards and QC samples to confirm the method meets preliminary performance targets for linearity, accuracy, and precision before committing to a full validation.

SOP 2: Protocol for Assessing Matrix Factor

• Prepare Three Sets of Samples at two concentration levels (Low QC and High QC):

  • Set A (Neat Solution): Spike analyte and IS into the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix. Spike the analyte and IS into the final, clean extracts.

  • Set C (Aqueous Standard): This is the standard QC sample, prepared by spiking the analyte into the biological matrix before extraction. (This set is used for recovery calculation, not matrix factor).

• Analyze all samples using the developed LC-MS/MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Presence of Matrix [Set B]) / (Peak Area in Neat Solution [Set A])

  • An MF > 1 indicates ion enhancement.

  • An MF < 1 indicates ion suppression.

• Calculate the IS-Normalized Matrix Factor:

  • IS-Normalized MF = (Analyte MF) / (Internal Standard MF)

• Assess Variability: Calculate the coefficient of variation (CV) of the IS-Normalized MF across the six different matrix lots. The CV should be ≤15%.

Section 5: Visual Workflows and Diagrams

Diagram 1: Bioanalytical Method Validation Workflow

Caption: High-level workflow for bioanalytical method validation.

Diagram 2: Troubleshooting Poor Peak Shape

Caption: Decision tree for troubleshooting poor chromatographic peak shape.

References

• Preparation and Some Reactions with 3-(Quinolin-3-yl)-3-Oxopropanoic Acid. Revista de la Sociedad Química de México.[Link]

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• Matrix Effect of Diverse Biological Samples Extracted with Different Extraction Ratios on the Detection of β-N-Methylamino-L-Alanine by Two Common LC-MS/MS Analysis Methods. MDPI.[Link]

• Development of RP HPLC method for aminocaproic acid determination in a complex nasal drug. ResearchGate.[Link]

• LC-MS/MS Method for High-Throughput Analysis of Methylmalonic Acid in Serum, Plasma, and Urine: Method for Analyzing Isomers Without Chromatographic Separation. PubMed.[Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for N-methylmalonamic Acid

For researchers, scientists, and drug development professionals, the accurate quantification of biomarkers is paramount. This guide provides an in-depth technical comparison of analytical methods for N-methylmalonamic acid (NMMA), a critical biomarker for assessing exposure to the widely used biocides methylisothiazolinone (MI) and methylchloroisothiazolinone (MCI).[1][2][3][4][5] This document moves beyond a simple listing of protocols to offer a framework for cross-validation, ensuring data integrity and comparability across different analytical platforms.

The Significance of N-methylmalonamic Acid (NMMA) Quantification

N-methylmalonamic acid is the main human metabolite of MI and MCI, biocides commonly found in cosmetics, cleaning agents, and industrial products.[1][3][4][5] Due to the potential for these compounds to cause skin sensitization, monitoring human exposure through the quantification of NMMA in biological matrices, such as urine, is of significant interest.[3][4] The choice of analytical method can profoundly impact the accuracy, sensitivity, and throughput of these measurements. This guide focuses on the two most prevalent and robust techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Core Principles of Analytical Method Cross-Validation

Before delving into method specifics, it is crucial to understand the principles of cross-validation. Cross-validation is the process of demonstrating that two distinct analytical methods are equivalent and can be used interchangeably to produce comparable data.[6][7] This is essential when, for example, a study transitions from one analytical platform to another or when data from different laboratories need to be consolidated. The European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) provide comprehensive guidelines on bioanalytical method validation, which form the foundation of the principles discussed herein.[8][9][10][11][12]

A robust cross-validation protocol should assess key performance parameters to identify any systemic bias between methods.[13] The International Council for Harmonisation (ICH) M10 guideline emphasizes the importance of a statistical assessment to measure this bias.[13][14]

Comparative Analysis of LC-MS/MS and GC-MS/MS for NMMA

Both LC-MS/MS and GC-MS/MS are powerful techniques for the quantification of small molecules like NMMA. However, they operate on different principles of separation and ionization, leading to distinct advantages and disadvantages.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle: LC-MS/MS separates analytes in a liquid mobile phase based on their physicochemical properties as they pass through a stationary phase (the column). The separated analytes are then ionized and detected by a tandem mass spectrometer, which provides high selectivity and sensitivity.

Advantages:

• High Throughput: Modern LC-MS/MS systems can have very short run times, allowing for the analysis of a large number of samples in a single run.[15][16]

• Reduced Sample Preparation: Often requires less extensive sample cleanup and derivatization compared to GC-MS/MS.

• Suitability for Polar and Thermally Labile Compounds: Ideal for analyzing polar molecules like NMMA without the need for chemical modification to increase volatility.

Limitations:

• Matrix Effects: The presence of other components in the sample matrix can suppress or enhance the ionization of the target analyte, potentially affecting accuracy.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

Principle: GC-MS/MS separates volatile and thermally stable analytes in a gaseous mobile phase. Analytes are vaporized and passed through a capillary column, separating based on their boiling points and interactions with the stationary phase. Similar to LC-MS/MS, detection is achieved with a tandem mass spectrometer.

Advantages:

• High Chromatographic Resolution: GC can provide excellent separation of complex mixtures.

• High Sensitivity and Specificity: When coupled with tandem mass spectrometry, GC-MS/MS offers very low detection limits.[4][17]

Limitations:

• Derivatization Required: NMMA is not sufficiently volatile for direct GC analysis and requires a chemical derivatization step to increase its volatility.[4][17] This adds a step to the sample preparation, increasing time and potential for variability.

• Lower Throughput: The derivatization step and typically longer run times result in a lower sample throughput compared to modern LC-MS/MS methods.[15]

Performance Data Comparison

The following table summarizes typical performance characteristics for validated LC-MS/MS and GC-MS/MS methods for NMMA quantification in urine.

Performance Parameter	LC-MS/MS	GC-MS/MS
Limit of Quantification (LOQ)	~0.2 - 0.5 ng/mL	~0.5 ng/mL[4]
Precision (%CV)	Within-run: <15%, Between-run: <15%	Within and between-series: 3.7 - 10.9%[4]
Accuracy (% Recovery)	86.3 - 101.8%[18]	89 - 114%[4]
Sample Throughput	High (≤160 samples/run)[15][16]	Lower (36 samples/run)[15]
Derivatization Required?	No	Yes[4][17]

Experimental Protocols

Below are detailed, step-by-step methodologies for the quantification of NMMA using both LC-MS/MS and GC-MS/MS.

LC-MS/MS Method Protocol

This protocol is a synthesized example based on common practices in the field.

• Sample Preparation (Urine): a. Thaw frozen urine samples at room temperature. b. Vortex mix the samples to ensure homogeneity. c. To 100 µL of urine, add an internal standard solution (e.g., isotopically labeled NMMA). d. Perform a protein precipitation step by adding a solvent like acetonitrile. e. Vortex and centrifuge the samples to pellet the precipitated proteins. f. Transfer the supernatant to a clean vial for analysis.

• LC-MS/MS Analysis: a. Liquid Chromatography: i. Column: A reversed-phase C18 column is typically used. ii. Mobile Phase: A gradient elution with water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an acid like formic acid to improve peak shape. iii. Flow Rate: A typical flow rate is around 0.4-0.6 mL/min. iv. Injection Volume: 5-10 µL. b. Tandem Mass Spectrometry: i. Ionization Mode: Electrospray Ionization (ESI) in negative ion mode. ii. Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for NMMA and its internal standard.

GC-MS/MS Method Protocol

This protocol is a synthesized example based on published methods.[4]

• Sample Preparation and Derivatization (Urine): a. Thaw and vortex urine samples. b. To a specific volume of urine, add an internal standard (e.g., ¹³C₃-NMMA). c. Freeze-dry the urine samples. d. Perform derivatization by adding a derivatizing agent (e.g., pentafluorobenzyl bromide in an anhydrous solvent).[4] e. Incubate the samples to allow the reaction to complete. f. Perform a liquid-liquid extraction to isolate the derivatized NMMA into an organic solvent (e.g., n-hexane).[4] g. Evaporate the organic solvent and reconstitute the sample in a suitable solvent for injection.

• GC-MS/MS Analysis: a. Gas Chromatography: i. Column: A capillary column with a suitable stationary phase (e.g., a 5% phenyl-methylpolysiloxane). ii. Carrier Gas: Helium at a constant flow rate. iii. Temperature Program: A temperature gradient is used to separate the analytes. iv. Injection Mode: Splitless injection is often used for trace analysis. b. Tandem Mass Spectrometry: i. Ionization Mode: Electron Ionization (EI). ii. Detection: MRM is used to monitor specific ion transitions for the derivatized NMMA and its internal standard.[4]

Cross-Validation Workflow

A well-structured cross-validation study is essential to ensure the comparability of data between two analytical methods.

Caption: A workflow for the cross-validation of LC-MS/MS and GC-MS/MS methods for NMMA.

Decision Framework for Method Selection

The choice between LC-MS/MS and GC-MS/MS depends on the specific needs of the study. This diagram illustrates a decision-making framework.

Caption: A decision tree for selecting an analytical method for NMMA quantification.

Conclusion

Both LC-MS/MS and GC-MS/MS are robust and reliable methods for the quantification of N-methylmalonamic acid in biological samples. LC-MS/MS offers the significant advantage of higher throughput and simpler sample preparation, making it highly suitable for large-scale biomonitoring studies.[15][16][19] GC-MS/MS, while requiring a derivatization step, provides excellent sensitivity and chromatographic resolution.

The decision of which method to employ should be based on the specific requirements of the study, including the number of samples, the complexity of the sample matrix, and the available instrumentation and expertise. Regardless of the chosen method, a thorough validation according to regulatory guidelines is essential to ensure the generation of high-quality, reliable data. When data from different methods or laboratories are to be compared, a rigorous cross-validation study is not just recommended but necessary to uphold the scientific integrity of the research.

References

• Centers for Disease Control and Prevention. (n.d.). An LC-MS/MS method for serum methylmalonic acid suitable for monitoring vitamin B12 status in population surveys. CDC Stacks. [Link]

• Mineva, E. M., Zhang, M., Pfeiffer, C. M., & Schleicher, R. L. (2015). An LC-MS/MS method for serum methylmalonic acid suitable for monitoring vitamin B12 status in population surveys. Analytical and bioanalytical chemistry, 407(17), 5149–5156. [Link]

• SciSpace. (n.d.). An LC-MS/MS method for serum methylmalonic acid suitable for monitoring vitamin B12 status in population surveys. [Link]

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• ResearchGate. (n.d.). GC/MS/MS-chromatograms (MRM-mode) of one volunteer pre- and post-dosage.... [Link]

• PubMed. (n.d.). Quantitation of urinary methylmalonic acid by gas chromatography mass spectrometry and its clinical applications. [Link]

• PubMed. (n.d.). Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers. [Link]

• PubMed Central. (n.d.). Methylmalonic Acidemia Diagnosis by Laboratory Methods. [Link]

• ResearchGate. (n.d.). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gaschromatography-tandem mass spectrometry. [Link]

• PubMed. (n.d.). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry. [Link]

• Royal Society of Chemistry. (n.d.). Quantification of a mercapturate metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone (“M-12”) in human urine using online-SPE-LC/MS/MS. [Link]

• National Institutes of Health. (n.d.). Validation of Analytical Methods for Biomarkers Employed in Drug Development. [Link]

• European Medicines Agency. (n.d.). Bioanalytical method validation. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• IQVIA. (n.d.). Cross-Validations in Regulated Bioanalysis. [Link]

• PubMed. (n.d.). N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen Bank From 2000 to 2017 - Exposure and Time Trends. [Link]

• International Journal of Medical Research and Review. (n.d.). Method Development and Validation of Methylmalonic Acid by Liquid Chromatography / Mass Spectrometry. [Link]

• European Bioanalysis Forum. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• Therapeutic Goods Administration. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis Step 5. [Link]

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A Comparative Guide to 3-(Methylamino)-3-oxopropanoic Acid and Other Malonamic Acid Derivatives for Researchers

Malonamic acids, the monoamides of malonic acid, represent a significant scaffold in medicinal chemistry and chemical biology. Their inherent bifunctionality, possessing both a carboxylic acid and an amide group, allows for diverse chemical modifications and interactions with biological targets. This guide focuses on 3-(methylamino)-3-oxopropanoic acid (also known as N-methylmalonamic acid) and provides a comparative analysis with its ethyl, phenyl, and benzyl analogues to elucidate the impact of N-substitution on their key characteristics.

Comparative Analysis of Physicochemical Properties

The nature of the substituent on the amide nitrogen profoundly influences the physicochemical properties of malonamic acid derivatives, which in turn dictates their pharmacokinetic and pharmacodynamic profiles. A comparison of key parameters is presented below.

Compound	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	pKa (Predicted)	clogP (Predicted)
1	3-(Methylamino)-3-oxopropanoic acid	C₄H₇NO₃	117.10	157[1]	3.69[2]	-1.5
2	3-(Ethylamino)-3-oxopropanoic acid	C₅H₉NO₃	131.13	Not Reported	~3.7	-1.0
3	3-Oxo-3-(phenylamino)propanoic acid	C₉H₉NO₃	179.17	Not Reported	~3.8	0.5
4	3-(Benzylamino)-3-oxopropanoic acid	C₁₀H₁₁NO₃	193.20	Not Reported	~3.8	0.8

Note: Predicted values for pKa and clogP are based on computational models and should be considered as estimates.

The data suggest that increasing the size and lipophilicity of the N-substituent from methyl to benzyl corresponds with a predicted increase in the octanol-water partition coefficient (clogP), indicating a shift towards greater hydrophobicity. The pKa of the carboxylic acid group is predicted to be relatively consistent across these derivatives, remaining in the acidic range.

Synthesis and Spectroscopic Characterization

The synthesis of N-substituted malonamic acids is typically achieved through the reaction of a malonic acid derivative with a primary amine. A general and reliable method involves the aminolysis of diethyl malonate or a similar malonic acid ester.

General Synthetic Workflow

Caption: General synthetic workflow for N-substituted malonamic acids.

Spectroscopic Data:

• ¹H NMR: The methylene protons between the carbonyl groups typically appear as a singlet around 3.0-3.5 ppm. The chemical shift of the N-H proton will vary depending on the solvent and concentration. The protons of the N-substituent will have characteristic chemical shifts and splitting patterns.

• ¹³C NMR: The carbonyl carbons of the amide and carboxylic acid will resonate at the downfield end of the spectrum, typically between 165-180 ppm. The methylene carbon will appear around 40-45 ppm.

• IR Spectroscopy: Characteristic absorptions include a broad O-H stretch from the carboxylic acid (around 2500-3300 cm⁻¹), a C=O stretch from the carboxylic acid (around 1700-1730 cm⁻¹), and a C=O stretch from the amide (amide I band, around 1630-1680 cm⁻¹).

Biological Activities: A Comparative Overview

Malonamic acid derivatives have been investigated for a range of biological activities, including anti-inflammatory, antibacterial, and antifungal properties. The nature of the N-substituent plays a crucial role in determining the potency and spectrum of these activities.

Anti-inflammatory Activity: 3-(Methylamino)-3-oxopropanoic acid has been reported to possess anti-inflammatory properties[1]. This activity is often evaluated using in vivo models such as the carrageenan-induced paw edema assay in rodents. The mechanism may involve the inhibition of inflammatory mediators.

Antimicrobial Activity: The introduction of aromatic and heterocyclic moieties to the malonamic acid scaffold has been a strategy to develop novel antimicrobial agents. While specific data for the compared compounds is limited, related N-aryl amides have shown antibacterial activity, and benzylamides have been investigated for antifungal properties. The minimum inhibitory concentration (MIC) is a key parameter to quantify this activity.

Experimental Protocols

Synthesis of 3-(Methylamino)-3-oxopropanoic acid (1)

This protocol is a representative procedure for the synthesis of N-alkyl malonamic acids.

Materials:

• Diethyl malonate

• Methylamine (40% in water)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Ethanol

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve diethyl malonate (1 equivalent) in ethanol.

• Add an excess of aqueous methylamine (2-3 equivalents) to the solution.

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• To the resulting residue, add a 1 M solution of sodium hydroxide (2.2 equivalents) and stir at room temperature overnight to saponify the ester.

• Wash the aqueous solution with diethyl ether to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and carefully acidify to pH 2-3 with concentrated hydrochloric acid.

• A white precipitate of 3-(methylamino)-3-oxopropanoic acid should form.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product.

In Vitro Anti-inflammatory Assay: Inhibition of Albumin Denaturation

This assay provides a preliminary screening for anti-inflammatory activity.

Materials:

• Bovine serum albumin (BSA)

• Phosphate buffered saline (PBS, pH 6.4)

• Test compounds (dissolved in a suitable solvent like DMSO)

• Diclofenac sodium (as a positive control)

Procedure:

• Prepare a 0.2% w/v solution of BSA in PBS.

• Prepare various concentrations of the test compounds and the standard drug.

• To 5 mL of the BSA solution, add 0.1 mL of the test compound or standard at different concentrations.

• Incubate the samples at 37°C for 20 minutes.

• Induce denaturation by heating the samples at 70°C in a water bath for 10 minutes.

• After cooling, measure the turbidity of the solutions at 660 nm using a spectrophotometer.

• Calculate the percentage inhibition of denaturation using the following formula: % Inhibition = [(Absorbance of control - Absorbance of test sample) / Absorbance of control] x 100

• Determine the IC₅₀ value, which is the concentration of the compound that causes 50% inhibition of albumin denaturation.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This is a standard method to assess antibacterial or antifungal activity.

Materials:

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• Bacterial or fungal inoculum, adjusted to 0.5 McFarland standard

• Test compounds (dissolved in a suitable solvent)

• Sterile 96-well microtiter plates

• Standard antibiotic or antifungal drug (as a positive control)

Procedure:

• Perform serial two-fold dilutions of the test compounds and the standard drug in the appropriate broth in the wells of a 96-well plate.

• Inoculate each well with the standardized microbial suspension.

• Include a growth control (broth with inoculum, no drug) and a sterility control (broth only).

• Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 30°C or 35°C for fungi) for 18-24 hours (bacteria) or 24-48 hours (fungi).

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Structure-Activity Relationship (SAR) Insights

The following diagram illustrates the key structural components of malonamic acid derivatives and their potential influence on biological activity.

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A Comparative Toxicokinetic Guide to Methylisothiazolinone and Chloromethylisothiazolinone Metabolites

For researchers, scientists, and drug development professionals, a nuanced understanding of a compound's toxicokinetics—its absorption, distribution, metabolism, and excretion (ADME)—is fundamental to assessing its safety profile. This guide provides an in-depth, objective comparison of the toxicokinetic differences between the metabolites of two widely used biocides: Methylisothiazolinone (MI) and 5-Chloro-2-methyl-4-isothiazolin-3-one (CMI). While often used in combination, their metabolic fates diverge significantly, influencing their potential for systemic exposure and toxicity.

Introduction: The Significance of Metabolic Divergence

Methylisothiazolinone (MI) and Chloromethylisothiazolinone (CMI) are potent preservatives effective against a broad spectrum of microorganisms.[1] Their utility, however, is paralleled by concerns regarding their potential to cause allergic contact dermatitis and other toxic effects.[1][2][3] A critical aspect of their toxicology lies not only in the parent compounds but also in the characteristics of their metabolites. The structural difference between MI and CMI—a single chlorine atom on the isothiazolinone ring of CMI—profoundly influences their reactivity and subsequent metabolic pathways. This guide will elucidate these differences, providing experimental context and data to inform risk assessment and guide future research.

Absorption: A Tale of Two Permeation Rates

The initial step in systemic exposure, absorption, presents a key differentiator between MI and CMI, particularly through the dermal route.

Key Findings from Dermal Absorption Studies:

• Methylisothiazolinone (MI): Exhibits rapid permeation through human skin. Ex vivo studies using diffusion cell systems have shown that MI can permeate the skin with a lag time of less than 15 minutes.[4] The rate of absorption is influenced by the formulation, with aqueous solutions generally showing higher permeation than creams or lotions.[4]

• Chloromethylisothiazolinone (CMI): In stark contrast, CMI demonstrates significantly slower skin permeation, with lag times exceeding 3.5 hours.[4] In some cosmetic formulations like creams, CMI was not found to permeate the skin at all during the experimental period.[4]

This marked difference in absorption rates is likely attributable to the higher reactivity of the chlorinated compound. CMI is more prone to react with nucleophiles in the skin, such as amino acids in proteins, effectively reducing the amount of parent compound available for systemic absorption.

Metabolism: The Central Role of Glutathione Conjugation

The metabolism of both MI and CMI is primarily a detoxification process initiated by conjugation with the endogenous antioxidant glutathione (GSH).[5][6][7] This reaction, often catalyzed by glutathione S-transferases (GSTs), involves the opening of the isothiazolinone ring.[6][8]

The initial glutathione adduct undergoes further enzymatic processing to form more water-soluble metabolites that can be readily excreted. The key distinction in the metabolic pathways of MI and CMI appears to arise from the initial interaction with glutathione, which is influenced by the presence of the chlorine atom in CMI.

Below is a generalized workflow for investigating the in vitro metabolism of isothiazolinones, a common experimental approach in this field.

Experimental Protocol: In Vitro Metabolism of Isothiazolinones using Liver Microsomes

Objective: To identify and characterize the metabolites of MI and CMI formed by hepatic enzymes.

Methodology:

• Preparation of Liver Microsomes:

  • Homogenize liver tissue from a relevant species (e.g., rat, human) in a buffered solution.

  • Perform differential centrifugation to isolate the microsomal fraction, which is rich in cytochrome P450 and other drug-metabolizing enzymes.

  • Resuspend the microsomal pellet in a suitable buffer and determine the protein concentration.

• Incubation:

  • In a reaction vessel, combine the liver microsomes, a NADPH-generating system (to support P450 activity), and the test compound (MI or CMI).

  • Include a control incubation without the NADPH-generating system to assess non-enzymatic degradation.

  • Incubate the mixture at 37°C for a specified time course (e.g., 0, 15, 30, 60 minutes).

• Sample Quenching and Extraction:

  • Stop the reaction by adding a cold organic solvent (e.g., acetonitrile).

  • Centrifuge the samples to precipitate proteins.

  • Collect the supernatant containing the parent compound and its metabolites.

• Analysis:

  • Analyze the supernatant using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS).

  • Identify potential metabolites by comparing the mass spectra of the samples to the parent compound and predicting potential biotransformations (e.g., hydroxylation, glutathione conjugation).

• Data Interpretation:

  • Quantify the depletion of the parent compound over time to determine its metabolic stability.

  • Characterize the chemical structures of the identified metabolites.

Comparative Metabolite Profiles: A Divergence in Major Pathways

While both MI and CMI undergo metabolism, the resulting major metabolites differ significantly, pointing to distinct metabolic pathways.

N-methylmalonamic acid (NMMA): A Common, but Quantitatively Different, Metabolite

One of the primary metabolites identified for both MI and CMI is N-methylmalonamic acid (NMMA).[9][10] However, the quantitative excretion of NMMA following exposure to MI versus CMI shows some differences, although not as pronounced as for other metabolites.[9]

The Mercapturic Acid Pathway: A Key Point of Differentiation

A crucial discovery in distinguishing the metabolism of MI and CMI comes from the analysis of a specific mercapturic acid metabolite, the 3-mercapturic acid conjugate of 3-thiomethyl-N-methyl-propionamide, often referred to as "M-12".[9][11]

• For Methylisothiazolinone (MI): M-12 is a major human metabolite. Studies have shown that on a molar basis, M-12 accounts for approximately 7.1% of the MI dose excreted in urine.[9][11] The excretion of this metabolite is rapid, with a mean half-life of about 3.6 hours.[9][11]

• For Chloromethylisothiazolinone (CMI): In stark contrast, M-12 is only a minor metabolite of CMI. The same human study revealed that M-12 represented a mere 0.13% of the CMI dose excreted in urine.[9]

This significant difference suggests that the metabolic pathways of MI and CMI diverge substantially after the initial ring-opening. It is hypothesized that the chlorine atom on the CMI ring is a primary site for direct attack by glutathione, leading to a different glutathione conjugate and a distinct subsequent metabolic cascade compared to the unsubstituted MI.[9]

The following diagram illustrates the proposed metabolic pathways leading to the formation of the M-12 metabolite.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Methylchloroisothiazolinone/Methylisothiazolinone and Methylisothiazolinone Sensitivity in Hungary - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Can glutathione-containing emollients inactivate methylchloroisothiazolinone/methylisothiazolinone? - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Metabolism of Glutathione S-Conjugates: Multiple Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New data on the metabolism of chloromethylisothiazolinone and methylisothiazolinone in human volunteers after oral dosage: excretion kinetics of a urinary mercapturic acid metabolite (“M-12”) - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. New data on the metabolism of chloromethylisothiazolinone and methylisothiazolinone in human volunteers after oral dosage: excretion kinetics of a urinary mercapturic acid metabolite ("M-12") - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Biomonitoring of Methyl Isocyanate Exposure: Mercapturic Acid vs. Alternative Biomarkers

For researchers, drug development professionals, and toxicologists, the accurate assessment of exposure to highly reactive compounds like methyl isocyanate (MIC) is a critical challenge. The infamous Bhopal disaster tragically underscored the devastating acute and long-term health consequences of MIC exposure, making the development of reliable biomarkers a public health priority[1]. This guide provides an in-depth technical comparison of the primary urinary biomarker for MIC exposure, methylcarbamoyl mercapturic acid (MCAMA), and explores the potential and limitations of alternative biomarkers such as protein adducts.

Initially, it is crucial to address a common point of confusion: N-methylmalonamic acid (NMMA) is a validated biomarker for exposure to the biocides methylisothiazolinone (MI) and chloromethylisothiazolinone (MCI), but it is not a recognized metabolite of methyl isocyanate (MIC). This guide will therefore focus on the scientifically established biomarkers for MIC.

The Biochemical Rationale for MIC Biomarkers

Methyl isocyanate is an extremely reactive electrophile that readily reacts with nucleophilic groups in biological macromolecules, leading to cellular damage. The body's defense mechanisms against such electrophilic compounds often involve detoxification pathways, which can be exploited for biomonitoring.

The Mercapturic Acid Pathway: The Primary Route of MIC Detoxification

The principal metabolic pathway for the detoxification of MIC involves conjugation with the endogenous antioxidant glutathione (GSH). This reaction, catalyzed by glutathione S-transferases (GSTs), forms a glutathione conjugate. This conjugate is then sequentially metabolized in the mercapturic acid pathway to yield a more water-soluble and excretable compound, N-acetyl-S-(N-methylcarbamoyl)-L-cysteine, commonly known as methylcarbamoyl mercapturic acid (MCAMA)[2]. The excretion of MCAMA in urine provides a non-invasive measure of MIC exposure.

Figure 1: Metabolic pathway of methyl isocyanate to methylcarbamoyl mercapturic acid.

Protein Adducts: A Longer-Term Record of Exposure

Given its high reactivity, MIC can also form covalent adducts with nucleophilic sites on proteins, most notably with abundant blood proteins like hemoglobin (Hb) and albumin (Alb)[3][4]. These protein adducts are not part of a detoxification pathway but rather represent a form of molecular damage. Their stability and longer biological half-lives compared to urinary metabolites offer a wider window for exposure assessment. For example, hemoglobin adducts can reflect cumulative exposure over the lifespan of an erythrocyte, which is approximately 120 days[5].

Methylcarbamoyl Mercapturic Acid (MCAMA) as a Biomarker

MCAMA is currently the most widely accepted and utilized biomarker for assessing MIC exposure. Its presence in urine makes sample collection non-invasive and straightforward.

Analytical Methodology: LC-MS/MS for Sensitive and Specific Quantification

The gold standard for the quantification of MCAMA in urine is liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique offers high sensitivity and specificity, allowing for the detection of low levels of exposure.

Experimental Protocol: Quantification of Urinary MCAMA by LC-MS/MS

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • Vortex mix for 15 seconds.

  • Centrifuge at 4000 rpm for 10 minutes to pellet any precipitate.

  • Transfer 100 µL of the supernatant to a clean microcentrifuge tube.

  • Add 10 µL of a stable isotope-labeled internal standard solution (e.g., ¹³C₃-¹⁵N-MCAMA) to correct for matrix effects and variations in instrument response.

  • Dilute the sample with 900 µL of a suitable buffer, such as 15 mM ammonium acetate in water.

  • Vortex mix and transfer to an autosampler vial for analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Use a reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

    • Employ a gradient elution with mobile phases such as 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

    • A typical gradient might be: 0-1 min, 2% B; 1-5 min, 2-98% B; 5-6 min, 98% B; 6-6.1 min, 98-2% B; 6.1-8 min, 2% B.

  • Tandem Mass Spectrometry:

    • Operate the mass spectrometer in negative electrospray ionization (ESI-) mode.

    • Use Multiple Reaction Monitoring (MRM) to detect specific precursor-to-product ion transitions for MCAMA and its internal standard.

Sources

• 1. epa.gov [epa.gov]
• 2. Characterization of US population levels of urinary methylcarbamoyl mercapturic acid, a metabolite of N,N-dimethylformamide and methyl isocyanate, in the National Health and Nutrition Examination Survey (NHANES) 2005–2006 and 2011–2016 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biomonitoring Human Albumin Adducts: The Past, the Present, and the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Hemoglobin adducts in workers exposed to 1,6-hexamethylene diisocyanate - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Correlation of 3-(Methylamino)-3-oxopropanoic Acid Levels with Biocide Exposure

For researchers, scientists, and drug development professionals, the identification of sensitive and specific biomarkers of chemical exposure is a critical pursuit. This guide provides an in-depth technical comparison of methodologies and current knowledge surrounding biomarkers of biocide exposure, with a specific focus on the potential, yet unvalidated, role of 3-(Methylamino)-3-oxopropanoic acid. While direct evidence linking this specific molecule to biocide exposure is not yet established in the scientific literature, this guide will explore its potential as a case study for novel biomarker discovery and validation. We will compare this hypothetical biomarker to well-established markers for common biocides, providing the necessary context and experimental frameworks for researchers in the field.

Introduction: The Quest for Novel Biomonitoring Tools

Biocides are a broad category of chemical substances used to control harmful organisms, and they are present in a vast array of consumer and industrial products.[1][2] Human exposure to these compounds is widespread, and there is a growing need for robust biomonitoring tools to assess exposure levels and potential health risks.[2][3] Biomarkers of exposure are chemicals or their metabolites that can be measured in biological samples (e.g., urine, blood) to indicate an exposure has occurred.[4] While biomarkers for some classes of biocides are well-established, the discovery of novel, more specific, and sensitive markers is an ongoing area of research.

This guide will first provide a comparative overview of established biomarkers for common biocide classes. It will then delve into the chemical nature of 3-(Methylamino)-3-oxopropanoic acid, also known as N-methylmalonamic acid, and explore a hypothetical framework for its potential as a biomarker for a specific class of nitrogen-containing biocides. Finally, we will present a comprehensive comparison of analytical methodologies and a detailed protocol for the detection of small polar metabolites, providing a roadmap for the validation of new biomarkers like 3-(Methylamino)-3-oxopropanoic acid.

Section 1: Established Biomarkers for Common Biocides: A Comparative Review

The ideal biomarker of exposure is a metabolite that is unique to the parent compound, produced in a dose-dependent manner, and stable in the chosen biological matrix.[4][5] Below is a comparative table of established biomarkers for several common classes of biocides.

Biocide Class	Parent Compound Examples	Biomarker of Exposure	Biological Matrix	Analytical Method	Key Considerations
Organophosphates	Chlorpyrifos, Malathion	Dialkyl phosphates (DAPs), e.g., Diethyl phosphate (DEP)	Urine	GC-MS, LC-MS/MS	Non-specific to parent compound; reflects recent exposure.
Pyrethroids	Permethrin, Cypermethrin	3-Phenoxybenzoic acid (3-PBA)	Urine	GC-MS, LC-MS/MS	Common metabolite for many pyrethroids; indicates recent exposure.[4]
Triazine Herbicides	Atrazine, Simazine	Atrazine mercapturate, Deethylatrazine (DEA)	Urine	LC-MS/MS, Immunoassay	More specific than DAPs or 3-PBA; reflects recent exposure.
Isothiazolinones	Methylisothiazolinone (MI)	N-methylmalonamic acid (N-MMA) - Hypothesized	Urine	HILIC-LC-MS/MS	Specificity and kinetics are currently unknown and require validation.
Glyphosate	Glyphosate	Glyphosate, Aminomethylphosphonic acid (AMPA)	Urine	LC-MS/MS, ELISA	AMPA is also a metabolite of other phosphonates.

This table highlights that while several biomarkers are in use, many are not specific to a single parent biocide. This lack of specificity underscores the need for the discovery and validation of novel biomarkers.

Section 2: 3-(Methylamino)-3-oxopropanoic Acid: A Hypothetical Biomarker for N-Methylated Biocides?

3-(Methylamino)-3-oxopropanoic acid (CAS 42105-98-6) is a small, polar organic molecule.[6][7] Its structure, containing a methylamino group and a carboxylic acid function, suggests it could be a metabolic product of xenobiotics containing an N-methyl group. While there is currently no direct published evidence linking this compound to biocide exposure, we can hypothesize a plausible metabolic pathway from certain biocides.

For instance, some biocides are N-methylated compounds. A plausible, yet speculative, metabolic pathway could involve the oxidative metabolism of an N-methyl group, leading to the formation of a reactive intermediate that could then be further metabolized to 3-(Methylamino)-3-oxopropanoic acid.

Below is a hypothetical metabolic pathway illustrating how an N-methylated xenobiotic could potentially be metabolized to 3-(Methylamino)-3-oxopropanoic acid.

Figure 1: Hypothetical metabolic pathway of an N-methylated biocide to 3-(Methylamino)-3-oxopropanoic acid.

It is crucial to emphasize that this pathway is speculative and requires experimental validation. The purpose of presenting this hypothesis is to stimulate research into this and other potential novel biomarkers.

Section 3: A Framework for Validating Novel Biomarkers of Biocide Exposure

The validation of a new biomarker is a multi-step process that requires rigorous scientific investigation. The following workflow outlines a general framework for the validation of a novel biomarker of biocide exposure, such as 3-(Methylamino)-3-oxopropanoic acid.

Figure 2: General workflow for the validation of a novel biomarker of biocide exposure.

This framework ensures that a potential biomarker is thoroughly characterized and its relationship with the exposure is scientifically established before it can be used in a regulatory or clinical setting.

Section 4: Comparative Analysis of Analytical Methodologies

The accurate quantification of small, polar metabolites like 3-(Methylamino)-3-oxopropanoic acid in complex biological matrices is challenging. The choice of analytical technique is critical for developing a robust and reliable assay. Below is a comparison of common analytical platforms.

Analytical Technique	Principle	Advantages	Disadvantages	Suitability for 3-(Methylamino)-3-oxopropanoic acid
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	High chromatographic resolution, extensive libraries for identification.	Requires derivatization for polar, non-volatile compounds, which can be complex and introduce variability.	Moderate: Requires derivatization, which can be a significant drawback for high-throughput analysis.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Separation of compounds in liquid phase followed by selective mass-based detection.	High sensitivity and selectivity, suitable for a wide range of compounds without derivatization.	Matrix effects can suppress or enhance ionization, requiring careful sample preparation and internal standards.	High: The method of choice for targeted quantification of small polar molecules in biological fluids.
Hydrophilic Interaction Liquid Chromatography (HILIC)-MS/MS	A variation of LC-MS that uses a polar stationary phase to retain and separate polar compounds.	Improved retention of very polar compounds that are not well-retained by reverse-phase LC.	Can be more sensitive to mobile phase composition and matrix effects than reverse-phase LC.	Very High: Ideal for retaining and separating small, polar metabolites like the target analyte.
Enzyme-Linked Immunosorbent Assay (ELISA)	Immunoassay-based technique using specific antibodies for detection.	High throughput, cost-effective for large numbers of samples, does not require sophisticated instrumentation.	Development of specific antibodies can be time-consuming and expensive; potential for cross-reactivity.	Low to Moderate: Would require the development of a specific antibody, which is a significant undertaking for a novel biomarker.

For the initial discovery and validation of 3-(Methylamino)-3-oxopropanoic acid as a biomarker, HILIC-LC-MS/MS would be the most suitable analytical technique due to its high sensitivity, selectivity, and ability to effectively separate polar compounds.

Section 5: Experimental Protocol: A General Method for Targeted Analysis of Polar Metabolites in Urine using LC-MS/MS

This protocol provides a general workflow for the targeted analysis of a small polar metabolite, such as 3-(Methylamino)-3-oxopropanoic acid, in human urine. This method would need to be optimized and validated for the specific analyte.

1. Materials and Reagents:

• Urine samples (stored at -80°C)

• Analytical standard of 3-(Methylamino)-3-oxopropanoic acid

• Stable isotope-labeled internal standard (e.g., 13C, 15N-labeled 3-(Methylamino)-3-oxopropanoic acid)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• 0.2 µm syringe filters

2. Sample Preparation:

• Thaw urine samples on ice.

• Vortex samples for 10 seconds.

• To a 1.5 mL microcentrifuge tube, add 100 µL of urine.

• Add 10 µL of internal standard solution (concentration to be optimized).

• Add 400 µL of cold acetonitrile to precipitate proteins.

• Vortex for 30 seconds.

• Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% acetonitrile, 5% water with 0.1% formic acid).

• Vortex for 15 seconds.

• Filter the reconstituted sample through a 0.2 µm syringe filter into an LC autosampler vial.

3. LC-MS/MS Analysis (HILIC):

• LC System: A high-performance liquid chromatography system.

• Column: A HILIC column (e.g., amide-based stationary phase).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A gradient from high organic to increasing aqueous mobile phase (e.g., 95% B to 50% B over 10 minutes).

• Flow Rate: To be optimized based on column dimensions (e.g., 0.3-0.5 mL/min).

• Injection Volume: 5-10 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in positive or negative mode (to be determined based on analyte properties).

• Detection Mode: Multiple Reaction Monitoring (MRM). MRM transitions for the analyte and internal standard must be optimized by infusing the pure compounds into the mass spectrometer.

4. Data Analysis and Quantification:

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Generate a calibration curve using a series of calibration standards prepared in a surrogate matrix (e.g., synthetic urine) and subjected to the same sample preparation procedure.

• Quantify the concentration of the analyte in the urine samples by interpolating their peak area ratios on the calibration curve.

• Normalize the results to urinary creatinine concentration to account for variations in urine dilution.

Discussion and Future Perspectives

The identification and validation of novel biomarkers for biocide exposure is a complex but essential endeavor for public health. While this guide has used 3-(Methylamino)-3-oxopropanoic acid as a hypothetical case study, the principles and methodologies discussed are broadly applicable to the field of biomonitoring.

The current lack of direct evidence linking 3-(Methylamino)-3-oxopropanoic acid to biocide exposure highlights a significant research gap. Future research should focus on:

• Metabolism studies: In vitro and in vivo studies are needed to investigate whether N-methylated biocides are metabolized to 3-(Methylamino)-3-oxopropanoic acid.

• Method development: The development and validation of a sensitive and specific analytical method for the quantification of this compound in human biological samples is a critical first step.

• Biomonitoring studies: Once a validated method is available, studies in exposed and non-exposed populations can be conducted to assess the utility of 3-(Methylamino)-3-oxopropanoic acid as a biomarker.

By pursuing these research avenues, the scientific community can continue to develop and refine the tools needed to accurately assess human exposure to biocides and protect public health.

References

• Loretz, L. J., Api, A. M., Babcock, L., Barraj, L. M., Burdick, J., Cater, K. C., ... & Wason, S. (2005). Exposure data for cosmetic products: lipstick, body lotion, and face cream. Food and Chemical Toxicology, 43(2), 279-291. [Link]

• Hahn, S., Käufler, R., & Loretz, B. (2010). Consumer exposure to biocides-identification of relevant sources and evaluation of possible health effects. Environmental Health, 9(1), 1-11. [Link]

• Needham, L. L., Calafat, A. M., & Barr, D. B. (2007). Uses and issues of biomonitoring. International Journal of Hygiene and Environmental Health, 210(3-4), 229-238. [Link]

• Mráz, J., Gálová, E., Nohová, H., & Vítková, D. (1992). Absorption, metabolism and elimination of N, N-dimethylformamide in humans. International archives of occupational and environmental health, 64(2), 125-130. [Link]

• Bagnasco, S. (1985). Quantitative determination of methylamines using microelectrodes. Analytical biochemistry, 149(2), 572-574. [Link]

• Google Patents. (n.d.). CN101085747A - Method for preparing N-methyl-malonamic acid ethyl ester.

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• Aston University. (n.d.). Investigation of the metabolism of N, N-Dimethylformamide and its metabolites. Retrieved from [Link]

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A Comparative Guide to the In Vivo and In Vitro Metabolism of Methylisothiazolinone to N-methylmalonamic Acid

For researchers, toxicologists, and drug development professionals, understanding the metabolic fate of xenobiotics is paramount to assessing their safety and biological impact. Methylisothiazolinone (MIT), a widely used biocide in industrial and consumer products, has come under scrutiny for its potential as a skin sensitizer.[1] A critical aspect of its toxicological profile is its metabolism. This guide provides an in-depth comparison of the in vivo and in vitro metabolic pathways of MIT, with a specific focus on the formation of its major urinary metabolite, N-methylmalonamic acid (NMMA).

Introduction: The Significance of MIT Metabolism

Methylisothiazolinone is an effective preservative used to control microbial growth in a vast array of water-containing solutions, from cosmetics and paints to industrial processes.[1] However, its utility is paralleled by concerns over its potential to cause allergic contact dermatitis.[1] Understanding how MIT is processed within a biological system is crucial for two primary reasons:

• Systemic Exposure Assessment: The identification and quantification of metabolites in excreta, such as urine, provide a non-invasive method to determine the internal body burden of a substance. NMMA has been identified as a key biomarker for assessing human exposure to MIT.[2][3]

• Mechanistic Toxicology: The metabolic pathway can reveal whether the parent compound or a metabolite is responsible for the observed toxic effects. In the case of MIT, understanding its fate upon dermal contact is essential for elucidating the mechanisms of skin sensitization.

This guide will dissect the current scientific understanding of MIT metabolism, comparing the comprehensive picture provided by in vivo studies with the more mechanistically focused insights from in vitro models.

In Vivo Metabolism: The Systemic Fate of MIT

In vivo studies in both animal models and humans have consistently demonstrated that after systemic absorption, MIT is metabolized to N-methylmalonamic acid (NMMA), which is then excreted in the urine.[4][5][6]

Following oral administration in human volunteers, a significant portion of the MIT dose is converted to NMMA. One study found that NMMA accounted for 23.7% of the administered MIT dose excreted in urine within 48 hours.[7] The excretion of NMMA is relatively rapid, with a mean half-life of approximately 6.1 hours, and over 90% of the metabolite is eliminated within the first 24 hours.[7] This indicates efficient systemic clearance of MIT via this metabolic pathway.

In addition to NMMA, other metabolites have been identified in vivo, including a 3-mercapturic acid conjugate, suggesting that multiple biotransformation pathways are involved in the detoxification and elimination of MIT from the body.[6] The presence of these metabolites in urine confirms that once MIT enters systemic circulation, it undergoes extensive metabolic processing.

Visualizing the In Vivo Metabolic Pathway

The conversion of MIT to NMMA involves the opening of the isothiazolinone ring and subsequent oxidation. The simplified pathway is illustrated below.

Caption: Simplified metabolic pathway of MIT to NMMA in vivo.

In Vitro Disposition: A Focus on Dermal Reactivity

In contrast to the clear evidence of systemic metabolism to NMMA in vivo, the in vitro data presents a different and more localized picture, particularly in the context of dermal exposure. Studies using reconstructed human epidermis (RHE), a sophisticated in vitro model that mimics the structure and function of human skin, have not reported the formation of NMMA.[5][8]

Instead, these studies reveal that MIT is chemically reactive within the epidermal tissue. Specifically, MIT has been shown to react exclusively with the thiol groups of cysteine residues in skin proteins.[5][8] This reaction involves the formation of covalent adducts between MIT and the protein. This process, known as haptenation, is a critical initial step in the development of allergic contact dermatitis. The haptenated proteins can be recognized as foreign by the immune system, triggering an allergic response.

The lack of significant NMMA formation in RHE models, coupled with the observed reactivity towards skin proteins, suggests that when MIT is applied topically, its primary fate within the epidermis may be covalent binding rather than extensive enzymatic metabolism to NMMA. This highlights a crucial difference between the systemic metabolic pathways and the localized chemical events in the skin.

Comparative Analysis: Systemic Clearance vs. Local Haptenation

The comparison between in vivo and in vitro findings reveals two distinct and complementary aspects of MIT's biological activity.

Feature	In Vivo Findings	In Vitro (Reconstructed Human Epidermis) Findings
Primary Outcome	Formation and urinary excretion of metabolites (NMMA, mercapturic acids)	Covalent binding to cysteine residues in proteins (haptenation)
Biological Relevance	Indicates systemic absorption and clearance; NMMA is a biomarker of exposure.	Represents a key initiating event in skin sensitization.
Model System	Whole organism (human, rat)	3D tissue model of human epidermis
Key Insight	MIT is efficiently metabolized and cleared from the body once it reaches systemic circulation.	MIT is chemically reactive in the skin, which likely precedes systemic absorption and metabolism.

This comparison underscores a critical principle in toxicology and drug development: the choice of model system dictates the questions that can be answered. In vivo studies provide an integrated view of a substance's absorption, distribution, metabolism, and excretion (ADME) profile at the whole-body level. In contrast, targeted in vitro models like RHE are invaluable for dissecting specific molecular initiating events, such as the haptenation that leads to skin sensitization, in the primary organ of contact.

The apparent discrepancy—NMMA formation in vivo but not in RHE models—is not a contradiction but rather a reflection of the different biological compartments and processes being studied. It is plausible that a portion of topically applied MIT reacts with skin proteins, while the remainder is absorbed into the systemic circulation, where it is then metabolized by enzymes (likely in the liver) to form NMMA and other metabolites that are subsequently excreted.

Experimental Methodologies

To facilitate further research in this area, detailed protocols for investigating both the in vivo metabolism and in vitro reactivity of MIT are provided below.

In Vivo Study: Quantification of NMMA in Urine

This protocol describes a typical human biomonitoring study to measure NMMA as a biomarker of MIT exposure.

• Volunteer Recruitment and Dosing:

  • Recruit healthy human volunteers with informed consent.

  • Administer a single oral dose of MIT (for ethical reasons, stable isotope-labeled MIT is often used).[7]

• Urine Sample Collection:

  • Collect all urine samples at predetermined intervals (e.g., 0-2, 2-4, 4-8, 8-12, 12-24, and 24-48 hours) post-dosing.[7]

  • Measure the volume of each sample and store aliquots at -20°C or below until analysis.

• Sample Preparation:

  • Thaw urine samples and centrifuge to remove any precipitate.

  • Take a defined volume of urine (e.g., 1 mL) and add an internal standard (e.g., ¹³C₃-NMMA).[4]

  • Freeze-dry the sample.

  • Perform derivatization of the analyte. A common method is derivatization with pentafluorobenzyl bromide (PFBB) in an anhydrous solution.[4]

  • Extract the derivatized NMMA into an organic solvent such as n-hexane.[4]

  • Evaporate the solvent and reconstitute the residue in a suitable solvent for analysis.

• Analytical Quantification:

  • Analyze the samples using gas chromatography-tandem mass spectrometry (GC-MS/MS).[4]

  • Monitor specific precursor-to-product ion transitions for both the analyte and the internal standard to ensure specificity and accuracy.

  • Quantify the concentration of NMMA against a calibration curve prepared in a similar matrix.

In Vitro Study: Assessing MIT Reactivity in Reconstructed Human Epidermis

This protocol outlines a method to study the chemical behavior of MIT in a skin model.

• RHE Model Culture:

  • Obtain commercially available reconstructed human epidermis models.

  • Culture the RHE tissues at the air-liquid interface according to the manufacturer's instructions.

• Application of MIT:

  • Prepare a solution of MIT (¹³C-labeled MIT can be used for enhanced detection) in a suitable vehicle (e.g., acetone or culture medium).[8]

  • Topically apply a defined volume of the MIT solution to the surface of the RHE.

• Incubation:

  • Incubate the treated RHE tissues for various time points (e.g., 24 and 48 hours) in a cell culture incubator.[8]

• Sample Preparation for Analysis:

  • After incubation, wash the RHE tissues to remove any unreacted MIT.

  • The intact tissue can be directly analyzed using specialized techniques.

• Analysis of MIT-Protein Adducts:

  • High-Resolution Magic Angle Spinning Nuclear Magnetic Resonance (HRMAS NMR) is a powerful technique to analyze the chemical environment within the intact RHE tissue.[8]

  • Acquire ¹H-¹³C heteronuclear single quantum correlation (HSQC) spectra to identify the specific amino acid residues (e.g., cysteine) to which the ¹³C-labeled MIT has bound.[8]

Experimental Workflow Visualization

Caption: Comparative workflows for in vivo and in vitro studies of MIT.

Conclusion

The metabolic story of methylisothiazolinone is a tale of two distinct processes: systemic detoxification and local reactivity. In vivo studies conclusively show that systemically absorbed MIT is efficiently metabolized to N-methylmalonamic acid and other polar compounds that are readily excreted in the urine. This makes NMMA an excellent biomarker for quantifying human exposure to MIT.

Conversely, in vitro studies using advanced skin models have revealed that a primary event upon dermal contact is the chemical reaction of MIT with skin proteins. This haptenation process is a more relevant endpoint for understanding the mechanisms of allergic contact dermatitis.

For researchers and safety assessors, it is crucial to recognize that both in vivo and in vitro models provide vital, albeit different, pieces of the puzzle. A comprehensive risk assessment of MIT must consider both its systemic metabolic clearance, for which NMMA is a key indicator, and its localized reactivity in the skin, which underpins its sensitizing potential. The choice of experimental system should be guided by the specific toxicological question being addressed, with an appreciation for the unique insights each model can provide.

References

• Debeuckelaere, C., et al. (2016). In situ chemical behaviour of methylisothiazolinone (MI) and methylchloroisothiazolinone (MCI) in reconstructed human epidermis: a new approach to the cross-reactivity issue. Contact Dermatitis, 74(3), 154-162. Available at: [Link]

• Schettgen, T., et al. (2017). Quantification of N-methylmalonamic acid in urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem mass spectrometry. Journal of Chromatography B, 1044-1045, 185-193. Available at: [Link]

• Giménez-Arnau, E., et al. (2016). In Situ Chemical Behaviour of Methylisothiazolinone (MI) and Methylchloroisothiazolinone (MCI) in Reconstructed Human Epidermis: A New Approach to the Cross-Reactivity Issue. PubMed, 26899805. Available at: [Link]

• Cosmetic Ingredient Review. (2020). Amended Safety Assessment of Methylisothiazolinone as Used in Cosmetics. cir-safety.org. Available at: [Link]

• Kolossa-Gehring, M., et al. (2019). The methylisothiazolinone and methylchloroisothiazolinone metabolite N-methylmalonamic acid (NMMA) in urine of children and adolescents in Germany – Human biomonitoring results of the German Environmental Survey 2014–2017 (GerES V). International Journal of Hygiene and Environmental Health, 222(7), 1038-1045. Available at: [Link]

• Wikipedia. (2023). Methylisothiazolinone. en.wikipedia.org. Available at: [Link]

• Schettgen, T., & Kraus, T. (2021). New data on the metabolism of chloromethylisothiazolinone and methylisothiazolinone in human volunteers after oral dosage: excretion kinetics of a urinary mercapturic acid metabolite (“M-12”). Archives of Toxicology, 95(8), 2659–2665. Available at: [Link]

• Schettgen, T., et al. (2020). N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen Bank From 2000 to 2017 - Exposure and Time Trends. Chemosphere, 249, 125743. Available at: [Link]

• Berthet, A., et al. (2017). Ex vivo human skin permeation of methylchloroisothiazolinone (MCI) and methylisothiazolinone (MI). Archives of Toxicology, 91(11), 3529–3542. Available at: [Link]

• Schettgen, T., et al. (2019). Quantification of a mercapturate metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone (“M-12”) in human urine using online-SPE-LC/MS/MS. Analytical Methods, 11(35), 4535-4542. Available at: [Link]

• Schettgen, T., & Kraus, T. (2017). Urinary excretion kinetics of the metabolite N-methylmalonamic acid (NMMA) after oral dosage of chloromethylisothiazolinone and methylisothiazolinone in human volunteers. Archives of Toxicology, 91(11), 3747-3753. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(Methylamino)-3-oxopropanoic Acid in a Laboratory Setting

This document provides an in-depth, procedural guide for the safe and compliant disposal of 3-(methylamino)-3-oxopropanoic acid. As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench; it is integral to the entire lifecycle of the chemical reagents we employ. This guide is structured to provide not just a set of instructions, but a framework for understanding the causality behind each procedural step, ensuring a culture of safety and regulatory adherence within your laboratory.

Core Principle: Hazard Identification and Waste Classification

3-(Methylamino)-3-oxopropanoic acid, and compounds with similar structures, are classified as irritants. Safety Data Sheets (SDS) for analogous chemicals consistently indicate that they cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3] Due to these inherent hazards, 3-(methylamino)-3-oxopropanoic acid must be managed as hazardous waste .

Causality: The primary driver for this classification is the potential for the compound to cause harm upon contact or inhalation. Standard waste streams, such as sanitary sewers or general refuse, are not equipped to handle or neutralize such chemicals, leading to potential harm to personnel and the environment.[3][4] Therefore, under regulations set forth by agencies like the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA), this chemical cannot be discarded via conventional means.[5][6][7]

Essential Pre-Disposal Safety Protocol

Before handling the waste, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This is a non-negotiable step to mitigate the risks of accidental exposure.

Step-by-Step PPE Protocol:

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.[1][2] A face shield may be required if there is a risk of splashing.

• Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

• Respiratory Protection: If handling the powder outside of a certified chemical fume hood or if aerosolization is possible, a NIOSH-approved respirator is necessary.[2]

Segregation and Containment: The Foundation of Safe Disposal

Proper segregation and containment are the most critical steps in the disposal workflow. Cross-contamination of waste streams can lead to dangerous chemical reactions, including the generation of toxic gases or fires.[6]

Protocol for Waste Containment:

• Designate a Waste Stream: 3-(methylamino)-3-oxopropanoic acid waste should be collected in a designated container for solid chemical waste. Do not mix it with liquid wastes, especially solvents, or with other incompatible solid wastes.[8]

• Select an Appropriate Container: The container must be in good condition, compatible with the chemical, and have a secure, leak-proof lid.[5][9] For solid waste, a wide-mouth, screw-cap polyethylene or glass jar is often suitable.[10] The original product container can be an excellent choice for collecting the waste.[5]

• Label the Container Immediately: A hazardous waste container must be labeled from the moment the first particle of waste is added.[5][11] The label must be fully and accurately completed.

Table 1: Hazardous Waste Container Labeling Requirements

Label Field	Requirement	Rationale
Generator Information	Name of the Principal Investigator (PI) and the specific laboratory/room number.	Ensures accountability and allows safety personnel to identify the source in case of an incident or query.
Accumulation Start Date	The date the first quantity of waste is placed into the container.	Federal and state regulations limit the time waste can be stored in a lab (Satellite Accumulation Area).
Words "HAZARDOUS WASTE"	Must be clearly and prominently displayed.	This is a universal and mandatory identifier required by regulatory bodies like the EPA.[5]
Chemical Composition	List all chemical constituents by their full, unabbreviated names. Do not use formulas or abbreviations.	Critical for the disposal facility to safely handle, consolidate, and process the waste. Prevents dangerous reactions.
Physical Hazards	Checkboxes for physical state (solid) and any relevant hazards (e.g., irritant).	Provides at-a-glance safety information for handlers and emergency responders.

On-Site Accumulation and Storage

Waste must be stored safely within the laboratory in a designated Satellite Accumulation Area (SAA) before being collected by your institution's Environmental Health & Safety (EH&S) department.

• Location: The SAA must be at or near the point of generation and under the control of the laboratory personnel.[9]

• Containment: The waste container must be kept closed at all times except when actively adding waste.[5] This prevents the release of vapors or dust and reduces the risk of spills.

• Secondary Containment: It is best practice to store the waste container within a larger, chemically resistant tray or tub to contain any potential leaks.[9]

Disposal Workflow and Logistics

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3-(methylamino)-3-oxopropanoic acid.

Caption: Disposal workflow for 3-(methylamino)-3-oxopropanoic acid.

Managing Spills and Empty Containers

Small Spill Cleanup Protocol

Accidents can happen, and a prepared response is key to maintaining safety.

• Alert Personnel: Notify others in the immediate area of the spill.

• Isolate the Area: Restrict access to the spill location.

• Assess the Spill: This procedure is for minor spills (a few grams) only. For large spills, evacuate the area and contact your institution's emergency safety office immediately.

• Cleanup:

  • While wearing your PPE, gently cover the spill with an absorbent material like vermiculite or sand to avoid raising dust.[2][3]

  • Carefully sweep the material into a dustpan.[3]

  • Place the collected material and all cleanup supplies (gloves, wipes, etc.) into a designated hazardous waste container.[12]

  • Decontaminate the spill surface with a suitable solvent or detergent solution, and dispose of the cleaning materials as hazardous waste.

Disposal of Empty Containers

The original container that held the pure 3-(methylamino)-3-oxopropanoic acid is also considered hazardous waste until properly decontaminated.

• Triple Rinse: Rinse the empty container with a suitable solvent (e.g., water or ethanol) three times.[13]

• Collect Rinsate: Crucially, the rinsate from this process is considered hazardous waste and must be collected in an appropriate container for liquid hazardous waste.[14] Do not pour the rinsate down the drain.

• Deface Label: After triple-rinsing and allowing the container to dry, completely remove or deface the original manufacturer's label.[12][14]

• Final Disposal: Once decontaminated, the container can typically be disposed of in the appropriate recycling bin (e.g., glass or plastic).[13]

By adhering to these scientifically grounded and procedurally sound guidelines, you contribute to a safe and compliant laboratory environment, ensuring that your research advances knowledge without compromising the well-being of your colleagues or the integrity of our environment.

References

• Fluorochem. (2024). Safety Data Sheet: 3-(1-adamantylamino)-3-oxopropanoic acid.
• MedChemExpress. (2025). Safety Data Sheet: 3-Ethoxy-3-oxopropanoic acid.
• Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals.
• Kao Chemicals. (2021). Safety Data Sheet.
• Angene Chemical. (2024). Safety Data Sheet: 3-(Methylamino)propanoic acid.
• ChemicalBook. (2022). Chemical Safety Data Sheet MSDS / SDS - methyl 3-(methylamino)-3-oxopropanoate.
• University of Canterbury. (2025). Laboratory Chemical Waste Handling and Disposal Guidelines.
• Northwestern University. (n.d.). Hazardous Waste Disposal Guide.
• Alabama A&M University. (n.d.). Hazardous Waste Manual.
• Cornell University EHS. (n.d.). Chemical (Hazardous) Waste.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
• Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories.
• U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste.
• University of California. (n.d.). Hazardous Waste Disposal.

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Comprehensive Safety Guide: Personal Protective Equipment for Handling 3-(Methylamino)-3-oxopropanoic Acid

As Senior Application Scientists, our commitment extends beyond providing high-quality reagents; it encompasses ensuring you can use them with the utmost confidence and safety. This guide provides an in-depth, procedural framework for handling 3-(Methylamino)-3-oxopropanoic acid, a compound requiring meticulous safety protocols. The following information is synthesized from authoritative safety data sheets and best practices in laboratory safety to empower your research while prioritizing your well-being.

Hazard Analysis: Understanding the Risks

3-(Methylamino)-3-oxopropanoic acid is classified with specific hazards that directly inform the required level of personal protection.[1][2] Understanding the causality between the chemical's properties and the necessary protective barriers is the foundation of a robust safety culture.

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound presents the following primary risks:

• H302: Harmful if swallowed. Ingestion can lead to acute toxicity.

• H315: Causes skin irritation. [1][2] Direct contact can result in localized redness, inflammation, or rash.

• H319: Causes serious eye irritation. [1][2] Contact with the eyes can cause significant, potentially damaging, irritation.

• H335: May cause respiratory irritation. [1][2][3] As a solid, the compound can form dust, which, if inhaled, can irritate the respiratory tract.[1][3]

These hazards dictate a multi-faceted protection strategy focused on preventing all routes of exposure.

Table 1: Routes of Exposure and Associated Hazards

Route of Exposure	Hazard Classification	Potential Health Effects
Inhalation	STOT SE 3 (H335)	Irritation of the nose, throat, and lungs; coughing, shortness of breath.[1][2][4]
Skin Contact	Skin Irritant 2 (H315)	Redness, itching, and inflammation.[1][2][4]
Eye Contact	Eye Irritant 2A (H319)	Serious irritation, redness, tearing, and pain.[1][2][4]
Ingestion	Acute Oral Toxicity 4 (H302)	Harmful if the substance is swallowed.[1][2]

Core Protective Measures: A Multi-Layered Defense

A comprehensive safety plan begins with engineering controls and culminates in the correct selection and use of Personal Protective Equipment (PPE).

Engineering Controls: The First and Most Critical Barrier

Before any PPE is considered, the work environment must be optimized to minimize exposure.

• Chemical Fume Hood: All handling of 3-(Methylamino)-3-oxopropanoic acid, especially weighing and transferring the solid, must be conducted inside a certified chemical fume hood.[1] This is the primary method to control the inhalation hazard by preventing dust and aerosols from entering the laboratory workspace.[1][3]

• Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive emissions are diluted and removed.[3]

Personal Protective Equipment (PPE): The Essential Last Line of Defense

The precautionary statement P280, "Wear protective gloves/protective clothing/eye protection/face protection," serves as our guiding principle.[1][2]

• Eye and Face Protection:

  • Chemical Splash Goggles: Due to the "serious eye irritation" risk (H319), standard safety glasses are insufficient.[1][2] Chemical splash goggles that form a seal around the eyes are mandatory to protect against airborne dust and accidental splashes.[5][6]

  • Face Shield: When handling larger quantities or when there is a significant risk of splashing, a face shield should be worn in addition to chemical splash goggles.

• Skin and Body Protection:

  • Gloves: Chemically impermeable gloves are required.[7] Nitrile gloves are a standard and effective choice for incidental contact. Always inspect gloves for tears or punctures before use. For prolonged handling, consult the glove manufacturer's resistance chart.

  • Laboratory Coat: A standard, long-sleeved laboratory coat is required to protect skin and personal clothing. Ensure it is fully buttoned.

  • Additional Protective Clothing: For tasks with a higher risk of contamination, such as cleaning up a large spill, disposable chemical-resistant coveralls may be necessary.[8]

• Respiratory Protection:

  • Engineering controls like a fume hood are designed to make respiratory protection unnecessary during routine handling.[1]

  • However, in situations where ventilation is inadequate or if dust formation cannot be controlled (e.g., during a spill), respiratory protection is essential.[3] A NIOSH-approved air-purifying respirator with a P95 (US) or P1 (EU) particle filter is recommended for nuisance exposures.[3] For higher levels of protection, cartridges rated for organic vapors and particulates may be required.[3]

Operational Plan: Safe Handling from Start to Finish

This section provides the procedural steps for safely using, handling, and disposing of 3-(Methylamino)-3-oxopropanoic acid and its associated waste.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the specific laboratory task.

Caption: PPE selection workflow for handling 3-(Methylamino)-3-oxopropanoic acid.

Step-by-Step PPE Protocol

Donning (Putting On) PPE:

• Attire Check: Confirm you are wearing long pants and closed-toe shoes.

• Lab Coat: Put on your laboratory coat and fasten all buttons.

• Respirator (if required): If the risk assessment indicates a need, perform a seal check and don your respirator.

• Eye/Face Protection: Put on your chemical splash goggles. If required, add a face shield over the goggles.

• Gloves: Don your chemically resistant gloves, ensuring the cuffs go over the sleeves of your lab coat.

Doffing (Taking Off) PPE:

• Gloves: Remove gloves using a technique that avoids touching the outside of the glove with your bare hands. Dispose of them immediately in a designated hazardous waste container.

• Face Shield/Goggles: Remove the face shield (if used), followed by the goggles, from the back to the front.

• Lab Coat: Unbutton and remove your lab coat, folding it so the contaminated side is inward. Hang it in its designated storage area or place it in a laundry container if contaminated.

• Respirator (if used): Remove your respirator last.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.[1][2]

Disposal Plan: Managing Chemical and Contaminated Waste

Proper disposal is a critical final step in the safe handling process.

• Chemical Waste:

  • Do not dispose of 3-(Methylamino)-3-oxopropanoic acid down the drain.[1][3]

  • Collect all solid waste, including any material from spill cleanup, in a clearly labeled, sealed, and suitable container for hazardous waste.[1][3] The container should be labeled "Hazardous Waste" and include the full chemical name.

  • Follow all institutional and local regulations for chemical waste disposal.[9]

• Contaminated PPE and Materials:

  • Disposable Items: All disposable items that have come into contact with the chemical, such as gloves, bench paper, and wipes, must be placed in a sealed bag or container and disposed of as solid hazardous waste.[10]

  • Reusable Items: Contaminated clothing must be removed immediately and washed separately from other laundry before reuse.[2] Goggles and face shields should be decontaminated according to your institution's procedures.

By adhering to these rigorous guidelines, you can confidently handle 3-(Methylamino)-3-oxopropanoic acid, ensuring both the integrity of your research and the safety of your laboratory environment.

References

• Angene Chemical. (2024, September 1).
• Fluorochem. (2024, December 19).
• Fisher Science Education. (2015, March 19).
• ChemicalBook. (2022, August 11). Chemical Safety Data Sheet MSDS / SDS - methyl 3-(methylamino)
• MSDS of 3-(Methylamino)propanoic acid. (n.d.).
• Kao Chemicals. (2021, November 3).
• Cole-Parmer. (n.d.).
• Fisher Scientific. (2025, December 18).
• Eastman. (n.d.). Personal protective equipment (PPE) - Nemasol.
• Technion Israel Institute of Technology. (n.d.). Chemical Waste Management Guide.
• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for MDI Users.
• Schettgen, T., et al. (n.d.). N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen Bank From 2000 to 2017 - Exposure and Time Trends. PubMed.
• U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM.
• Emory University. (2025-2026). Hazardous Waste - EHSO Manual.
• McAvoy, C. E. (n.d.). Personal protective equipment: proper use, storage and maintenance.
• University of Hawai'i at Mānoa. (n.d.). UNIT 7: Personal Protective Equipment. CTAHR.
• Cornell University. (n.d.). Chapter 7 - Management Procedures For Specific Waste Types. Cornell EHS.

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